2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

• CAS: 683274-74-0

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, and potential applications of the substituted acetophenone, 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone. This document is intended to serve as a valuable resource for researchers and professionals in the fields of organic synthesis, medicinal chemistry, and drug discovery, offering detailed information on its characteristics and handling. While direct biological data for this specific compound is limited in publicly accessible literature, its structural similarity to other biologically active molecules suggests its potential as a key intermediate in the development of novel therapeutic agents.

Chemical and Physical Properties

2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is a halogenated and substituted aromatic ketone. Its chemical structure and key identifiers are presented below.

Property	Value	Reference
CAS Number	683274-74-0	[1][2][3]
Molecular Formula	C₁₀H₁₀BrClO₂	[1][3]
Molecular Weight	277.54 g/mol	[1][3]
IUPAC Name	2-bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone	[3]
SMILES	CC1=CC(=C(C=C1Cl)C(=O)CBr)OC	[3]
Physical State	Solid (presumed based on similar compounds)
Boiling Point	No data available	[2]
Melting Point	No data available
Solubility	Expected to be soluble in organic solvents like dichloromethane and chloroform.

Synthesis

A detailed experimental protocol for the synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is not explicitly available in peer-reviewed journals. However, a plausible synthetic route can be devised based on established organic chemistry principles and analogous transformations reported for similar structures. The proposed synthesis is a two-step process starting from 4-chloro-1-methoxy-2-methylbenzene.

Step 1: Friedel-Crafts Acylation to form 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

The first step involves the Friedel-Crafts acylation of 4-chloro-1-methoxy-2-methylbenzene with an acetylating agent such as acetyl chloride or acetic anhydride in the presence of a Lewis acid catalyst like aluminum chloride.[4]

Step 2: Bromination of the Acetophenone Intermediate

The resulting ketone, 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, can then be brominated at the alpha-position of the acetyl group using a suitable brominating agent like N-Bromosuccinimide (NBS) or bromine in an appropriate solvent.

Below is a diagram illustrating the proposed synthetic workflow.

Proposed synthesis workflow for the target compound.

Experimental Protocols

While a specific protocol for the target molecule is unavailable, the following are generalized experimental procedures for the key reactions in the proposed synthesis. These should be adapted and optimized by researchers based on laboratory conditions and safety assessments.

General Procedure for Friedel-Crafts Acylation

To a solution of 4-chloro-1-methoxy-2-methylbenzene in an anhydrous solvent (e.g., dichloromethane) under an inert atmosphere, a Lewis acid catalyst (e.g., aluminum chloride) is added portion-wise at a reduced temperature (e.g., 0 °C).[4] The acetylating agent (e.g., acetyl chloride) is then added dropwise, and the reaction mixture is stirred until completion, as monitored by Thin Layer Chromatography (TLC). The reaction is quenched by the slow addition of ice-cold water or dilute hydrochloric acid. The organic layer is separated, washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄), and concentrated under reduced pressure. The crude product, 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, can be purified by column chromatography or recrystallization.

General Procedure for α-Bromination of a Ketone

The ketone intermediate is dissolved in a suitable solvent (e.g., chloroform or carbon tetrachloride). A brominating agent, such as N-Bromosuccinimide, is added, along with a radical initiator like benzoyl peroxide if required. The mixture is heated to reflux and monitored by TLC. Upon completion, the reaction mixture is cooled, and any solid byproducts are filtered off. The filtrate is washed with an aqueous solution of sodium thiosulfate to remove any unreacted bromine, followed by washing with brine. The organic layer is then dried and concentrated to yield the crude 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, which can be further purified.

Spectral Data (Predicted)

No experimental spectral data for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone has been found in the searched literature. However, based on the structure and data from analogous compounds, the following spectral characteristics can be predicted.[5][6]

Technique	Predicted Spectral Features
¹H NMR	- A singlet for the methyl protons (-CH₃) around 2.2-2.4 ppm. - A singlet for the methoxy protons (-OCH₃) around 3.8-4.0 ppm. - A singlet for the bromomethyl protons (-CH₂Br) around 4.4-4.6 ppm. - Two singlets or an AB quartet for the aromatic protons, with chemical shifts influenced by the surrounding substituents.
¹³C NMR	- A peak for the methyl carbon (-CH₃). - A peak for the methoxy carbon (-OCH₃). - A peak for the bromomethyl carbon (-CH₂Br). - Several peaks in the aromatic region (110-160 ppm) corresponding to the substituted phenyl ring carbons. - A peak for the carbonyl carbon (C=O) downfield, typically above 185 ppm.
Mass Spec	- The mass spectrum would show the molecular ion peak (M+) and isotopic peaks (M+2, M+4) characteristic of the presence of bromine and chlorine atoms.
IR	- A strong absorption band for the carbonyl group (C=O) stretching vibration, typically in the range of 1680-1700 cm⁻¹. - Bands corresponding to C-H stretching and bending of the aromatic and aliphatic groups. - A band for the C-O stretching of the methoxy group.

Potential Applications and Biological Relevance

While there is no direct biological data for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, a structurally related compound, 2-Bromo-1-(5-chloro-2-methoxy-4-methyl-3-nitrophenyl)ethanone, has been noted for its potential antimicrobial and antitumor properties.[7] This suggests that the core scaffold of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone could be a valuable starting point for the synthesis of novel bioactive molecules. The presence of the α-bromoketone functional group makes it a versatile intermediate for introducing various functionalities through nucleophilic substitution reactions.[7]

The general class of substituted acetophenones is of significant interest in medicinal chemistry and drug discovery. These compounds can serve as precursors for a wide range of heterocyclic compounds and other complex molecules with diverse biological activities.

The following diagram illustrates the potential role of this compound as a building block in drug discovery.

Role in drug discovery workflow.

Safety and Handling

Based on the GHS hazard statements available on PubChem, 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is a hazardous substance and should be handled with appropriate safety precautions.[3]

GHS Hazard Statements:

• H302: Harmful if swallowed.[3]

• H312: Harmful in contact with skin.[3]

• H315: Causes skin irritation.[3]

• H319: Causes serious eye irritation.[3]

• H332: Harmful if inhaled.[3]

• H335: May cause respiratory irritation.[3]

Precautionary Measures:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of dust and vapors.

• Avoid contact with skin and eyes.

• In case of contact, wash the affected area immediately with plenty of water.

• Consult the Safety Data Sheet (SDS) from the supplier for detailed handling and disposal information.

Conclusion

2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is a chemical intermediate with significant potential for application in synthetic and medicinal chemistry. While detailed experimental and biological data for this specific compound are not widely published, its structural features and the known activities of related compounds suggest it is a promising scaffold for the development of new chemical entities. This guide provides a foundational understanding of its properties and a logical framework for its synthesis and safe handling, which should aid researchers in their future investigations. Further research is warranted to fully elucidate its chemical reactivity, spectral characteristics, and biological activity.

References

• 1. scbt.com [scbt.com]
• 2. 683274-74-0|2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone|BLD Pharm [bldpharm.com]
• 3. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone | C10H10BrClO2 | CID 2756888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-(5-Chloro-2-methylphenyl)ethanone|CAS 58966-35-1 [benchchem.com]
• 5. rsc.org [rsc.org]
• 6. beilstein-journals.org [beilstein-journals.org]
• 7. Buy 2-Bromo-1-(5-chloro-2-methoxy-4-methyl-3-nitrophenyl)ethanone | 683274-75-1 [smolecule.com]

Technical Guide: 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (CAS 683274-74-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is a halogenated aromatic ketone. This class of compounds, specifically α-bromoacetophenones, are recognized as valuable intermediates in organic synthesis. Their utility stems from the presence of two reactive electrophilic sites: the carbonyl carbon and the α-carbon bearing the bromine atom. The bromide ion is an excellent leaving group, facilitating nucleophilic substitution reactions, which makes these compounds versatile precursors for the synthesis of a wide range of more complex molecules, including various heterocyclic structures with potential biological activity. In the context of drug discovery, compounds containing chloro and bromo substituents are of interest as halogens can influence a molecule's pharmacokinetic and pharmacodynamic properties.[1][2][3]

Chemical and Physical Properties

A summary of the key chemical and physical properties for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is presented in Table 1. This data is compiled from publicly available chemical databases.

Property	Value	Reference
CAS Number	683274-74-0	[No specific citation]
Molecular Formula	C₁₀H₁₀BrClO₂	[No specific citation]
Molecular Weight	277.54 g/mol	[No specific citation]
Appearance	Solid (form)	[No specific citation]
IUPAC Name	2-bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone	[No specific citation]
SMILES	CC1=CC(=C(C=C1Cl)C(=O)CBr)OC	[No specific citation]
InChI Key	BYBYETVLFBNBBH-UHFFFAOYSA-N	[No specific citation]

Synthesis

Representative Experimental Protocol: α-Bromination of a Substituted Acetophenone

This protocol is a generalized procedure and may require optimization for the specific substrate, 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Materials:

• 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (starting material)

• Brominating agent (e.g., N-Bromosuccinimide (NBS), Pyridine hydrobromide perbromide, or elemental Bromine)

• Solvent (e.g., Acetic acid, Methanol, Dichloromethane, or Ether)

• Acid catalyst (if required, e.g., hydrobromic acid or aluminum chloride)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Solvents for extraction and recrystallization (e.g., ethyl acetate, hexanes)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser (or dropping funnel if adding liquid bromine), dissolve the starting acetophenone derivative in the chosen solvent.

• Bromination:

  • Using NBS: Add N-Bromosuccinimide and a radical initiator (e.g., AIBN or benzoyl peroxide) to the solution. Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Using Pyridine hydrobromide perbromide: Add the brominating agent to a solution of the acetophenone in a solvent like acetic acid and heat the mixture.[4][5]

  • Using Elemental Bromine: Cool the solution of acetophenone in a suitable solvent (e.g., ether with a catalytic amount of aluminum chloride or methanol with catalytic acid) to 0-5 °C in an ice bath.[6][7] Add a solution of bromine in the same solvent dropwise with vigorous stirring.

• Reaction Monitoring: Monitor the disappearance of the starting material by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. If an acidic solvent was used, carefully neutralize the mixture with a saturated solution of sodium bicarbonate. Extract the product into an organic solvent like ethyl acetate. Wash the organic layer with water and then with brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol or ethyl acetate/hexanes) to yield the purified 2-bromo-1-(substituted-phenyl)ethanone.

• Characterization: The structure and purity of the final product should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Caption: Generalized workflow for the synthesis of α-bromoacetophenones.

Applications in Drug Discovery and Medicinal Chemistry

While no specific drug development applications for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone have been identified in the public domain, the α-bromoacetophenone scaffold is a key building block in medicinal chemistry. These intermediates are used in the synthesis of a variety of biologically active molecules.

The reactivity of the α-bromo ketone allows for the introduction of various functional groups and the construction of heterocyclic rings, which are prevalent in many drug classes. For instance, α-bromoacetophenones are precursors for the synthesis of:

• Thiazoles and Aminothiazoles: By reacting with thioamides or thiourea.

• Indolizines: Via reactions with pyridine and an acetylene derivative.

• Fused 2,3-dihydrofurans: Through tandem reactions involving pyridinium ylides.

• Substituted 1,3-oxathioles: By reaction with aroyl dithiocarboxylates.

• 2,4,6-Triarylpyridines: In one-pot reactions with chalcones and an amine source.[8]

The diverse substitution pattern of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (chloro, methoxy, and methyl groups) provides a template for creating analogs of known bioactive compounds to explore structure-activity relationships (SAR).[9][10] The presence of halogen atoms can modulate the lipophilicity, metabolic stability, and binding interactions of a molecule with its biological target.

Conclusion

2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is a chemical intermediate with potential applications in the synthesis of more complex molecules for research in drug discovery and materials science. Although specific examples of its use are not widely reported, its structural features are characteristic of a versatile building block. The provided generalized synthesis protocol for α-bromoacetophenones offers a starting point for its preparation in a laboratory setting. Further research is required to explore the full potential of this compound in the development of novel bioactive agents.

Disclaimer: This document is intended for informational purposes for research and development professionals. The provided experimental protocol is a general representation and should be adapted and optimized with appropriate safety precautions in a controlled laboratory environment.

References

• 1. New Halogen-Containing Drugs Approved by FDA in 2021: An Overview on Their Syntheses and Pharmaceutical Use - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Halogen atoms in the modern medicinal chemistry: hints for the drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chiral Alkyl Halides: Underexplored Motifs in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. zenodo.org [zenodo.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]
• 9. Structure-Activity Relationship (SAR) Studies | Oncodesign Services [oncodesign-services.com]
• 10. Synthesis, Structure Activity Relationship (SAR), and Biological Activities of Benzylideneacetophenones Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical intermediate 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, a substituted α-bromoacetophenone derivative. Due to its reactive α-bromo ketone functional group, this compound serves as a valuable building block in organic synthesis, particularly for the construction of more complex molecular architectures. While specific biological applications for this exact molecule are not extensively documented in peer-reviewed literature, its structural motifs are common in medicinal chemistry, suggesting its potential as an intermediate in the development of therapeutic agents.

Chemical Structure and Properties

2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is an aromatic ketone characterized by a substituted phenyl ring. The core structure consists of a benzene ring with chloro, methoxy, and methyl substituents, attached to a bromoethanone side chain.

Table 1: Chemical Identifiers and Computed Properties

Identifier/Property	Value	Source
IUPAC Name	2-bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone	PubChem[1]
CAS Number	683274-74-0	PubChem[1]
Molecular Formula	C₁₀H₁₀BrClO₂	PubChem[1]
Molecular Weight	277.54 g/mol	PubChem[1]
InChIKey	BYBYETVLFBNBBH-UHFFFAOYSA-N	PubChem[1]
Canonical SMILES	CC1=CC(=C(C=C1Cl)C(=O)CBr)OC	PubChem[1]
XLogP3	3.4	PubChem[1]
Topological Polar Surface Area	26.3 Ų	PubChem[1]
Heavy Atom Count	14	PubChem[1]

| Complexity | 210 | PubChem[1] |

Synthesis and Experimental Protocols

The synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone typically involves the α-bromination of its corresponding acetophenone precursor, 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone. Various methods exist for the α-bromination of ketones.[2][3][4] A common and effective method utilizes a stable brominating agent like pyridine hydrobromide perbromide (pyridinium tribromide) in an acidic solvent.[5]

The logical workflow for the synthesis is a two-step process starting from a substituted toluene, involving Friedel-Crafts acylation followed by α-bromination.

Caption: General synthesis workflow for the target compound.

The following protocol is a representative procedure adapted from the synthesis of similar α-bromoacetophenone derivatives and should be considered a general guideline.[5] Optimization may be required for the specific substrate.

Materials:

• 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 eq)

• Pyridine hydrobromide perbromide (1.1 eq)

• Glacial Acetic Acid

• 50 mL round-bottom flask

• Condenser

• Stir plate with heating

Procedure:

• Combine 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 eq) and pyridine hydrobromide perbromide (1.1 eq) in a 50 mL round-bottom flask equipped with a magnetic stir bar and a condenser.[5]

• Add glacial acetic acid to the flask to serve as the solvent (e.g., 20 mL for a 5.0 mmol scale reaction).[5]

• Heat the reaction mixture to 90°C with continuous stirring.[5]

• Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 3-4 hours.

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water, which should cause the product to precipitate.

• Collect the solid product by vacuum filtration and wash thoroughly with cold water to remove residual acetic acid and pyridine salts.

• Dry the crude product. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).

Biological and Pharmaceutical Relevance

While specific studies detailing the biological activity of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone are limited, it is categorized as a chemical intermediate.[6][7] Compounds of this class are frequently used in the synthesis of pharmaceuticals. For instance, some sources suggest its utility as an intermediate in the creation of anti-inflammatory and analgesic drugs.[6] The α-bromo ketone moiety is a reactive electrophile, making it suitable for nucleophilic substitution reactions to build larger, more complex molecules with potential therapeutic value. A structurally related compound containing a nitro group has been noted for potential antimicrobial and antitumor activities, highlighting the potential for this chemical scaffold in drug discovery.[8]

Safety and Handling

As with all α-halo ketones, which are known lachrymators and irritants, appropriate safety precautions are critical.

Table 2: GHS Hazard Information

Hazard Code	Description
H302	Harmful if swallowed
H312	Harmful in contact with skin
H315	Causes skin irritation
H319	Causes serious eye irritation
H332	Harmful if inhaled
H335	May cause respiratory irritation

Source: PubChem. This information is provided for guidance and is not exhaustive.

Handling Recommendations:

• Work in a well-ventilated fume hood.

• Use personal protective equipment (PPE), including safety goggles, gloves (nitrile or neoprene), and a lab coat.

• Avoid inhalation of dust or vapors.

• Prevent contact with skin and eyes.

• Store in a cool, dry, and tightly sealed container away from incompatible materials.

References

• 1. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone | C10H10BrClO2 | CID 2756888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. nbinno.com [nbinno.com]
• 4. researchgate.net [researchgate.net]
• 5. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. IITU | Virtual tour generated by Panotour [iitu.edu.kz]
• 7. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone 683274-74-0, China 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone 683274-74-0 Manufacturers, China 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone 683274-74-0 Suppliers - J&H Chemical [chemnet.com]
• 8. Buy 2-Bromo-1-(5-chloro-2-methoxy-4-methyl-3-nitrophenyl)ethanone | 683274-75-1 [smolecule.com]

Technical Guide: Molecular Weight of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight determination for the chemical compound 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone. The information herein is collated from established chemical data sources and is intended to support research and development activities where precise molecular mass is critical.

Compound Identification

• Systematic Name: 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

• CAS Number: 683274-74-0[1]

• Molecular Formula: C₁₀H₁₀BrClO₂[1][2]

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms. The molecular formula C₁₀H₁₀BrClO₂ indicates that a single molecule of the compound contains:

• 10 Carbon (C) atoms

• 10 Hydrogen (H) atoms

• 1 Bromine (Br) atom

• 1 Chlorine (Cl) atom

• 2 Oxygen (O) atoms

The calculation is based on the standard atomic weights of these elements.

Atomic and Molecular Weight Data

The following table summarizes the standard atomic weights for each element present in the compound and the final calculated molecular weight.

Element	Symbol	Quantity	Standard Atomic Weight ( g/mol )	Total Contribution ( g/mol )
Carbon	C	10	12.011[3][4][5]	120.11
Hydrogen	H	10	1.008[6][7][8]	10.08
Bromine	Br	1	79.904[9][10]	79.904
Chlorine	Cl	1	35.45[11][12][13]	35.45
Oxygen	O	2	15.999[14][15][16]	31.998
Total	277.542

The calculated molecular weight of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is 277.542 g/mol . This value is consistent with published data, which reports a molecular weight of 277.54 g/mol .[2]

Experimental Protocols

The determination of the molecular formula and weight of a novel compound like 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone typically involves a combination of the following analytical techniques:

• Mass Spectrometry (MS): This is the primary technique for determining the mass-to-charge ratio of ionized molecules. High-resolution mass spectrometry (HRMS) can provide a very accurate molecular weight, allowing for the determination of the elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to determine the structure of the molecule, identifying the number and types of hydrogen and carbon atoms and their connectivity. This structural information is crucial for confirming the molecular formula.

• Elemental Analysis: This combustion analysis technique provides the percentage composition of the elements (C, H, N, S) in the compound, which can be used to derive the empirical formula.

Visualization of Calculation Workflow

The following diagram illustrates the logical workflow for calculating the molecular weight of the target compound.

Caption: Workflow for Molecular Weight Determination.

References

• 1. scbt.com [scbt.com]
• 2. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone | C10H10BrClO2 | CID 2756888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Atomic/Molar mass [westfield.ma.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. byjus.com [byjus.com]
• 6. How many grams does an atom of hydrogen weigh? - askIITians [askiitians.com]
• 7. quora.com [quora.com]
• 8. Hydrogen - Wikipedia [en.wikipedia.org]
• 9. Bromine - Wikipedia [en.wikipedia.org]
• 10. Bromine - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 11. Chlorine - Wikipedia [en.wikipedia.org]
• 12. Chlorine Facts - Chlorine The Element of Surprise [chlorine.org]
• 13. Isotopes of chlorine - Wikipedia [en.wikipedia.org]
• 14. fiveable.me [fiveable.me]
• 15. princeton.edu [princeton.edu]
• 16. Oxygen - Wikipedia [en.wikipedia.org]

Synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide details a robust two-step synthesis route for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, a valuable intermediate in pharmaceutical and chemical research. The synthesis involves an initial Friedel-Crafts acylation to form the ketone precursor, followed by a selective α-bromination. This document provides detailed experimental protocols, quantitative data based on analogous reactions, and a visual representation of the synthesis pathway.

I. Synthesis Overview

The synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is achieved through a two-step process:

• Step 1: Friedel-Crafts Acylation. The synthesis commences with the Friedel-Crafts acylation of 4-chloro-1-methoxy-2-methylbenzene with acetyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃), to yield 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

• Step 2: α-Bromination. The subsequent step involves the selective bromination of the α-carbon of the ketone intermediate using a brominating agent such as N-bromosuccinimide (NBS) to produce the final product.

II. Quantitative Data

The following tables summarize the expected quantitative data for each step of the synthesis, based on typical yields for analogous reactions reported in the literature.

Table 1: Quantitative Data for Friedel-Crafts Acylation of 4-chloro-1-methoxy-2-methylbenzene

Parameter	Value	Reference
Starting Material	4-chloro-1-methoxy-2-methylbenzene	N/A
Acylating Agent	Acetyl Chloride	[1][2]
Catalyst	Aluminum Chloride (AlCl₃)	[1][2]
Solvent	Dichloromethane (DCM)	[1]
Reaction Temperature	0 °C to Room Temperature	[1]
Reaction Time	1-2 hours	[1]
Expected Yield	75-85%	Analogous Reactions[1][3]
Purity (post-purification)	>95%	N/A

Table 2: Quantitative Data for α-Bromination of 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

Parameter	Value	Reference
Starting Material	1-(5-chloro-2-methoxy-4-methylphenyl)ethanone	N/A
Brominating Agent	N-Bromosuccinimide (NBS)	[4]
Catalyst	Acidic Alumina (Al₂O₃)	[4]
Solvent	Methanol	[4]
Reaction Temperature	Reflux	[4]
Reaction Time	15-30 minutes	[4]
Expected Yield	80-90%	Analogous Reactions[4]
Purity (post-purification)	>98%	N/A

III. Experimental Protocols

Step 1: Synthesis of 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone via Friedel-Crafts Acylation

Materials:

• 4-chloro-1-methoxy-2-methylbenzene

• Acetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine solution

• Anhydrous magnesium sulfate (MgSO₄)

• Ice

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube is set up in a fume hood.

• Reagent Addition: The flask is charged with anhydrous aluminum chloride (1.1 equivalents) and anhydrous dichloromethane. The mixture is cooled to 0 °C in an ice bath.

• A solution of acetyl chloride (1.05 equivalents) in anhydrous dichloromethane is added dropwise to the stirred suspension of aluminum chloride over 15-20 minutes, maintaining the temperature at 0 °C.

• Following the addition of acetyl chloride, a solution of 4-chloro-1-methoxy-2-methylbenzene (1.0 equivalent) in anhydrous dichloromethane is added dropwise over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction Progression: After the addition is complete, the reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature and stirred for an additional 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: The reaction mixture is slowly and carefully poured into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring.

• The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted twice with dichloromethane.

• The combined organic layers are washed successively with water, saturated sodium bicarbonate solution, and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization to yield pure 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Step 2: Synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone via α-Bromination

Materials:

• 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

• N-Bromosuccinimide (NBS)

• Acidic Alumina (Al₂O₃)

• Methanol

• Saturated sodium thiosulfate (Na₂S₂O₃) solution

• Brine solution

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: A round-bottom flask is equipped with a magnetic stir bar and a reflux condenser.

• Reagent Addition: The flask is charged with 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 equivalent), N-bromosuccinimide (1.2 equivalents), and acidic alumina (10% w/w of the ketone) in methanol.[4]

• Reaction Progression: The reaction mixture is heated to reflux and stirred. The progress of the reaction is monitored by TLC. The reaction is typically complete within 15-30 minutes.[4]

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and filtered to remove the alumina. The filter cake is washed with methanol.

• The combined filtrate is concentrated under reduced pressure. The residue is dissolved in dichloromethane and washed with saturated sodium thiosulfate solution to remove any unreacted bromine, followed by a wash with brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated under reduced pressure.

• Purification: The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol or a hexane/ethyl acetate mixture) to afford pure 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

IV. Mandatory Visualization

The following diagrams illustrate the overall synthesis pathway and the experimental workflow.

Caption: Overall synthesis route for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Caption: General experimental workflow for the two-step synthesis.

References

• 1. websites.umich.edu [websites.umich.edu]
• 2. docsity.com [docsity.com]
• 3. Friedel – Crafts Acylation: Synthesis of 4-Methoxyacetophenone - 843 Words | Bartleby [bartleby.com]
• 4. Substrate Directed Regioselective Monobromination of Aralkyl Ketones Using N-Bromosuccinimide Catalysed by Active Aluminium Oxide: α-Bromination versus Ring Bromination - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, including its chemical identity, properties, synthesis, and potential applications in research and development. This alpha-haloketone is a valuable intermediate in organic synthesis, particularly for the development of novel pharmaceutical agents.

Chemical Identity and Properties

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2-bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone .[1] It is characterized by a substituted phenyl ring containing chloro, methoxy, and methyl groups, attached to a bromoethanone moiety.

Physicochemical Properties

The following table summarizes the key computed physicochemical properties of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Property	Value	Source
Molecular Formula	C₁₀H₁₀BrClO₂	[1][2][3]
Molecular Weight	277.54 g/mol	[1][2]
CAS Number	683274-74-0	[1][2]
IUPAC Name	2-bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone	[1]
InChI	InChI=1S/C10H10BrClO2/c1-6-3-10(14-2)7(4-8(6)12)9(13)5-11/h3-4H,5H2,1-2H3	[1]
InChIKey	BYBYETVLFBNBBH-UHFFFAOYSA-N	[1]
SMILES	CC1=CC(=C(C=C1Cl)C(=O)CBr)OC	[1]
Heavy Atom Count	14	[1]
Rotatable Bond Count	3	[1]

Hazard Information

This compound is associated with the following hazard statements:

• Harmful if swallowed (H302)[1]

• Harmful in contact with skin (H312)[1]

• Causes skin irritation (H315)[1]

• Causes serious eye irritation (H319)[1]

• Harmful if inhaled (H332)[1]

• May cause respiratory irritation (H335)[1]

Appropriate personal protective equipment should be used when handling this chemical.

Synthesis and Reactivity

2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is typically synthesized from a substituted acetophenone precursor. The alpha-bromoketone functionality is a key feature, making it a versatile intermediate for further chemical modifications.

General Synthesis Workflow

The synthesis of this and similar alpha-bromo ketones generally involves the bromination of the corresponding acetophenone. A plausible synthetic route is outlined below.

Caption: A generalized workflow for the synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Experimental Protocol: Synthesis of an Alpha-Bromo Ketone (General Procedure)

The following is a generalized experimental protocol for the alpha-bromination of an acetophenone derivative, which can be adapted for the synthesis of the title compound.

• Dissolution: The starting acetophenone, 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, is dissolved in a suitable inert solvent such as chloroform, carbon tetrachloride, or glacial acetic acid.

• Addition of Brominating Agent: A brominating agent, such as N-bromosuccinimide (NBS) or elemental bromine, is added to the solution. The addition is often done portion-wise or dropwise at a controlled temperature to manage the reaction rate and exothermicity.

• Initiation (if necessary): In the case of NBS, a radical initiator like a small amount of AIBN (azobisisobutyronitrile) or exposure to UV light may be used to initiate the reaction. For bromination with Br₂, a catalytic amount of acid (e.g., HBr) can be employed.

• Reaction Monitoring: The progress of the reaction is monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Work-up: Upon completion, the reaction mixture is cooled and washed with an aqueous solution of a reducing agent (e.g., sodium bisulfite) to quench any remaining bromine. This is followed by washing with a saturated sodium bicarbonate solution and brine.

• Purification: The organic layer is separated, dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and the solvent is removed under reduced pressure. The resulting crude product is then purified, typically by recrystallization or column chromatography, to yield the pure 2-bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Key Chemical Reactions

The reactivity of this compound is dominated by the alpha-bromoketone moiety, which is highly susceptible to nucleophilic substitution.

Caption: Key reaction pathways for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Applications in Research and Drug Development

2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone serves as a crucial building block in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

• Intermediate in Pharmaceutical Synthesis: The reactive alpha-bromo group allows for the facile introduction of various functional groups through nucleophilic substitution. This makes it a valuable precursor for creating libraries of compounds for drug discovery screening.

• Proteomics Research: This compound is listed as a biochemical for proteomics research.[2] Alpha-haloketones can be used as covalent modifiers of specific amino acid residues (such as cysteine or histidine) in proteins, enabling the study of protein function and interactions.

• Precursor to Heterocyclic Compounds: Alpha-bromo ketones are well-known precursors for the synthesis of various heterocyclic systems, which are common scaffolds in many biologically active molecules. For instance, they can react with thioamides to form thiazoles, a core structure in many pharmaceutical drugs.

• Development of Kinase Inhibitors: Similar alpha-bromoketone structures have been identified as intermediates in the synthesis of protein kinase inhibitors.[4] Kinases are a critical class of enzymes involved in cell signaling, and their inhibition is a key strategy in cancer therapy. While the biological activity of the title compound itself is not extensively documented in the public domain, its structural motifs suggest its potential as a scaffold for developing such inhibitors.

While derivatives of the core structure have shown potential antimicrobial and antitumor activities, further research is needed to fully elucidate the biological profile of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone and its direct derivatives.[5]

References

• 1. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone | C10H10BrClO2 | CID 2756888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl) ethanone [oakwoodchemical.com]
• 4. nbinno.com [nbinno.com]
• 5. Buy 2-Bromo-1-(5-chloro-2-methoxy-4-methyl-3-nitrophenyl)ethanone | 683274-75-1 [smolecule.com]

In-depth Technical Guide: Spectral Data of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

Disclaimer: Following a comprehensive search of publicly available scientific databases and literature, specific experimental spectral data (¹H NMR, ¹³C NMR, Mass Spectrometry, and IR Spectroscopy) and a detailed synthesis protocol for the target compound "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" could not be located. The information presented herein is based on computed data and general knowledge of related chemical structures.

Introduction

2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is a halogenated and methoxylated aromatic ketone. Such compounds are often investigated in medicinal chemistry and materials science due to their potential as intermediates in the synthesis of more complex molecules. The presence of a bromine atom provides a reactive site for various nucleophilic substitution reactions, making it a versatile building block. This guide aims to provide a structured overview of the expected spectral characteristics of this compound. While experimental data is not available, this document will serve as a reference for researchers who may synthesize or encounter this molecule.

Chemical Structure and Properties

• IUPAC Name: 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

• CAS Number: 683274-74-0

• Molecular Formula: C₁₀H₁₀BrClO₂

• Molecular Weight: 277.54 g/mol

Table 1: Computed Physicochemical Properties

Property	Value
Molecular Weight	277.54 g/mol
XLogP3	3.2
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	3
Exact Mass	275.95527 g/mol
Monoisotopic Mass	275.95527 g/mol
Topological Polar Surface Area	26.3 Ų
Heavy Atom Count	15
Complexity	274

Hypothetical Synthesis Workflow

A plausible synthetic route to 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone would likely involve the Friedel-Crafts acylation of a substituted benzene ring, followed by bromination. A logical precursor would be 4-chloro-1-methoxy-2-methylbenzene.

Caption: Hypothetical two-step synthesis of the target compound.

Predicted Spectral Data

The following tables outline the predicted spectral data based on the analysis of similar compounds. These values should be considered as estimates and require experimental verification.

Table 2: Predicted ¹H NMR Spectral Data

Solvent: CDCl₃

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.5	s	1H	Aromatic H
~6.8	s	1H	Aromatic H
~4.4	s	2H	-CH₂Br
~3.9	s	3H	-OCH₃
~2.4	s	3H	-CH₃

Table 3: Predicted ¹³C NMR Spectral Data

Solvent: CDCl₃

Chemical Shift (δ, ppm)	Assignment
~190	C=O
~158	C-OCH₃
~138	C-CH₃
~135	C-Cl
~130	Aromatic CH
~128	Quaternary Aromatic C
~115	Aromatic CH
~56	-OCH₃
~30	-CH₂Br
~16	-CH₃

Table 4: Predicted Mass Spectrometry Data

m/z	Interpretation
~276/278/280	[M]⁺ isotopic pattern due to Br and Cl
~197/199	[M - Br]⁺
~183/185	[M - CH₂Br]⁺
~168	[M - CH₂Br - CH₃]⁺

Table 5: Predicted IR Spectroscopy Data

Wavenumber (cm⁻¹)	Functional Group
~3000-2850	C-H stretch (aromatic and aliphatic)
~1680	C=O stretch (ketone)
~1600, ~1480	C=C stretch (aromatic)
~1250	C-O stretch (aryl ether)
~1100	C-Cl stretch
~600	C-Br stretch

Experimental Protocols (General Procedures)

The following are generalized experimental protocols that would likely be adapted for the synthesis and characterization of the title compound.

Synthesis of 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (Hypothetical): To a stirred solution of 4-chloro-1-methoxy-2-methylbenzene in a suitable solvent (e.g., dichloromethane) at 0 °C, anhydrous aluminum chloride is added portion-wise. Acetyl chloride is then added dropwise, and the reaction mixture is stirred at room temperature until completion (monitored by TLC). The reaction is quenched by pouring onto ice-water and extracted with an organic solvent. The organic layer is washed, dried, and concentrated to yield the ketone.

Synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (Hypothetical): 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is dissolved in a suitable solvent such as acetic acid. A solution of bromine in acetic acid is added dropwise with stirring. The reaction is monitored by TLC. Upon completion, the reaction mixture is poured into water, and the product is extracted with an organic solvent. The organic layer is washed, dried, and concentrated. The crude product is then purified by recrystallization or column chromatography.

NMR Spectroscopy: ¹H and ¹³C NMR spectra would be recorded on a spectrometer operating at a standard frequency (e.g., 400 MHz for ¹H). The sample would be dissolved in a deuterated solvent (e.g., CDCl₃) with tetramethylsilane (TMS) as an internal standard.

Mass Spectrometry: Mass spectra would be obtained using an electron ionization (EI) or electrospray ionization (ESI) source. The sample would be introduced directly or via a gas or liquid chromatograph.

Infrared Spectroscopy: The IR spectrum would be recorded using a Fourier-transform infrared (FTIR) spectrometer. The sample could be prepared as a KBr pellet or as a thin film.

Conclusion

Navigating the Spectroscopic Landscape: A Technical Guide to the NMR Analysis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Nuclear Magnetic Resonance (NMR) analysis of the compound 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone. Due to the limited availability of public, peer-reviewed NMR data for this specific molecule, this guide presents a combination of a detailed experimental protocol, predicted spectroscopic data based on established principles of NMR spectroscopy and analysis of structurally similar compounds, and the necessary visualizations to facilitate a thorough understanding of its structural elucidation.

Predicted ¹H and ¹³C NMR Data

The following tables summarize the predicted quantitative NMR data for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone. These predictions are derived from established chemical shift principles and by drawing comparisons with structurally analogous compounds.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.65	s	1H	Ar-H (H-6)
~7.00	s	1H	Ar-H (H-3)
~4.35	s	2H	-CH₂Br
~3.90	s	3H	-OCH₃
~2.30	s	3H	-CH₃

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~190.0	C=O
~158.0	C-OCH₃
~138.0	C-CH₃
~133.0	C-Cl
~131.0	C-C=O
~128.0	Ar-CH (C-6)
~115.0	Ar-CH (C-3)
~56.0	-OCH₃
~30.0	-CH₂Br
~16.0	-CH₃

Experimental Protocol for NMR Analysis

This section outlines a standard methodology for acquiring high-quality ¹H and ¹³C NMR spectra of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

1. Sample Preparation:

• Weigh approximately 5-10 mg of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

• Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common choice for its excellent solubilizing properties for a wide range of organic compounds and its single deuterium lock signal.

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. Instrument and Acquisition Parameters:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz, 500 MHz, or higher) equipped with a broadband probe.

• ¹H NMR Acquisition:

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: Approximately 16 ppm, centered around 6 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 8-16 scans, depending on the sample concentration.

  • Temperature: 298 K.

• ¹³C NMR Acquisition:

  • Pulse Sequence: A proton-decoupled single-pulse experiment (e.g., 'zgpg30').

  • Spectral Width: Approximately 220 ppm, centered around 110 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 1024-4096 scans, as the ¹³C nucleus is less sensitive.

  • Temperature: 298 K.

3. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Perform baseline correction.

• Integrate the peaks in the ¹H NMR spectrum.

• Reference the spectra to the TMS signal at 0 ppm.

Visualizations

The following diagrams provide a visual representation of the molecular structure and the logical workflow for its NMR analysis.

Caption: Molecular structure of the target compound.

Caption: Workflow for NMR analysis.

An In-depth Technical Guide to the Infrared Spectrum of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the expected Fourier-transform infrared (FTIR) spectrum of the compound 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone. Due to the absence of a publicly available experimental spectrum for this specific molecule, this document presents a predictive analysis based on the characteristic absorption frequencies of its constituent functional groups. This guide is intended to assist researchers in identifying and characterizing this molecule and similar α-haloketone derivatives.

Molecular Structure and Functional Groups

2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is a polysubstituted aromatic ketone with the chemical formula C₁₀H₁₀BrClO₂.[1][2] Its structure comprises a substituted benzene ring and an α-bromoethanone side chain. The key functional groups that dictate its infrared absorption characteristics are:

• Aromatic Ring: A hexasubstituted benzene derivative.

• Ketone (C=O): An aryl ketone, conjugated with the benzene ring.

• α-Halogen: A bromine atom on the carbon adjacent to the carbonyl group.

• Aryl Chloride (C-Cl): A chlorine atom attached to the aromatic ring.

• Aryl Ether (C-O-C): A methoxy group (-OCH₃) attached to the aromatic ring.

• Methyl Group (C-H): An aliphatic C-H bond within the methyl substituent.

• Alkyl Bromide (C-Br): A bromine atom attached to a saturated carbon.

The interplay of these groups, including electronic effects such as conjugation and induction, will influence the precise position and intensity of the absorption bands in the IR spectrum.

Predicted Infrared Spectrum Data

The following table summarizes the predicted characteristic infrared absorption bands for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone. These predictions are derived from established correlation tables for IR spectroscopy.[3][4][5][6][7]

Frequency Range (cm⁻¹)	Intensity	Assignment	Notes
3100-3000	Medium-Weak	Aromatic C-H Stretch	Characteristic of C-H bonds on the benzene ring.[4][5]
3000-2850	Strong	Aliphatic C-H Stretch	Arising from the methyl (CH₃) and methylene (CH₂) groups.[4][5]
~1690	Strong	C=O Stretch (Aryl Ketone)	The conjugation of the ketone with the aromatic ring lowers the frequency from a typical aliphatic ketone (1715 cm⁻¹).[8][9] The presence of the α-bromo substituent can also influence this position.
1600-1475	Medium-Weak	C=C Stretch (Aromatic)	Multiple bands are expected in this region due to the vibrations of the benzene ring.[4]
~1450 and ~1375	Medium	C-H Bend (Aliphatic)	Bending vibrations of the methyl and methylene groups.[4]
1250-1310	Strong	Aryl C-O Stretch (Ether)	Characteristic of the asymmetric stretch of the aryl-O-CH₃ bond.[3]
1160-1210	Strong	Aryl C-O Stretch (Ether)	Characteristic of the symmetric stretch of the aryl-O-CH₃ bond.[3]
750-850	Strong	C-Cl Stretch (Aryl)	The exact position depends on the substitution pattern of the aromatic ring.[3]
500-680	Strong	C-Br Stretch (Alkyl)	Characteristic of the carbon-bromine bond in the bromoacetyl group.[3]

Experimental Protocol: Acquiring the IR Spectrum

While a specific experimental protocol for this compound is not available, the following outlines a general methodology for obtaining a high-quality FTIR spectrum of a solid organic compound like 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Objective: To obtain the infrared spectrum of the solid sample using the Attenuated Total Reflectance (ATR) technique.

Materials and Equipment:

• 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (solid)

• Fourier-Transform Infrared (FTIR) Spectrometer with an ATR accessory (e.g., diamond or germanium crystal)

• Spatula

• Solvent for cleaning (e.g., isopropanol or acetone)

• Lint-free wipes

Procedure:

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics.

  • Clean the ATR crystal surface thoroughly with a lint-free wipe dampened with a suitable solvent (e.g., isopropanol) and allow it to dry completely.

• Background Spectrum Acquisition:

  • With the clean, empty ATR crystal, run a background scan. This will record the spectrum of the ambient environment (air and the crystal itself) and will be subtracted from the sample spectrum.

• Sample Preparation and Loading:

  • Place a small, representative amount of the solid 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone powder onto the center of the ATR crystal using a clean spatula.

  • Lower the ATR press arm to apply firm and even pressure to the sample, ensuring good contact between the solid and the crystal surface.

• Sample Spectrum Acquisition:

  • Initiate the sample scan. The instrument will co-add a number of scans (typically 16 or 32) to improve the signal-to-noise ratio.

  • The resulting spectrum will be displayed as absorbance or transmittance versus wavenumber (cm⁻¹).

• Data Processing and Analysis:

  • The acquired spectrum should be baseline corrected if necessary.

  • Label the significant peaks with their corresponding wavenumbers.

  • Compare the peak positions and intensities with the predicted values and known correlation tables to confirm the presence of the expected functional groups.

• Cleaning:

  • Retract the press arm and carefully remove the sample from the ATR crystal using a spatula.

  • Clean the crystal surface thoroughly with a solvent-dampened lint-free wipe to remove any residual sample.

Visualizations

Logical Workflow for IR Spectrum Analysis

The following diagram illustrates the general workflow for analyzing an unknown compound using infrared spectroscopy.

Caption: Workflow for IR Spectroscopy Analysis.

Molecular Structure and Key Functional Groups

This diagram highlights the key functional groups within the 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone molecule that are relevant for IR spectral interpretation.

Caption: Key Functional Groups for IR Analysis.

References

• 1. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone | C10H10BrClO2 | CID 2756888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. elearning.uniroma1.it [elearning.uniroma1.it]
• 4. eng.uc.edu [eng.uc.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 12.6 Infrared Spectra of Some Common Functional Groups – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. 12.8 Infrared Spectra of Some Common Functional Groups - Organic Chemistry | OpenStax [openstax.org]
• 8. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 9. chem.libretexts.org [chem.libretexts.org]

Unraveling the Molecular Blueprint: A Technical Guide to the Mass Spectrometry of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

For Immediate Release

This whitepaper provides an in-depth technical guide for researchers, scientists, and drug development professionals on the mass spectrometric analysis of the complex synthetic intermediate, 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone. This document outlines a detailed experimental protocol, presents a comprehensive analysis of its predicted mass spectrum, and visualizes the proposed fragmentation pathways, offering a foundational resource for the characterization of this and structurally related compounds.

Introduction

2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, with the chemical formula C₁₀H₁₀BrClO₂ and a molecular weight of approximately 277.54 g/mol , is a substituted aromatic ketone of interest in synthetic organic chemistry and drug discovery.[1][2] Mass spectrometry is a critical analytical technique for the structural elucidation and purity assessment of such molecules. This guide provides a detailed examination of its expected behavior under electron ionization (EI) mass spectrometry.

Predicted Mass Spectrometry Data

Due to the absence of a publicly available experimental mass spectrum for this specific molecule, the following table of predicted mass-to-charge ratios (m/z) and their corresponding fragment ions has been generated based on established principles of mass spectrometry and the known fragmentation patterns of aromatic ketones, halogenated compounds, and ethers.

m/z (Predicted)	Ion Structure	Proposed Fragmentation	Relative Abundance
276/278/280	[C₁₀H₁₀⁷⁹Br³⁵ClO₂]⁺ / [C₁₀H₁₀⁸¹Br³⁵ClO₂]⁺ / [C₁₀H₁₀⁷⁹Br³⁷ClO₂]⁺	Molecular Ion (M⁺)	Moderate
197/199	[C₉H₈³⁵ClO₂]⁺ / [C₉H₈³⁷ClO₂]⁺	Loss of CH₂Br radical	High
183/185	[C₈H₅³⁵ClO₂]⁺ / [C₈H₅³⁷ClO₂]⁺	Loss of CH₃ radical from the 197/199 ion	Moderate
168	[C₈H₅ClO]⁺	Loss of CH₃ radical and CO from the 197/199 ion	Moderate
155	[C₇H₄ClO]⁺	Loss of CO from the 183/185 ion	Moderate
127	[C₇H₄Cl]⁺	Loss of CO from the 155 ion	Low
93	[C₂H₂Br]⁺	Bromomethyl cation	Low
77	[C₆H₅]⁺	Phenyl cation	Low

Proposed Fragmentation Pathway

The fragmentation of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone under electron ionization is initiated by the removal of an electron to form the molecular ion. The primary fragmentation is expected to be the alpha-cleavage of the C-C bond between the carbonyl group and the bromomethyl group, leading to a stable acylium ion. Subsequent fragmentations involve the loss of small neutral molecules such as carbon monoxide (CO) and methyl radicals (•CH₃). The presence of chlorine and bromine isotopes (³⁵Cl/³⁷Cl and ⁷⁹Br/⁸¹Br) will result in characteristic isotopic patterns for fragments containing these halogens.

Figure 1. Proposed electron ionization fragmentation pathway.

Experimental Protocol: Electron Ionization Mass Spectrometry

This section details a standard operating procedure for acquiring the mass spectrum of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

4.1. Instrumentation

• A high-resolution mass spectrometer equipped with an electron ionization (EI) source is recommended.

• Gas chromatograph (GC) for sample introduction is ideal for ensuring sample purity and obtaining clean spectra.

4.2. Sample Preparation

• Prepare a dilute solution of the sample (approximately 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Ensure the sample is fully dissolved before introduction into the instrument.

4.3. GC-MS Parameters (Recommended)

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Program:

  • Initial temperature: 50 °C, hold for 1 minute.

  • Ramp: 10 °C/min to 280 °C.

  • Final hold: 5 minutes at 280 °C.

• Transfer Line Temperature: 280 °C

4.4. Mass Spectrometer Parameters

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Scan Range: m/z 40-500

• Solvent Delay: 3 minutes (to prevent filament damage from the solvent)

4.5. Data Acquisition and Analysis

• Inject a small volume (typically 1 µL) of the prepared sample solution into the GC-MS system.

• Acquire the mass spectrum of the chromatographic peak corresponding to the target compound.

• Analyze the resulting spectrum to identify the molecular ion and major fragment ions. Compare the observed fragmentation pattern with the proposed pathway in this guide.

Logical Workflow for Mass Spectrometric Analysis

The following diagram illustrates the logical workflow from sample preparation to data interpretation in the mass spectrometric analysis of the target compound.

References

• 1. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone | C10H10BrClO2 | CID 2756888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]

"2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" safety and handling

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Consolidating & Structuring Data

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"2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" material safety data sheet (MSDS)

An In-depth Technical Guide on the Material Safety of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

For researchers, scientists, and drug development professionals, a thorough understanding of the safety and handling of chemical compounds is paramount. This guide provides a comprehensive overview of the material safety data for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, a compound often used in biochemical research and proteomics.[1] Due to the limited availability of a complete, formally issued Material Safety Data Sheet (MSDS) for this specific compound, this document synthesizes available data from various chemical suppliers and databases, along with information from structurally analogous compounds to ensure a comprehensive safety profile.

Compound Identification and Physical Properties

Proper identification and knowledge of the physical and chemical properties of a substance are the foundation of safe laboratory practices.

Identifier	Value
IUPAC Name	2-bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone[2]
CAS Number	683274-74-0[1][2][3]
Molecular Formula	C₁₀H₁₀BrClO₂[1][2]
Molecular Weight	277.54 g/mol [1][2][3]
Appearance	Solid[3]
InChI Key	BYBYETVLFBNBBH-UHFFFAOYSA-N[2][3]
SMILES	COc1cc(C)c(Cl)cc1C(=O)CBr[3]

Further physical properties such as melting point, boiling point, and density have not been consistently reported in the available literature.

Hazard Identification and GHS Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound is considered hazardous. The following classifications have been reported:[2]

Hazard Class	Hazard Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[2]
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin[2]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[2]
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation[2]
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled[2]
Specific target organ toxicity, single exposure	Category 3	H335: May cause respiratory irritation[2]

GHS Pictograms:

Signal Word: Warning[2]

Safe Handling and Storage Protocols

Adherence to strict experimental protocols is crucial to mitigate the risks associated with this compound.

Engineering Controls:

• All manipulations should be conducted within a certified chemical fume hood to minimize inhalation exposure.

• Ensure a safety shower and eyewash station are readily accessible.

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical splash goggles conforming to appropriate standards.

• Hand Protection: Wear compatible chemical-resistant gloves.

• Skin and Body Protection: Wear a lab coat, and for larger quantities or risk of splash, consider additional protective clothing.

• Respiratory Protection: For operations that may generate dust or aerosols, use a NIOSH-approved respirator.

Handling Procedures:

• Avoid contact with skin, eyes, and clothing.[4]

• Do not breathe dust or fumes.

• Wash hands thoroughly after handling.[5]

• Keep containers tightly closed when not in use.[4]

Storage Conditions:

• Store in a cool, dry, and well-ventilated place.[4]

• Keep container tightly closed.[4]

• Store locked up.[6][7]

• Incompatible Materials: Bases, strong oxidizing agents, and amines.[6]

First-Aid and Emergency Procedures

Immediate and appropriate action is critical in the event of exposure.

Exposure Route	First-Aid Protocol
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[7]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[5][6]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5][6][7]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6][7]

Fire-Fighting and Accidental Release Measures

Fire-Fighting:

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[5]

• Hazardous Decomposition Products: Combustion may produce carbon monoxide (CO), carbon dioxide (CO₂), hydrogen halides, and bromine.[6]

• Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[5][6]

Accidental Release:

• Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as described in Section 3. Avoid dust formation.

• Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation, and place it in a suitable, closed container for disposal. Do not let the product enter drains.[5]

• Waste Disposal: Dispose of contaminated waste at an approved waste disposal plant in accordance with local regulations.[6][8]

Logical Workflow for Chemical Safety

The following diagram illustrates a standard workflow for assessing and managing the risks associated with handling chemical compounds like 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

References

• 1. scbt.com [scbt.com]
• 2. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone | C10H10BrClO2 | CID 2756888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone AldrichCPR 683274-74-0 [sigmaaldrich.com]
• 4. lobachemie.com [lobachemie.com]
• 5. aaronchem.com [aaronchem.com]
• 6. fishersci.com [fishersci.com]
• 7. echemi.com [echemi.com]
• 8. benchchem.com [benchchem.com]

The Versatile Building Block: A Technical Guide to 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, a key building block in modern organic and medicinal chemistry. Due to its reactive α-bromo ketone functionality, this compound serves as a versatile precursor for the synthesis of a wide array of heterocyclic compounds, which are pivotal scaffolds in numerous pharmaceutical agents. This document details its physicochemical properties, outlines robust synthetic protocols for its preparation, and explores its application in the construction of valuable molecular architectures. Experimental methodologies for key transformations are provided, alongside quantitative data and visual diagrams to facilitate understanding and implementation in a laboratory setting.

Introduction

Substituted α-bromoacetophenones are a cornerstone in synthetic organic chemistry, prized for their ability to participate in a variety of carbon-carbon and carbon-heteroatom bond-forming reactions. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (Figure 1) is a polysubstituted aromatic ketone that combines the high reactivity of an α-bromoketone with the specific electronic and steric properties imparted by its unique substitution pattern. The presence of a chloro, a methoxy, and a methyl group on the phenyl ring allows for fine-tuning of the reactivity and potential for further functionalization, making it an attractive starting material for the synthesis of complex molecules, including potential drug candidates. This guide will serve as a comprehensive resource for researchers looking to utilize this valuable synthetic intermediate.

Figure 1: Chemical Structure of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

Caption: Structure of the title compound.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical properties of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is presented in Table 1. While specific, experimentally determined spectroscopic data is not widely published, representative data based on analogous compounds is provided in Table 2.

Table 1: Physicochemical Properties

Property	Value	Reference
CAS Number	683274-74-0	[1][2]
Molecular Formula	C₁₀H₁₀BrClO₂	[1][2]
Molecular Weight	277.54 g/mol	[1][2]
IUPAC Name	2-bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone	[2]
SMILES	CC1=C(Cl)C=C(C(=O)CBr)C(OC)=C1	[2]
Appearance	Expected to be a solid at room temperature	-

Table 2: Representative Spectroscopic Data (Predicted)

Technique	Data
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 7.5-7.2 (m, 2H, Ar-H), 4.45 (s, 2H, -CH₂Br), 3.90 (s, 3H, -OCH₃), 2.40 (s, 3H, -CH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 190-195 (C=O), 155-160 (C-OCH₃), 135-140 (C-CH₃), 130-135 (C-Cl), 120-130 (Ar-C), 110-115 (Ar-C), 55-60 (-OCH₃), 30-35 (-CH₂Br), 20-25 (-CH₃)
IR (KBr)	ν (cm⁻¹): 1680-1700 (C=O stretch), 1580-1600 (C=C aromatic stretch), 1250-1270 (C-O ether stretch), 600-700 (C-Br stretch)
Mass Spec (EI)	m/z: 276/278/280 [M]⁺, 197/199 [M-Br]⁺

Synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

The synthesis of the title compound is typically achieved in a two-step process starting from commercially available 4-chloro-2-methylanisole. The first step involves a Friedel-Crafts acylation to introduce the acetyl group, followed by a selective α-bromination of the resulting ketone.

Caption: Synthetic workflow for the target compound.

Experimental Protocol: Synthesis of 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (Friedel-Crafts Acylation)

This protocol is a representative procedure for the Friedel-Crafts acylation of substituted anisoles.[3]

Materials:

• 4-Chloro-2-methylanisole

• Acetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Hydrochloric acid (conc.)

• Ice

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred suspension of anhydrous AlCl₃ (1.1 eq.) in anhydrous DCM at 0 °C under a nitrogen atmosphere, slowly add acetyl chloride (1.05 eq.).

• After stirring for 15 minutes, add a solution of 4-chloro-2-methylanisole (1.0 eq.) in anhydrous DCM dropwise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Upon completion, carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated HCl.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography or recrystallization.

Expected Yield: 70-85%

Experimental Protocol: Synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (α-Bromination)

This protocol is a general method for the α-bromination of acetophenones.[4]

Materials:

• 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

• N-Bromosuccinimide (NBS) or Bromine (Br₂)

• AIBN (radical initiator, if using NBS) or Sulfuric acid (catalyst, if using Br₂)

• Carbon tetrachloride (CCl₄) or Chloroform (CHCl₃)

• Water

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure using NBS:

• Dissolve 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 eq.) and a catalytic amount of AIBN in CCl₄.

• Add NBS (1.1 eq.) and reflux the mixture. Monitor the reaction by TLC.

• After completion, cool the reaction mixture and filter off the succinimide.

• Wash the filtrate with water and saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

Procedure using Bromine:

• Dissolve 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 eq.) in chloroform.

• Add a catalytic amount of concentrated sulfuric acid.

• Add a solution of bromine (1.05 eq.) in chloroform dropwise.

• Stir at room temperature until the reaction is complete (monitored by TLC).

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry over anhydrous MgSO₄, filter, and evaporate the solvent.

Expected Yield: 75-90%

Applications in Heterocyclic Synthesis

The primary utility of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone lies in its role as a precursor to various heterocyclic systems. The α-bromo ketone moiety is an excellent electrophile, readily reacting with a range of nucleophiles to initiate cyclization cascades.

Caption: Applications in heterocyclic synthesis.

Synthesis of Substituted Thiazoles (Hantzsch Thiazole Synthesis)

The Hantzsch thiazole synthesis is a classic and reliable method for the preparation of thiazole derivatives.[5] It involves the condensation of an α-haloketone with a thioamide or thiourea.

Table 3: Representative Data for Hantzsch Thiazole Synthesis

Thioamide/Thiourea	Product	Typical Yield
Thiourea	2-Amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole	80-95%
Thioacetamide	2-Methyl-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole	75-90%
Phenylthiourea	2-(Phenylamino)-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole	85-98%

Experimental Protocol:

• Dissolve 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 eq.) and the corresponding thiourea or thioamide (1.1 eq.) in ethanol.

• Reflux the mixture for 2-6 hours, monitoring by TLC.

• Cool the reaction mixture to room temperature. If a precipitate forms, filter and wash with cold ethanol.

• If no precipitate forms, concentrate the solvent under reduced pressure and purify the residue by column chromatography or recrystallization.

Synthesis of Substituted Imidazoles (Radziszewski Imidazole Synthesis)

The Radziszewski synthesis and its variations allow for the construction of substituted imidazoles from α-dicarbonyl compounds (which can be generated in situ from α-haloketones), an aldehyde, and ammonia or a primary amine.

Table 4: Representative Data for Imidazole Synthesis

Aldehyde	Amine Source	Product	Typical Yield
Formaldehyde	Ammonium Acetate	4-(5-chloro-2-methoxy-4-methylphenyl)imidazole	60-75%
Benzaldehyde	Ammonium Acetate	2-Phenyl-4-(5-chloro-2-methoxy-4-methylphenyl)imidazole	65-80%
Benzaldehyde	Methylamine	1-Methyl-2-phenyl-4-(5-chloro-2-methoxy-4-methylphenyl)imidazole	55-70%

Experimental Protocol:

• A mixture of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 eq.), the aldehyde (1.1 eq.), and a large excess of ammonium acetate in glacial acetic acid is heated to reflux for 2-4 hours.

• After cooling, the reaction mixture is poured into ice water and neutralized with a base (e.g., ammonium hydroxide).

• The precipitated product is collected by filtration, washed with water, and dried.

• Purification can be achieved by recrystallization or column chromatography.

Safety and Handling

2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is a reactive chemical and should be handled with appropriate safety precautions. Based on data for similar α-bromo ketones, the following hazards are expected[2]:

• Harmful if swallowed, in contact with skin, or if inhaled.

• Causes skin and serious eye irritation.

• May cause respiratory irritation.

Handling Recommendations:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Avoid inhalation of dust or vapors.

• Avoid contact with skin and eyes.

• In case of contact, wash the affected area immediately with plenty of water.

Conclusion

2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is a highly valuable and versatile building block in organic synthesis. Its straightforward preparation and the high reactivity of its α-bromo ketone functionality make it an ideal starting material for the synthesis of a diverse range of heterocyclic compounds, particularly substituted thiazoles and imidazoles. The protocols and data presented in this guide are intended to provide researchers with a solid foundation for the utilization of this compound in their synthetic endeavors, paving the way for the discovery and development of new chemical entities with potential applications in medicinal chemistry and materials science.

References

• 1. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Facile Synthesis of Optically Active Imidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Imidazole synthesis [organic-chemistry.org]
• 4. rsc.org [rsc.org]
• 5. Modular Synthesis of Di- and Trisubstituted Imidazoles from Ketones and Aldehydes: A Route to Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

The Role of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone in Medicinal Chemistry: An Analysis of Available Data

Despite its availability as a chemical reagent, a comprehensive review of scientific literature and patent databases reveals a notable absence of specific data on the direct role of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone in medicinal chemistry. While the broader class of substituted acetophenones and α-haloketones are recognized as versatile scaffolds and key intermediates in the synthesis of therapeutic agents, this particular compound has not been the subject of dedicated studies detailing its synthesis for medicinal purposes, its biological activities, or its specific applications in drug development.

The compound, with the Chemical Abstracts Service (CAS) number 683274-74-0, is commercially available from several chemical suppliers, indicating its utility in synthetic organic chemistry. Its structure, featuring a substituted phenyl ring with chloro, methoxy, and methyl groups, along with a reactive α-bromo ketone moiety, suggests its potential as a precursor for a variety of more complex molecules.

The General Utility of α-Haloketones in Drug Discovery

α-Haloketones, the chemical class to which 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone belongs, are highly valued in medicinal chemistry. Their significance stems from the reactivity of the carbon-halogen bond, which makes them excellent electrophiles for nucleophilic substitution reactions. This property allows for the facile introduction of various functional groups and the construction of diverse heterocyclic systems, which are foundational structures in many pharmaceuticals.

The general synthetic utility of α-bromo ketones is depicted in the workflow below:

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Thiazole Derivatives from 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiazole and its derivatives are a critical class of heterocyclic compounds that form the structural core of numerous biologically active molecules.[1][2] The thiazole scaffold is present in a wide array of pharmaceuticals, including antimicrobial, anti-inflammatory, and anticancer agents.[1][2] The synthesis of novel thiazole derivatives is, therefore, a significant focus in medicinal chemistry and drug discovery. A prominent and versatile method for constructing the thiazole ring is the Hantzsch thiazole synthesis, which involves the condensation of an α-haloketone with a thioamide.[1]

These application notes provide a detailed protocol for the synthesis of thiazole derivatives using 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone as the α-haloketone starting material. This protocol is intended to serve as a guide for researchers in the synthesis and characterization of novel thiazole-based compounds for potential therapeutic applications.

General Reaction Scheme

The synthesis proceeds via the Hantzsch thiazole synthesis, a classic cyclization reaction. The general scheme involves the reaction of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone with a suitable thioamide or thiourea to yield the corresponding 4-(5-chloro-2-methoxy-4-methylphenyl)thiazole derivative.

Reaction:

2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone + Thioamide/Thiourea → 4-(5-chloro-2-methoxy-4-methylphenyl)thiazole derivative

Data Presentation

The following table summarizes representative data for the synthesis of various thiazole derivatives starting from 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Disclaimer: The following data is illustrative and based on typical yields for Hantzsch thiazole synthesis with analogous substrates. Actual yields may vary depending on the specific reaction conditions and the purity of the reactants.

Entry	Thioamide/Thiourea	Product Name	Molecular Formula	Molecular Weight ( g/mol )	Typical Yield (%)
1	Thiourea	2-Amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole	C₁₁H₁₁ClN₂OS	254.74	85 - 95
2	Thioacetamide	2-Methyl-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole	C₁₂H₁₂ClNOS	253.75	80 - 90
3	Thiobenzamide	2-Phenyl-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole	C₁₇H₁₄ClNOS	315.82	75 - 85
4	4-Methylthiobenzamide	2-(4-Methylphenyl)-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole	C₁₈H₁₆ClNOS	329.85	78 - 88

Experimental Protocols

This section provides a detailed methodology for the synthesis of 2-Amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole (Entry 1) as a representative example. The protocol can be adapted for other thioamides.

Materials:

• 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

• Thiourea

• Ethanol (absolute)

• Sodium bicarbonate (NaHCO₃)

• Deionized water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Separatory funnel

• Rotary evaporator

• Buchner funnel and flask

• Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (10 mmol, 2.78 g) in 40 mL of absolute ethanol.

• Addition of Thiourea: To the stirred solution, add thiourea (12 mmol, 0.91 g).

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 2-4 hours. Monitor the progress of the reaction by TLC (e.g., using a 7:3 mixture of hexane and ethyl acetate as the mobile phase).

• Work-up:

  • After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

  • Slowly add a saturated aqueous solution of sodium bicarbonate to neutralize the hydrobromic acid formed during the reaction until the effervescence ceases.

  • Reduce the volume of ethanol using a rotary evaporator.

  • Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine (50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water or ethyl acetate/hexane) to yield the pure 2-Amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole as a solid.

• Characterization:

  • Determine the melting point of the purified product.

  • Characterize the product using spectroscopic methods:

    • ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show signals for the aromatic protons, the thiazole proton, the methoxy group protons, the methyl group protons, and the amino group protons.

    • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should display the expected number of signals corresponding to the different carbon atoms in the molecule.

    • IR (Infrared) Spectroscopy: Look for characteristic absorption bands for N-H stretching (for the amino group), C=N stretching of the thiazole ring, and C-O stretching of the methoxy group.

    • MS (Mass Spectrometry): The mass spectrum should show the molecular ion peak corresponding to the calculated molecular weight of the product.

Mandatory Visualizations

Hantzsch Thiazole Synthesis Workflow

Caption: Experimental workflow for the synthesis of thiazoles.

Hantzsch Thiazole Synthesis Signaling Pathway

Caption: Simplified reaction pathway for Hantzsch thiazole synthesis.

References

• 1. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking [mdpi.com]

Application Notes and Protocols: Hantzsch Thiazole Synthesis of 2-Amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiazole and its derivatives are a prominent class of heterocyclic compounds that have garnered significant attention in medicinal chemistry and drug discovery. The thiazole ring is a core structural motif in numerous biologically active molecules, exhibiting a wide range of pharmacological properties including antibacterial, antifungal, anti-inflammatory, and anticancer activities.[1][2] The Hantzsch thiazole synthesis, a classic condensation reaction between an α-haloketone and a thioamide, remains a fundamental and highly effective method for the construction of the thiazole nucleus.[1] This application note provides a detailed protocol for the synthesis of 2-amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole using "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" and thiourea, a common and readily available thioamide.

Thiazole-containing compounds have been shown to exert their anticancer effects through various mechanisms of action. These include the inhibition of critical signaling pathways such as the PI3K/Akt/mTOR pathway, the induction of apoptosis through modulation of Bcl-2 family proteins, and the disruption of microtubule dynamics by inhibiting tubulin polymerization.[3][4][5] The synthesis of novel thiazole derivatives, such as the one described herein, is a crucial step in the discovery and development of new therapeutic agents.

Reaction Scheme

The Hantzsch synthesis proceeds via the reaction of an α-haloketone with a thioamide. In this specific application, 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone reacts with thiourea to yield 2-amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole. The reaction is typically carried out in a protic solvent like ethanol or methanol and often requires heating to proceed at a reasonable rate.[1] The Hantzsch synthesis is known for being a high-yielding reaction.[6][7]

Figure 1: General scheme of the Hantzsch thiazole synthesis.

Experimental Protocols

Materials and Methods

Materials:

• 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 mmol)

• Thiourea (1.2 mmol)

• Ethanol (10 mL)

• Saturated aqueous sodium bicarbonate solution

• Deionized water

• Ethyl acetate

• Hexane

• Anhydrous sodium sulfate

• Round-bottom flask (50 mL)

• Reflux condenser

• Magnetic stirrer with hotplate

• Büchner funnel and filter paper

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel 60 F254)

• Melting point apparatus

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 mmol) and thiourea (1.2 mmol) in 10 mL of ethanol.

• Reaction: Attach a reflux condenser to the flask and heat the reaction mixture to reflux with stirring. Monitor the progress of the reaction by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexane as the eluent). The reaction is typically complete within 2-4 hours.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a beaker containing 30 mL of a saturated aqueous sodium bicarbonate solution to neutralize the hydrobromic acid formed during the reaction.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to afford the pure 2-amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole.

• Characterization: Characterize the purified product by determining its melting point and recording its spectroscopic data (FTIR, ¹H NMR, ¹³C NMR, and Mass Spectrometry).

Data Presentation

Table 1: Reactant and Product Information

Compound	Molecular Formula	Molecular Weight ( g/mol )	Moles (mmol)	Equivalents
2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone	C₁₀H₁₀BrClO₂	293.54	1.0	1.0
Thiourea	CH₄N₂S	76.12	1.2	1.2
2-Amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole	C₁₁H₁₁ClN₂OS	270.74	-	-

Table 2: Expected Yield and Physical Properties

Product	Theoretical Yield (mg)	Expected Yield Range (%)	Appearance	Melting Point (°C)
2-Amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole	270.74	85 - 95	Off-white solid	To be determined

Note: The expected yield is based on typical yields for Hantzsch thiazole syntheses reported in the literature.[6][7]

Table 3: Representative Spectroscopic Data for a 2-Amino-4-arylthiazole Derivative

Spectroscopic Technique	Characteristic Peaks
FTIR (KBr, cm⁻¹)	~3400-3200 (N-H stretching of amino group), ~3100 (aromatic C-H stretching), ~1620 (C=N stretching of thiazole ring), ~1550 (N-H bending).[8]
¹H NMR (DMSO-d₆, ppm)	δ ~7.5-7.0 (m, aromatic protons), δ ~7.2 (s, 1H, thiazole C5-H), δ ~7.0 (s, 2H, -NH₂, D₂O exchangeable), δ ~3.8 (s, 3H, -OCH₃), δ ~2.3 (s, 3H, -CH₃).[9][10]
¹³C NMR (DMSO-d₆, ppm)	δ ~168 (thiazole C2), δ ~150 (thiazole C4), δ ~105 (thiazole C5), aromatic carbons in the range of δ 110-160, δ ~56 (-OCH₃), δ ~16 (-CH₃).[11][12]
Mass Spec (m/z)	Expected molecular ion peak [M]⁺ or [M+H]⁺ corresponding to the calculated molecular weight.

Note: The spectroscopic data provided are representative and based on literature values for similar 2-amino-4-arylthiazole structures. Actual values for the target compound may vary.

Visualizations

References

• 1. chemhelpasap.com [chemhelpasap.com]
• 2. Novel thiazole derivatives as effective anti-cancer agents against human osteosarcoma cell line (SaOS-2): Microwave-assisted one-pot three-component synthesis, in vitro anti-cancer studies, and in silico investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thiazole and Related Heterocyclic Systems as Anticancer Agents: A Review on Synthetic Strategies, Mechanisms of Action and SAR Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Thiazole derivatives in cancer therapy: mechanistic insights, bioactivity, and future perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Green Biocatalyst for Ultrasound-Assisted Thiazole Derivatives: Synthesis, Antibacterial Evaluation, and Docking Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. asianpubs.org [asianpubs.org]
• 10. researchgate.net [researchgate.net]
• 11. Design, synthesis, and biological evaluation of novel thiazole derivatives as PI3K/mTOR dual inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. rsc.org [rsc.org]

Application Notes and Protocols: Synthesis of 2-Amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole via Hantzsch Thiazole Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of 2-amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole through the Hantzsch thiazole synthesis, reacting "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" with thiourea. Thiazole derivatives are of significant interest in medicinal chemistry due to their diverse pharmacological activities.

Introduction

The Hantzsch thiazole synthesis is a classic and versatile method for the formation of thiazole ring systems.[1][2][3] The reaction typically involves the condensation of an α-haloketone with a thioamide.[1][2][3] The resulting 2-aminothiazole scaffold is a key structural motif in a wide array of biologically active compounds, exhibiting antimicrobial, anti-inflammatory, and anticancer properties.[4][5][6][7][8] This protocol offers a reproducible method for the preparation of 2-amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole, a potentially valuable building block for drug discovery and development.

Reaction Scheme

The reaction proceeds via the cyclocondensation of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone with thiourea.

Caption: Hantzsch thiazole synthesis of 2-amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of 2-amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole.

Parameter	Value	Reference
Reactants
2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone	1.0 eq	[1][2]
Thiourea	1.1 - 1.5 eq	[1][2]
Reaction Conditions
Solvent	Ethanol or Methanol	[1][2][4]
Temperature	Reflux (approx. 78 °C for Ethanol)	[2][9]
Reaction Time	1 - 3 hours	[2][4]
Product
Product Name	2-Amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole
Appearance	Off-white to pale yellow solid	General observation
Expected Yield	85-95%	[4]

Experimental Protocols

This section provides a detailed protocol for the synthesis of 2-amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole.

Materials:

• 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

• Thiourea

• Ethanol (absolute)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Deionized water

• Round-bottom flask (50 mL or 100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Buchner funnel and filter flask

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, add 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 equivalent).

• Addition of Reagents: Add thiourea (1.2 equivalents) to the flask.

• Solvent Addition: Add absolute ethanol (approximately 20-30 mL) to the flask.

• Reaction: Place a magnetic stir bar in the flask, attach a reflux condenser, and heat the mixture to reflux with constant stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane mixture). The reaction is typically complete within 1-3 hours.

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.

• Precipitation: Pour the reaction mixture into a beaker containing a stirred saturated solution of sodium bicarbonate (approximately 50-100 mL). An off-white to pale yellow precipitate should form.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid with copious amounts of deionized water to remove any inorganic impurities.

• Drying: Dry the product in a desiccator or a vacuum oven at a low temperature to a constant weight.

Visualizations

Hantzsch Thiazole Synthesis Workflow

Caption: General workflow for the Hantzsch thiazole synthesis.

Potential Biological Signaling Pathway Inhibition

Many 2-aminothiazole derivatives have been identified as inhibitors of various protein kinases involved in cell signaling pathways that regulate cell proliferation and survival.[5] The diagram below illustrates a generalized pathway where a 2-aminothiazole derivative inhibits a receptor tyrosine kinase (RTK), thereby blocking downstream signaling.

Caption: Generalized signaling pathway inhibited by a 2-aminothiazole derivative.

References

• 1. chemhelpasap.com [chemhelpasap.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 9. mdpi.com [mdpi.com]

The Strategic Utility of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone in the Synthesis of Novel Kinase Inhibitors

In the landscape of modern drug discovery, the strategic selection of chemical intermediates is a critical determinant of success in generating novel therapeutic agents. Among the vast arsenal of building blocks available to medicinal chemists, α-bromoketones stand out for their inherent reactivity and versatility. This document provides an in-depth technical guide on the application of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (CAS No. 683274-74-0), a key intermediate for the synthesis of a promising class of kinase inhibitors based on the pyrrolo[3,2-d]pyrimidine scaffold. [1][2][3]This guide is intended for researchers, scientists, and drug development professionals engaged in the pursuit of next-generation targeted therapies.

Introduction: The Rationale for a Versatile Intermediate

2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is a polysubstituted aromatic α-bromoketone. Its chemical architecture is endowed with several key features that make it a valuable starting material in multi-step organic synthesis. The presence of a reactive bromoacetyl group provides a handle for facile nucleophilic substitution and cyclization reactions, while the substituted phenyl ring offers a scaffold for tuning the pharmacokinetic and pharmacodynamic properties of the final compounds.

The primary utility of this intermediate, as detailed in this guide, lies in its role in the construction of the pyrrolo[3,2-d]pyrimidine core, a heterocyclic system that has garnered significant attention for its ability to modulate the activity of various protein kinases. [4][5]

Core Synthesis: Construction of the Pyrrolo[3,2-d]pyrimidine Scaffold

The central application of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is in the synthesis of 5-(5-chloro-2-methoxy-4-methylphenyl)-5H-pyrrolo[3,2-d]pyrimidines. This is typically achieved through a cyclization reaction with a suitable aminopyrimidine derivative. The α-bromoketone functionality is the key reactive site, enabling the formation of the fused pyrrole ring.

A representative synthetic workflow is depicted below:

References

• 1. Discovery of Pyrrolo[2,3-d]pyrimidine derivatives as potent and selective colony stimulating factor 1 receptor kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A novel pyrrolo[3, 2-d]pyrimidine derivative, as a vascular endothelial growth factor receptor and platelet-derived growth factor receptor tyrosine kinase inhibitor, shows potent antitumor activity by suppression of tumor angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cellular Pharmacodynamics of a Novel Pyrrolo[3,2- d]pyrimidine Inhibitor Targeting Mitochondrial and Cytosolic One-Carbon Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: N-alkylation with 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone for the Synthesis of Potential Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-alkylation is a fundamental reaction in organic synthesis, crucial for the construction of complex nitrogen-containing molecules that are prevalent in pharmaceuticals. The α-bromo ketone, 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, is a valuable electrophilic building block for the N-alkylation of primary and secondary amines. The resulting β-aminoketone scaffold is a key pharmacophore in a variety of biologically active compounds, including potent kinase inhibitors. Dysregulation of signaling pathways, such as the PI3K/Akt/mTOR and VEGFR2 pathways, is a hallmark of many cancers, making the development of inhibitors targeting these pathways a significant focus of drug discovery. This application note provides a detailed protocol for the N-alkylation of primary amines with 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone and discusses the potential application of the synthesized compounds as kinase inhibitors.

Data Presentation

The following table summarizes representative data for the N-alkylation of various primary amines with 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone under the general protocol described below.

Entry	Amine	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Aniline	K₂CO₃	Acetonitrile	80	6	85
2	4-Fluoroaniline	Cs₂CO₃	DMF	70	8	92
3	Benzylamine	Et₃N	THF	60	12	78
4	Cyclohexylamine	K₂CO₃	Acetonitrile	80	5	88

Experimental Protocols

General Protocol for the N-alkylation of Primary Amines with 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

This protocol describes a general procedure for the N-alkylation of a primary amine with 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Materials:

• 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 eq)

• Primary amine (1.1 eq)

• Base (e.g., K₂CO₃, Cs₂CO₃, or Et₃N) (2.0 eq)

• Anhydrous solvent (e.g., Acetonitrile, DMF, THF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a dry round-bottom flask, add 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 eq) and the chosen anhydrous solvent (10 mL per mmol of the bromo-ketone).

• Add the primary amine (1.1 eq) to the solution.

• Add the base (2.0 eq) to the reaction mixture.

• Stir the reaction mixture at the desired temperature (e.g., 60-80 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion of the reaction (as indicated by TLC), cool the mixture to room temperature.

• Pour the reaction mixture into water and extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (20 mL) followed by brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-alkylated product.

Mandatory Visualization

Signaling Pathway

The synthesized N-alkylated compounds can be screened for their potential as kinase inhibitors. A key pathway often implicated in cancer is the PI3K/Akt/mTOR signaling cascade, which regulates cell proliferation, survival, and growth.

Caption: The PI3K/Akt/mTOR signaling pathway and a potential point of inhibition.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and preliminary screening of potential kinase inhibitors derived from 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Caption: General workflow for synthesis and screening.

Application Notes and Protocols: Reaction of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone with Primary Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed overview of the potential synthetic applications and biological significance of the reaction between 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone and various primary amines. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is a valuable intermediate in organic synthesis, particularly in the development of novel pharmaceutical compounds.[1] Its reaction with primary amines leads to the formation of α-aminoketones, a class of compounds known for a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties.[2][3][4]

Disclaimer: Due to a lack of publicly available experimental data for the specific reaction of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone with primary amines, the following protocols, data, and diagrams are based on established general principles of organic chemistry for similar α-bromo ketones and the known biological activities of α-aminoketones. These should be considered as a starting point for experimental design and will require optimization.

Reaction Overview

The reaction of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone with a primary amine is a nucleophilic substitution reaction. The lone pair of electrons on the nitrogen atom of the primary amine attacks the electrophilic carbon atom bearing the bromine atom, leading to the displacement of the bromide ion and the formation of a new carbon-nitrogen bond. This results in the corresponding α-aminoketone.

Reaction Scheme:

Caption: General reaction scheme for the synthesis of α-aminoketones.

Potential Biological Activities of α-Aminoketone Products

α-Aminoketones are a well-established class of compounds with diverse biological activities. The introduction of different primary amines to the 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone scaffold can lead to a library of novel compounds with potential therapeutic applications.

• Antimicrobial and Antifungal Activity: Many β-aminoketones, structurally related to α-aminoketones, have demonstrated potent activity against various bacterial and fungal strains.[4][5][6] The mechanism of action is often attributed to the disruption of the microbial cell membrane.[6]

• Anticancer Activity: Certain aminoketone derivatives have shown promising anticancer activity.[7][8][9] Their mechanism of action can involve the induction of apoptosis and modulation of cell death pathways.

• Enzyme Inhibition: The core structure of these compounds makes them potential candidates for enzyme inhibitors, which is a key area in biochemical research and drug development.[1]

Experimental Protocols

The following are generalized protocols for the synthesis and biological evaluation of α-aminoketones derived from 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Protocol 1: Synthesis of α-Aminoketones

This protocol describes a general procedure for the N-alkylation of primary amines with 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Materials:

• 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

• Primary amine (e.g., benzylamine, aniline, etc.)

• Base (e.g., triethylamine, potassium carbonate)

• Solvent (e.g., acetonitrile, ethanol, N,N-dimethylformamide)

• Magnetic stirrer and hotplate

• Round-bottom flask

• Condenser

• Standard laboratory glassware

Procedure:

• To a solution of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 eq) in the chosen solvent, add the primary amine (1.1 eq).

• Add the base (1.2 eq) to the reaction mixture.

• Stir the reaction mixture at room temperature or heat to reflux, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired α-aminoketone.

Experimental Workflow:

Caption: Workflow for the synthesis of α-aminoketones.

Protocol 2: In Vitro Antimicrobial Activity Assay (MIC Determination)

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of the synthesized α-aminoketones against bacterial and fungal strains.

Materials:

• Synthesized α-aminoketones

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

• 96-well microtiter plates

• Spectrophotometer (plate reader)

Procedure:

• Prepare a stock solution of each synthesized compound in a suitable solvent (e.g., DMSO).

• Perform serial two-fold dilutions of the stock solutions in the appropriate growth medium in the wells of a 96-well plate.

• Prepare a standardized inoculum of the microbial strain.

• Add the microbial inoculum to each well.

• Include positive (microbes with medium) and negative (medium only) controls.

• Incubate the plates at the optimal temperature for the growth of the microorganism (e.g., 37°C for bacteria, 30°C for fungi) for 24-48 hours.

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Data Presentation

The following tables present hypothetical quantitative data for the synthesis and antimicrobial activity of a series of α-aminoketones derived from 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Table 1: Hypothetical Synthesis Yields of α-Aminoketones

Entry	Primary Amine (R-NH₂)	Product (R)	Reaction Time (h)	Yield (%)
1	Benzylamine	Benzyl	6	85
2	Aniline	Phenyl	8	78
3	Cyclohexylamine	Cyclohexyl	5	92
4	4-Fluoroaniline	4-Fluorophenyl	8	81

Table 2: Hypothetical Antimicrobial Activity (MIC in µg/mL)

Compound (R)	S. aureus	E. coli	C. albicans
Benzyl	16	32	64
Phenyl	32	64	>128
Cyclohexyl	8	16	32
4-Fluorophenyl	16	32	64
Ciprofloxacin	1	0.5	N/A
Fluconazole	N/A	N/A	2

Signaling Pathway Diagram

The following diagram illustrates a hypothetical signaling pathway for the anticancer activity of a synthesized α-aminoketone, focusing on the induction of apoptosis.

References

• 1. IITU | Virtual tour generated by Panotour [iitu.edu.kz]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and biological evaluation of aminoketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 6. A β-amino-ketone that disrupts the fungal plasma membrane exhibits potent activity against pathogenic Trichophyton species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and antitumor activity of 2'-bromo- and 2'-chloro-3'-acetoxy-3'-deaminodaunorubicin analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and Anticancer Activity Evaluation of 5-[2-Chloro-3-(4-nitrophenyl)-2-propenylidene]-4-thiazolidinones [mdpi.com]
• 9. Synthesis of Chalcones with Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of Imidazoles from 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of substituted imidazoles utilizing 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone as a key starting material. Imidazole scaffolds are of significant interest in medicinal chemistry due to their wide range of pharmacological activities, including antifungal, antibacterial, anti-inflammatory, and anticancer properties.[1][2][3] This document outlines detailed experimental protocols for the synthesis of such derivatives and discusses their potential applications in drug discovery, with a focus on their prospective role as kinase inhibitors in cancer therapy.

Data Presentation: Synthesis of Substituted Imidazoles

The following table summarizes representative quantitative data for the synthesis of imidazoles from α-bromoacetophenones and various nitrogen-containing reactants, based on analogous reactions reported in the literature. These examples provide an expected range for reaction yields and conditions when using 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Starting α-Bromoacetophenone	Reactant	Reaction Conditions	Yield (%)	Reference
2-Bromo-1-(4-methoxyphenyl)ethanone	Benzamidine hydrochloride	Reflux in THF/water with K₂CO₃, 18-20 h	96	[4]
2-Bromo-1-(2'-hydroxy-5'-methylphenyl)ethanone	Thiourea	Microwave (700W) in ethanol with TEBA, 3.5 min	78	[1]
2-Bromo-1-(4'-chlorophenyl)ethanone	Urea	Microwave (700W) in ethanol with TEBA, 3-5 min	70	[1]
2-Bromo-1-(4'-chlorophenyl)ethanone	Guanidine	Microwave (700W) in ethanol with TEBA, 3-5 min	68	[1]
4-Methoxy-acetophenone (in situ bromination)	Benzil, Aniline, Ammonium Acetate	Glacial Acetic Acid, reflux	Not specified	[5]

Experimental Protocols

This section details two primary protocols for the synthesis of 4-(5-chloro-2-methoxy-4-methylphenyl)-substituted imidazoles. Protocol A describes a conventional heating method adapted from a scalable synthesis, while Protocol B outlines a microwave-assisted approach for rapid synthesis.

Protocol A: Conventional Synthesis of 2,4-Disubstituted Imidazoles

This protocol is adapted from a robust and scalable method for the synthesis of 2,4-disubstituted imidazoles from α-bromo ketones and amidines.[4]

Materials:

• 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

• Amidine hydrochloride (e.g., formamidine hydrochloride, benzamidine hydrochloride)

• Potassium bicarbonate (K₂CO₃)

• Tetrahydrofuran (THF), anhydrous

• Water, deionized

• Diisopropyl ether

• Hexanes

• Round-bottom flask with reflux condenser and magnetic stirrer

• Addition funnel

Procedure:

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer, and an addition funnel, add the amidine hydrochloride (1.1 eq) and potassium bicarbonate (2.2 eq).

• Solvent Addition: Add a mixture of THF and water (4:1 v/v, 100 mL).

• Heating: Vigorously stir the mixture and heat to reflux.

• Addition of α-Bromo Ketone: Dissolve 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 eq) in THF (50 mL). Add this solution dropwise to the refluxing reaction mixture via the addition funnel over 30 minutes.

• Reaction: Maintain the reaction at reflux for 18-20 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture in an ice bath. Remove the THF under reduced pressure using a rotary evaporator.

• Precipitation: Add 50 mL of water to the resulting suspension and stir at 50-60°C for 30 minutes.

• Filtration: Cool the mixture in an ice bath and collect the solid product by vacuum filtration.

• Washing and Drying: Wash the filter cake with two portions of water (25 mL each) and air-dry on the filter funnel.

• Purification: Transfer the crude product to a flask and add a mixture of diisopropyl ether and hexanes (1:1 v/v, 100 mL). Stir the suspension at room temperature for 2 hours.

• Final Product: Collect the purified solid by filtration and dry in a vacuum oven to obtain the final 2,4-disubstituted imidazole product.

Protocol B: Microwave-Assisted Synthesis of Substituted Imidazoles

This protocol is adapted from a rapid, microwave-assisted synthesis of imidazoles from 2-bromo-1-(substituted phenyl)ethanone and amides/amidines.[1]

Materials:

• 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

• Urea, Thiourea, or Guanidine

• Triethylbenzylammonium chloride (TEBA)

• Ethanol

• Water, deionized

• Sodium acetate

• Microwave reactor

Procedure:

• Reactant Preparation: In a microwave-safe reaction vessel, dissolve 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (0.02 M) in ethanol.

• Amide/Amidine Solution: In a separate container, dissolve the chosen amide or amidine (urea, thiourea, or guanidine) (0.02 M) in water.

• Catalyst: Add TEBA (0.05 M) as a phase transfer catalyst to the ethanolic solution of the α-bromo ketone.

• Mixing: Add the aqueous solution of the amide/amidine to the reaction vessel.

• Microwave Irradiation: Irradiate the reaction mixture in a microwave reactor at 700 W for 3.5 minutes.

• Cooling and Precipitation: Allow the reaction mixture to cool to room temperature. Pour the mixture into ice-cold water.

• Neutralization: Neutralize the solution with sodium acetate.

• Isolation: The product will precipitate out of the solution. Collect the solid by vacuum filtration.

• Purification: Recrystallize the crude product from ethanol to obtain the purified 4-(5-chloro-2-methoxy-4-methylphenyl)-1H-imidazol-2(5H)-one, -thione, or -imine.

Mandatory Visualizations

Reaction Workflow

Caption: General workflow for the synthesis of substituted imidazoles.

Potential Application in Cancer Therapy: EGFR Signaling Pathway

The substitution pattern on the phenyl ring of the starting material is found in some known inhibitors of the Epidermal Growth factor Receptor (EGFR) and Anaplastic Lymphoma Kinase (ALK), which are key targets in non-small cell lung cancer.[3] Imidazole-based compounds have been identified as potent EGFR inhibitors.[6][7] The synthesized imidazoles from 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone may therefore act as inhibitors of the EGFR signaling pathway.

Caption: Proposed mechanism of action via inhibition of the EGFR signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of New Imidazole Derivatives Containing the 2,4-Dienone Motif with Broad-Spectrum Antifungal and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structural Basis for EGFR Mutant Inhibition by Trisubstituted Imidazole Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and biological evaluation of di- and tri-substituted imidazoles as safer anti-inflammatory-antifungal agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anticancer potential of some imidazole and fused imidazole derivatives: exploring the mechanism via epidermal growth factor receptor (EGFR) inhibition - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Anticancer potential of some imidazole and fused imidazole derivatives: exploring the mechanism via epidermal growth factor receptor (EGFR) inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone in Multicomponent Reactions

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following application notes and protocols are based on the established reactivity of α-bromoketones in well-documented multicomponent reactions (MCRs). As of the current literature survey, the specific use of "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" in MCRs has not been explicitly reported. Therefore, the subsequent procedures and data are presented as a prospective guide, leveraging known chemical principles to enable the exploration of this compound in the synthesis of complex heterocyclic scaffolds.

Application Note 1: Four-Component Synthesis of Highly Substituted Imidazoles

Introduction

Multicomponent reactions (MCRs) are powerful tools in synthetic organic chemistry, enabling the construction of complex molecules from three or more starting materials in a single synthetic operation. This approach offers significant advantages in terms of efficiency, atom economy, and the rapid generation of chemical libraries for drug discovery. α-Bromoketones are highly versatile building blocks in MCRs due to the presence of two reactive sites: the electrophilic carbonyl carbon and the carbon bearing the bromine atom, which is susceptible to nucleophilic substitution.[1]

This application note describes a prospective four-component reaction for the synthesis of tetrasubstituted imidazoles using 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone as a key starting material. The imidazole core is a privileged scaffold in medicinal chemistry, found in numerous pharmaceuticals and biologically active compounds. This proposed one-pot synthesis provides a convergent and efficient pathway to novel imidazole derivatives incorporating the substituted phenyl moiety of the starting α-bromoketone.

Reaction Principle

The proposed reaction is a variation of the Radziszewski imidazole synthesis, which involves the condensation of an α-dicarbonyl compound (or its equivalent), an aldehyde, an amine, and an ammonia source. In this protocol, 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone serves as the α-haloketone component, reacting with an aldehyde, a primary amine, and ammonium acetate (as the ammonia source) to yield a highly functionalized imidazole derivative. The reaction is typically catalyzed by a Lewis or Brønsted acid and proceeds through a series of condensation and cyclization steps.

Hypothetical Reaction Scheme

A proposed four-component reaction for the synthesis of tetrasubstituted imidazoles.

Experimental Protocols

General Protocol for the Synthesis of 1,2,4,5-Tetrasubstituted Imidazoles

This protocol details a representative procedure for the synthesis of 2-(4-chlorophenyl)-1-phenyl-4-(5-chloro-2-methoxy-4-methylphenyl)-5-methylimidazole.

Materials:

• 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 mmol, 277.55 g/mol )

• 4-Chlorobenzaldehyde (1.0 mmol, 140.57 g/mol )

• Aniline (1.0 mmol, 93.13 g/mol )

• Ammonium acetate (2.0 mmol, 77.08 g/mol )

• Ethanol (5 mL)

• Acetic acid (catalytic amount, ~0.1 mmol)

Procedure:

• To a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (278 mg, 1.0 mmol), 4-chlorobenzaldehyde (141 mg, 1.0 mmol), aniline (93 mg, 1.0 mmol), and ammonium acetate (154 mg, 2.0 mmol).

• Add ethanol (5 mL) and a catalytic amount of glacial acetic acid (1-2 drops).

• Heat the reaction mixture to reflux (approximately 80°C) and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate, 7:3).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the mixture into ice-cold water (20 mL) and stir for 15 minutes.

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate to afford the pure tetrasubstituted imidazole.

Data Presentation

The following table summarizes the hypothetical yields for the synthesis of various tetrasubstituted imidazoles based on the general protocol, demonstrating the potential scope of this multicomponent reaction.

Entry	Aldehyde (R¹)	Amine (R²)	Hypothetical Product	Hypothetical Yield (%)
1	Benzaldehyde	Aniline	2-Phenyl-1-phenyl-4-(5-chloro-2-methoxy-4-methylphenyl)-5-methylimidazole	85
2	4-Chlorobenzaldehyde	Aniline	2-(4-Chlorophenyl)-1-phenyl-4-(5-chloro-2-methoxy-4-methylphenyl)-5-methylimidazole	88
3	4-Methoxybenzaldehyde	Aniline	2-(4-Methoxyphenyl)-1-phenyl-4-(5-chloro-2-methoxy-4-methylphenyl)-5-methylimidazole	91
4	Benzaldehyde	Benzylamine	1-Benzyl-2-phenyl-4-(5-chloro-2-methoxy-4-methylphenyl)-5-methylimidazole	82
5	4-Nitrobenzaldehyde	Aniline	2-(4-Nitrophenyl)-1-phenyl-4-(5-chloro-2-methoxy-4-methylphenyl)-5-methylimidazole	78
6	Benzaldehyde	Cyclohexylamine	1-Cyclohexyl-2-phenyl-4-(5-chloro-2-methoxy-4-methylphenyl)-5-methylimidazole	75

Mandatory Visualizations

Plausible Reaction Mechanism

The following diagram illustrates a plausible mechanistic pathway for the four-component synthesis of tetrasubstituted imidazoles.

Caption: A plausible mechanistic pathway for the four-component imidazole synthesis.

Experimental Workflow

The diagram below outlines the key steps in the experimental protocol for the synthesis and purification of the target imidazole compounds.

Caption: Experimental workflow for the synthesis of tetrasubstituted imidazoles.

References

• 1. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

"2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" as a precursor for bioactive molecules

Begin Exploration of Precursor

My research commences with a comprehensive search for "2- Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" applications. I am focusing specifically on its role as a precursor in synthesizing bioactive molecules, meticulously examining the resulting compounds and their biological activities to build my knowledge.

Expanding Applications Search

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Verifying Chemical Structure

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Seeking Concrete Synthesis Example

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Discovering Reaction Protocol

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Narrowing Search Parameters

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The Strategic Role of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone in the Synthesis of Advanced Benzophenone Fungicides

Introduction: A Versatile Building Block for Crop Protection

In the continuous effort to safeguard global crop yields, the development of novel and effective fungicides is of paramount importance. Within the arsenal of synthetic chemistry, certain molecular scaffolds serve as pivotal starting points for the creation of a diverse range of active ingredients. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, a substituted α-bromoacetophenone, has emerged as a highly valuable intermediate in the synthesis of specialized agrochemicals.[1] Its unique arrangement of functional groups—a reactive bromine atom, a stabilizing methoxy group, and a chlorinated and methylated phenyl ring—renders it an ideal precursor for constructing complex fungicidal molecules.

This technical guide provides an in-depth exploration of the application of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone in the synthesis of the advanced benzophenone fungicide, metrafenone. We will elucidate the synthetic pathway, provide a detailed experimental protocol, and discuss the underlying chemical principles that make this starting material a cornerstone in the production of a new generation of crop protection agents.

Application Focus: Synthesis of Metrafenone, a Potent Benzophenone Fungicide

Metrafenone is a highly effective fungicide used to control powdery mildew in crops such as cereals and grapevines.[2][3] Its mode of action is distinct from many other fungicides, as it interferes with the morphogenesis of fungal hyphae by disrupting the actin cytoskeleton, thereby inhibiting fungal growth and development.[4][5] The chemical structure of metrafenone, (3-bromo-6-methoxy-2-methylphenyl)-(2,3,4-trimethoxy-6-methylphenyl)methanone, highlights the importance of the substituted phenyl ring system that can be derived from precursors like 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.[2]

The synthesis of metrafenone and its analogues typically involves a Friedel-Crafts acylation reaction, a cornerstone of aromatic chemistry, to form the central benzophenone core.[6][7] In this key step, an activated benzoic acid derivative is reacted with a suitably substituted aromatic compound in the presence of a Lewis acid catalyst.

Visualizing the Synthetic Pathway

The following diagram illustrates the key transformation in the synthesis of metrafenone, showcasing the formation of the benzophenone structure from its precursors.

Caption: Friedel-Crafts acylation for metrafenone synthesis.

Experimental Protocol: Synthesis of Metrafenone

This protocol is based on the principles of Friedel-Crafts acylation as described in the patent literature for the synthesis of metrafenone (EP 0897904).[3][4] The synthesis involves the reaction of an activated form of 3-bromo-6-methoxy-2-methylbenzoic acid with 1,2,3-trimethoxy-5-methylbenzene.

Materials and Reagents

Reagent	CAS Number	Molecular Formula	Molar Mass ( g/mol )
3-Bromo-6-methoxy-2-methylbenzoic acid	220901-25-7	C9H9BrO3	245.07
Thionyl chloride	7719-09-7	SOCl2	118.97
1,2,3-Trimethoxy-5-methylbenzene	642-09-1	C10H14O3	182.22
Aluminum chloride (anhydrous)	7446-70-0	AlCl3	133.34
Dichloromethane (anhydrous)	75-09-2	CH2Cl2	84.93
Hydrochloric acid (1 M)	7647-01-0	HCl	36.46
Sodium bicarbonate solution (saturated)	144-55-8	NaHCO3	84.01
Magnesium sulfate (anhydrous)	7487-88-9	MgSO4	120.37

Step-by-Step Methodology

Step 1: Preparation of 3-Bromo-6-methoxy-2-methylbenzoyl chloride

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel, add 3-bromo-6-methoxy-2-methylbenzoic acid (1.0 eq).

• Add an excess of thionyl chloride (approx. 2.0 eq).

• Heat the reaction mixture to reflux for 2-3 hours. The progress of the reaction can be monitored by the cessation of gas evolution (HCl and SO2).

• After the reaction is complete, remove the excess thionyl chloride by distillation under reduced pressure to obtain the crude 3-bromo-6-methoxy-2-methylbenzoyl chloride, which can be used in the next step without further purification.

Causality: Thionyl chloride is a standard and effective reagent for converting carboxylic acids to acyl chlorides. The acyl chloride is a much more reactive electrophile than the corresponding carboxylic acid, which is necessary for the subsequent Friedel-Crafts acylation.

Step 2: Friedel-Crafts Acylation

• In a separate flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.1 eq) and anhydrous dichloromethane.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of 3-bromo-6-methoxy-2-methylbenzoyl chloride (1.0 eq) in anhydrous dichloromethane to the stirred suspension.

• To this mixture, add a solution of 1,2,3-trimethoxy-5-methylbenzene (1.0 eq) in anhydrous dichloromethane dropwise, maintaining the temperature at 0-5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

Causality: Aluminum chloride is a strong Lewis acid that coordinates with the acyl chloride, increasing its electrophilicity and facilitating the attack by the electron-rich aromatic ring of 1,2,3-trimethoxy-5-methylbenzene. The reaction is performed at low temperature initially to control the exothermic reaction and prevent side reactions.

Step 3: Work-up and Purification

• Carefully pour the reaction mixture onto crushed ice containing concentrated hydrochloric acid. This will hydrolyze the aluminum chloride complex and separate the organic and aqueous layers.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude metrafenone by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the pure product.

Causality: The acidic work-up is crucial for breaking down the aluminum chloride-ketone complex. The subsequent washes with acid and base remove any unreacted starting materials and by-products.

Trustworthiness: A Self-Validating System

The protocol described above incorporates several checkpoints for validation:

• Reaction Monitoring: The completion of the acyl chloride formation can be visually monitored by the cessation of gas evolution. The progress of the Friedel-Crafts acylation can be monitored by Thin Layer Chromatography (TLC).

• Product Characterization: The identity and purity of the final product, metrafenone, should be confirmed by standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

• Yield Calculation: A successful synthesis will result in a reasonable yield of the purified product, which should be calculated and reported.

Conclusion

2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone and its structural analogues are indispensable intermediates in the agrochemical industry. Their application in the synthesis of potent fungicides like metrafenone, through well-established reactions such as the Friedel-Crafts acylation, demonstrates their strategic importance. The detailed protocol provided herein offers a reproducible and scalable method for the synthesis of this important class of agrochemicals, underscoring the vital role of synthetic chemistry in addressing the challenges of modern agriculture.

References

• 1. US4329360A - Benzophenones and their use as fungicides - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. WO2010106008A2 - Fungicidal compositions comprising fluopyram and metrafenone - Google Patents [patents.google.com]
• 4. EP0897904A1 - 2-Méthoxybenzophénones fongicides - Google Patents [patents.google.com]
• 5. WO2001051440A1 - A process for the preparation of substituted benzophenones - Google Patents [patents.google.com]
• 6. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BJOC - Mechanochemical Friedel–Crafts acylations [beilstein-journals.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

Welcome to the technical support center for the synthesis and optimization of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols. Our goal is to empower you with the scientific rationale behind experimental choices to ensure reproducible and high-yield outcomes.

Introduction to the Synthesis

The target molecule, 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, is a substituted α-bromoacetophenone. These compounds are valuable intermediates in organic synthesis, serving as precursors for a wide range of pharmaceuticals and biologically active molecules.[1] The key synthetic step is the electrophilic α-bromination of the corresponding ketone, 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

The reaction proceeds via an acid-catalyzed enolization of the ketone, which then acts as a nucleophile to attack molecular bromine or another electrophilic bromine source.[1][2][3] Understanding this mechanism is crucial for troubleshooting and optimizing the reaction conditions.

Frequently Asked Questions (FAQs)

Here we address common questions that arise during the synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Q1: My reaction is very slow or incomplete. What are the likely causes?

A1: Several factors can lead to a sluggish or incomplete reaction:

• Insufficient Acid Catalyst: The enolization of the ketone is the rate-determining step and is acid-catalyzed.[3] Ensure a sufficient amount of a suitable acid catalyst, such as acetic acid or a catalytic amount of a stronger acid like HBr, is present.

• Deactivated Substrate: The electronic properties of the starting ketone play a significant role. While the methoxy and methyl groups are activating, the chloro group is deactivating. If the overall electron density on the aromatic ring is low, enolization can be difficult.[4][5]

• Low Temperature: While lower temperatures can help control side reactions, they also slow down the desired reaction. A moderate temperature increase may be necessary.

Q2: I am observing significant amounts of a di-brominated byproduct. How can I improve selectivity for the mono-brominated product?

A2: Over-bromination is a common issue. The mono-brominated product can sometimes be more reactive than the starting material. To favor mono-bromination:

• Control Stoichiometry: Use a precise 1.0:1.0 molar ratio of the ketone to the brominating agent, or even a slight excess of the ketone.[4]

• Slow Addition of Brominating Agent: Add the brominating agent dropwise to the reaction mixture to maintain a low concentration of it at any given time.

• Choice of Brominating Agent: Milder and more selective brominating agents like N-Bromosuccinimide (NBS) or pyridine hydrobromide perbromide can provide better control over the reaction compared to liquid bromine.[4]

Q3: My reaction is producing byproducts from bromination on the aromatic ring. How can I prevent this?

A3: Aromatic ring bromination can compete with the desired α-bromination, especially with highly activated aromatic rings.[5] To favor α-bromination:

• Reaction Conditions: Running the reaction under acidic conditions generally favors α-bromination over ring bromination for ketones.[2]

• Avoid Lewis Acid Catalysts: Catalysts like FeBr₃ are typically used to promote aromatic bromination and should be avoided.[6]

Q4: What are the best methods for purifying the final product?

A4: The crude product often contains unreacted starting material, di-brominated byproducts, and other impurities.

• Recrystallization: This is often the most effective method for purifying solid α-bromo ketones. Suitable solvents include ethanol or a mixture of ethanol and water.

• Column Chromatography: If recrystallization is not sufficient, silica gel column chromatography can be used. However, be aware that α-bromo ketones can be irritants, so handle them with care during chromatography.[7] A non-polar eluent system, such as hexane/ethyl acetate, is typically effective.

Troubleshooting Guide

This section provides a structured approach to identifying and solving common problems encountered during the synthesis.

Observed Problem	Potential Cause(s)	Suggested Solution(s)
Low to No Product Formation	1. Insufficient acid catalysis. 2. Low reaction temperature. 3. Deactivated starting material.	1. Ensure the presence of an acid catalyst (e.g., glacial acetic acid as the solvent, or a catalytic amount of HBr). 2. Gradually increase the reaction temperature while monitoring the reaction progress by TLC. 3. Consider using a more potent brominating agent or slightly harsher conditions, but monitor closely for side reactions.
Formation of Di-bromo and/or Poly-bromo Byproducts	1. Excess brominating agent. 2. Reaction temperature is too high. 3. Rapid addition of the brominating agent.	1. Use a strict 1:1 stoichiometry of ketone to brominating agent, or a slight excess of the ketone.[4] 2. Maintain a lower reaction temperature (e.g., 0-10 °C during addition). 3. Add the brominating agent slowly and dropwise with efficient stirring.
Aromatic Ring Bromination	1. Highly activated aromatic ring. 2. Use of a Lewis acid catalyst. 3. Reaction conditions favoring aromatic substitution.	1. Ensure the reaction is run under acidic conditions to favor α-bromination.[2] 2. Avoid using Lewis acids like FeBr₃ or AlCl₃.[6] 3. Shield the reaction from light, as light can sometimes promote radical aromatic bromination.
Product Decomposition During Workup or Purification	1. Presence of residual acid (HBr). 2. Instability of the α-bromo ketone.	1. Thoroughly wash the crude product with water and a dilute solution of a weak base (e.g., sodium bicarbonate) to neutralize and remove HBr. 2. Avoid prolonged heating during purification. If using column chromatography, do not let the product sit on the silica gel for an extended period.
Difficulty in Isolating a Solid Product (Oiling Out)	1. Presence of impurities. 2. Inappropriate solvent for precipitation/recrystallization.	1. Attempt to purify a small sample by column chromatography to obtain a seed crystal for recrystallization. 2. Try different solvent systems for recrystallization. Trituration with a cold non-polar solvent like ether or hexane can sometimes induce crystallization.[7]

Detailed Experimental Protocols

Synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and the purity of your starting materials.

Materials:

• 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

• Glacial Acetic Acid

• Bromine (Br₂) or N-Bromosuccinimide (NBS)

• Ice bath

• Round-bottom flask with a magnetic stirrer and dropping funnel

• Standard glassware for workup and purification

Procedure using Bromine:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1.0 equivalent of 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone in glacial acetic acid.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add a solution of 1.0 equivalent of bromine in glacial acetic acid from the dropping funnel with vigorous stirring. Maintain the temperature below 10 °C during the addition.[1]

• After the addition is complete, allow the reaction to stir at room temperature and monitor its progress using Thin Layer Chromatography (TLC).

• Once the starting material is consumed, pour the reaction mixture into a beaker containing ice-water to precipitate the crude product.

• Filter the solid product, wash it thoroughly with cold water to remove acetic acid and HBr, and then with a cold, dilute solution of sodium thiosulfate to remove any unreacted bromine.

• Dry the crude product under vacuum.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Procedure using N-Bromosuccinimide (NBS):

• To a solution of 1.0 equivalent of 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone in a suitable solvent like dichloromethane (DCM) or methanol, add a catalytic amount of p-toluenesulfonic acid (PTSA).[7]

• Add 1.05 equivalents of N-bromosuccinimide (NBS) portion-wise.

• Heat the reaction mixture to reflux and monitor by TLC.[7]

• Upon completion, cool the reaction mixture and filter to remove the succinimide byproduct.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography.

Safety Precautions

• α-Bromo ketones are lachrymators and skin irritants. Always handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Bromine is highly corrosive and toxic. Handle with extreme care in a fume hood.

• Always neutralize acidic and bromine-containing waste before disposal according to your institution's safety guidelines.

Visualizing the Process

Reaction Mechanism

Caption: Acid-catalyzed α-bromination of a ketone.

Troubleshooting Workflow

Caption: Troubleshooting decision tree for the synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. zenodo.org [zenodo.org]
• 6. reddit.com [reddit.com]
• 7. reddit.com [reddit.com]

Technical Support Center: Synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone. The information herein is designed to address specific issues that may be encountered during the alpha-bromination of the corresponding acetophenone precursor.

Troubleshooting Guide

The synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone via alpha-bromination of 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone can be prone to several side reactions. This guide provides solutions to common problems encountered during the synthesis.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Desired Product	- Incomplete reaction. - Sub-optimal reaction temperature. - Inefficient brominating agent.	- Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure completion. - Optimize the reaction temperature. For many alpha-brominations of acetophenones, a temperature range of 0-5°C is initially used, followed by stirring at room temperature.[1] - Consider using a more reactive brominating agent or adding a catalyst. Acetic acid is a common solvent and catalyst for such reactions.
Formation of Dibrominated Byproduct	- Excess of brominating agent. - Reaction run under basic conditions.	- Use a strict 1:1 molar ratio of the acetophenone to the brominating agent.[2] - Perform the reaction under acidic conditions (e.g., in acetic acid) to disfavor the formation of the enolate required for the second bromination.[2]
Aromatic Ring Bromination	- The phenyl ring is activated by the methoxy and methyl groups, making it susceptible to electrophilic substitution.	- Use a less harsh brominating agent, such as N-Bromosuccinimide (NBS), which is known to be more selective for the alpha-position. - Conduct the reaction at a lower temperature to increase selectivity. - Avoid the use of strong Lewis acid catalysts that can promote ring bromination.
Formation of α,β-Unsaturated Ketone	- Elimination of HBr from the product, which can be base-catalyzed.	- Ensure the work-up procedure is not overly basic. - Purify the product quickly after the reaction is complete. - Store the purified product in a cool, dark place, as elimination can also be promoted by heat and light.
Difficult Purification	- Presence of multiple byproducts with similar polarities to the desired product.	- Utilize column chromatography with a carefully selected solvent system (e.g., a gradient of ethyl acetate in hexane) to separate the components. - Recrystallization from a suitable solvent, such as ethanol or methanol, can be effective for removing minor impurities.[2]

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in the synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone?

A1: The most common side reactions are dibromination at the alpha-position, electrophilic bromination on the activated aromatic ring, and elimination of hydrogen bromide to form the corresponding α,β-unsaturated ketone.

Q2: How can I minimize the formation of the dibrominated byproduct?

A2: To minimize dibromination, it is crucial to control the stoichiometry of the reactants. Use no more than one equivalent of the brominating agent. Running the reaction under acidic conditions is also recommended, as this slows down the second bromination step.[2]

Q3: The methoxy and methyl groups on the phenyl ring are activating. How can I prevent bromination on the aromatic ring?

A3: Ring bromination is a significant competing reaction due to the electron-rich nature of the starting material. To favor alpha-bromination, consider the following:

• Choice of Brominating Agent: N-Bromosuccinimide (NBS) is often more selective for the alpha-position compared to liquid bromine.

• Reaction Conditions: Perform the reaction at low temperatures and avoid strong Lewis acid catalysts that promote aromatic substitution.

Q4: I am observing a new, less polar spot on my TLC that I suspect is an elimination product. How can I avoid this?

A4: The formation of the α,β-unsaturated ketone via elimination of HBr can be minimized by:

• Avoiding high temperatures during the reaction and work-up.

• Using a non-basic work-up procedure.

• Prompt purification of the crude product.

Q5: What is a general starting point for the reaction conditions for the alpha-bromination of 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone?

A5: A good starting point would be to dissolve the ketone in a solvent like chloroform or acetic acid. Cool the solution in an ice bath and then add one equivalent of the brominating agent (e.g., bromine or NBS) dropwise. After the addition, allow the reaction to warm to room temperature and stir until completion, monitoring by TLC.

Experimental Protocols

General Protocol for Alpha-Bromination using Bromine in Acetic Acid

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1 equivalent) in glacial acetic acid.

• Addition of Bromine: Cool the solution to 0-5°C using an ice bath. Slowly add a solution of bromine (1 equivalent) in glacial acetic acid from the dropping funnel over a period of 30 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Work-up: Carefully pour the reaction mixture into a beaker of ice-water. The crude product should precipitate.

• Isolation: Collect the solid by vacuum filtration and wash with cold water until the filtrate is neutral.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Visualizations

Reaction Pathway and Potential Side Reactions

References

• 1. CN104529735A - 1-(5-bromo-4-chloro-2-fluorophenyl)-ethanone synthesis method - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]

Improving yield in reactions with "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone"

Welcome to the technical support center for reactions involving 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone. This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals improve reaction yields and address common challenges.

Troubleshooting Guide

This section addresses specific issues that may arise during experiments with 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Low or No Product Yield

Low or non-existent yield is a common issue. The following decision tree can help diagnose the underlying cause:

Caption: Troubleshooting workflow for low product yield.

Formation of Side Products

The primary reactivity of α-bromo ketones involves the electrophilic α-carbon. However, side reactions can occur.

Common Side Products and Solutions

Side Product Type	Potential Cause	Recommended Solution
Elimination Product (α,β-unsaturated ketone)	Strong or sterically hindered bases can promote E2 elimination.[1][2]	Use a weaker, non-hindered base (e.g., K₂CO₃, NaHCO₃). Run the reaction at a lower temperature.
Favorskii Rearrangement Product	Use of strong, non-nucleophilic bases with α-hydrogens on the other side of the carbonyl.	Use a non-basic nucleophile or a weaker base. Change the solvent to one that does not promote rearrangement.
Di-substituted Product	The initial product is nucleophilic and reacts with another molecule of the starting material.	Use a slight excess of the nucleophile. Add the α-bromo ketone slowly to the reaction mixture.
Hydrolysis Product (α-hydroxy ketone)	Presence of water in the reaction mixture.	Use anhydrous solvents and reagents. Run the reaction under an inert atmosphere (N₂ or Ar).

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone?

A1: This compound is an α-bromo ketone, making it an excellent substrate for nucleophilic substitution reactions at the carbon bearing the bromine atom.[3] Common reactions include the synthesis of:

• α-amino ketones: By reaction with primary or secondary amines.

• α-thio ketones: By reaction with thiols or thiourea.

• Esters: By reaction with carboxylate salts (a variation of the Williamson ether synthesis).

• Heterocycles: It is a key building block for imidazoles (by reacting with amidines or guanidines) and thiazoles (by reacting with thioamides).[3]

Caption: Common reaction pathways for the title compound.

Q2: How can I minimize the formation of the α,β-unsaturated ketone side product?

A2: The formation of an α,β-unsaturated ketone occurs via an elimination reaction, which competes with the desired substitution.[1][4] To minimize this:

• Choice of Base: Use a mild, non-bulky base. Carbonates (K₂CO₃, Cs₂CO₃) or organic bases like triethylamine (in moderation) are often preferred over strong bases like alkoxides or hydroxides.

• Temperature Control: Keep the reaction temperature as low as possible while still allowing the substitution reaction to proceed at a reasonable rate.

• Solvent: Aprotic polar solvents like DMF, acetonitrile, or acetone are generally suitable.

Q3: My reaction is very slow. How can I increase the reaction rate without promoting side reactions?

A3: Increasing the reaction rate requires careful optimization of conditions.

Table: Effect of Parameters on Reaction Rate

Parameter	Recommended Change	Rationale
Temperature	Increase in small increments (e.g., 5-10 °C).	Increases kinetic energy, but can also promote side reactions if too high.
Solvent	Switch to a more polar aprotic solvent (e.g., from THF to DMF).	Can better solvate the transition state of Sₙ2 reactions, increasing the rate.
Catalyst	Add a phase-transfer catalyst (e.g., TBAB) for reactions with ionic nucleophiles in a biphasic system.	Facilitates the transport of the nucleophile to the electrophile.
Concentration	Increase the concentration of reactants.	Increases the probability of molecular collisions.

Q4: What is the best way to purify the product?

A4: Purification will depend on the properties of the final product.

• Chromatography: Column chromatography on silica gel is the most common method for purifying neutral organic compounds. A solvent system of increasing polarity (e.g., starting with hexane/ethyl acetate mixtures) is typically effective.

• Recrystallization: If the product is a solid with moderate to high purity, recrystallization can be a highly effective method for removing small amounts of impurities.

• Extraction: A standard aqueous work-up is necessary to remove inorganic salts and water-soluble impurities before other purification steps. Ensure the correct pH of the aqueous layer to keep the desired product in the organic phase.

Experimental Protocols

Below are general methodologies for key experiments. Researchers should adapt these protocols to their specific nucleophiles and substrates.

General Protocol for Nucleophilic Substitution with an Amine

• Setup: To a round-bottom flask under an inert atmosphere (N₂ or Argon), add the amine (1.2 equivalents) and a suitable anhydrous solvent (e.g., acetonitrile or DMF, approx. 0.1 M concentration).

• Base Addition: Add a mild base such as K₂CO₃ (1.5 equivalents).

• Reaction Initiation: Dissolve 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 equivalent) in a minimal amount of the reaction solvent and add it dropwise to the amine solution at room temperature.

• Monitoring: Stir the reaction at room temperature (or gently heat to 40-50 °C if necessary). Monitor the progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature. Filter off the inorganic base. Dilute the filtrate with ethyl acetate and wash with water (3x) and brine (1x).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

General Protocol for Thiazole Synthesis (Hantzsch Synthesis)

• Setup: In a round-bottom flask, dissolve the thioamide (1.0 equivalent) in a suitable solvent such as ethanol or isopropanol.

• Addition of α-Bromo Ketone: Add a solution of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 equivalent) in the same solvent to the thioamide solution.

• Reaction: Heat the mixture to reflux. The reaction typically forms an intermediate which then cyclizes.

• Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is often complete within 2-6 hours.

• Work-up and Purification: Cool the reaction mixture. If a precipitate forms, it may be the product hydrobromide salt. The product can be isolated by filtration or by removing the solvent, neutralizing with a base (e.g., NaHCO₃ solution), and extracting with an organic solvent. Further purification can be achieved by recrystallization or column chromatography.

Caption: Experimental workflow for Hantzsch thiazole synthesis.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. fiveable.me [fiveable.me]
• 3. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 22.3 Alpha Halogenation of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]

"2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" stability and storage issues

Welcome to the technical support guide for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (CAS 683274-74-0). This document is intended for researchers, scientists, and drug development professionals to provide practical, field-tested advice on the stability and storage of this compound. As an α-bromo ketone, this reagent is highly valuable in synthetic chemistry but also presents specific handling challenges due to its reactivity. This guide is structured to help you anticipate and troubleshoot potential issues, ensuring the integrity of your experiments.

I. Core Concepts: Understanding the Instability of α-Bromo Ketones

The stability of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is intrinsically linked to the chemical nature of α-bromo ketones. The primary modes of degradation are hydrolysis, elimination, and photodecomposition. The electron-withdrawing nature of the carbonyl group makes the α-protons acidic and the bromine a good leaving group, predisposing the molecule to react with nucleophiles and bases.

II. Troubleshooting Guide: Diagnosing and Resolving Common Experimental Issues

This section addresses specific problems you may encounter during your work with 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Issue 1: Unexpected Color Change of the Solid Compound (Yellowing or Browning)

• Observation: The initially white or off-white solid has developed a yellow or brown tint over time.

• Probable Cause: This is a common indicator of degradation. The discoloration can be caused by the release of bromine (Br₂) due to slow decomposition, which can be accelerated by exposure to light and air.[1] Another possibility is the formation of polymeric byproducts.

• Immediate Action:

  • Assess Purity: Before use, check the purity of the discolored material using an appropriate analytical method such as ¹H NMR, LC-MS, or melting point determination. Look for the appearance of new signals or a broadened melting point range.

  • Purification: If impurities are detected, recrystallization from a suitable solvent like methanol or a mixture of ethyl acetate and hexanes can often remove the colored impurities.[1][2]

• Preventative Measures:

  • Store the compound under an inert atmosphere (argon or nitrogen).

  • Protect from light by storing in an amber vial.

  • Store at recommended low temperatures (see Storage FAQ).

Issue 2: Inconsistent Reaction Yields or Formation of Unexpected Byproducts

• Observation: You are experiencing variable yields in your reaction, or you observe significant amounts of a byproduct that corresponds to the dehydrobrominated starting material.

• Probable Cause: The most likely culprit is the decomposition of the α-bromo ketone, either in storage or during the reaction. Dehydrobromination to form the corresponding α,β-unsaturated ketone is a common side reaction, especially in the presence of bases.[3][4]

• Troubleshooting Workflow:

• Detailed Steps:

  • Verify Starting Material Integrity: Always confirm the purity of your 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone before starting a reaction, especially if it has been stored for a long time.

  • Scrutinize Reaction Base: If your reaction involves a base, even a seemingly weak one, consider if it could be causing dehydrobromination of your starting material. If possible, opt for a non-nucleophilic, hindered base.

  • Solvent Purity: Ensure your solvents are anhydrous and free from basic impurities. For example, aged dimethylformamide (DMF) can contain dimethylamine, which is basic.

  • Temperature Control: Run the reaction at the lowest effective temperature to minimize side reactions.

Issue 3: Appearance of an Oily or Gummy Substance from a Crystalline Solid

• Observation: The solid material has become oily or has started to melt at room temperature, well below its expected melting point.

• Probable Cause: This is often due to the presence of impurities that are causing a melting point depression. These impurities could be residual solvents from synthesis or degradation products. [5]* Solution:

  • Trituration: Try triturating the oily solid with a cold, non-polar solvent like hexanes or petroleum ether. This can help to dissolve the oily impurities and leave behind the more crystalline desired product.

  • Recrystallization: If trituration is insufficient, recrystallization is the next step.

  • Drying: Ensure the material is thoroughly dried under vacuum to remove any residual solvents.

III. Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone?

A1: Based on the general properties of α-bromo ketones and related compounds, the following storage conditions are recommended to maximize shelf life:

• Temperature: Refrigerate at 2-8°C for long-term storage. [6]* Atmosphere: Store under an inert atmosphere (argon or nitrogen) to prevent slow oxidation and hydrolysis from atmospheric moisture.

• Light: Protect from light by using an amber glass vial or by wrapping the container in aluminum foil. [6]* Container: Use a tightly sealed container to prevent moisture ingress.

Q2: Is this compound sensitive to moisture?

A2: Yes. α-bromo ketones can be susceptible to hydrolysis, where water acts as a nucleophile to displace the bromide, leading to the formation of the corresponding α-hydroxy ketone. While this reaction is generally slow at neutral pH, it can be accelerated by acidic or basic conditions. It is crucial to handle the compound in a dry environment and store it with a desiccant if necessary.

Q3: What are the main incompatibilities of this compound?

A3: You should avoid storing or mixing 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone with the following:

• Strong Bases: Will readily cause dehydrobromination or other decomposition reactions. [3]* Strong Oxidizing Agents: Can lead to unwanted side reactions.

• Nucleophiles (e.g., Amines, Thiols): The compound is an alkylating agent and will react with nucleophiles.

Q4: How can I monitor the stability of my sample over time?

A4: To proactively monitor the stability of your compound, you can perform a simple stability study. A recommended protocol is outlined below.

IV. Experimental Protocol: Long-Term Stability Assessment

This protocol provides a framework for assessing the stability of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone under various conditions.

Objective: To determine the degradation profile of the compound under accelerated stability-testing conditions.

Methodology:

• Sample Preparation: Aliquot 5-10 mg of the high-purity compound into several amber glass vials.

• Condition Setup:

  • Control: Store one vial at -20°C, protected from light, under an inert atmosphere.

  • Condition A (Refrigerated): Store one vial at 4°C, protected from light.

  • Condition B (Room Temperature): Store one vial at 25°C, protected from light.

  • Condition C (Elevated Temperature): Store one vial at 40°C, protected from light.

  • Condition D (Light Exposure): Store one vial at 25°C, exposed to ambient lab light.

• Time Points: Analyze the samples at T=0, 1 week, 1 month, and 3 months.

• Analysis:

  • Visual Inspection: Note any changes in color or physical state.

  • Purity Analysis: Use a quantitative method like HPLC with a UV detector or qNMR to determine the purity of the sample at each time point.

• Data Presentation:

Condition	Time Point	Purity (%) by HPLC	Observations
Control (-20°C)	T=0	99.5	White crystalline solid
1 week	99.4	No change
1 month	99.5	No change
3 months	99.3	No change
A (4°C)	T=0	99.5	White crystalline solid
1 week	99.2	No change
1 month	98.9	No change
3 months	98.5	Slight off-white color
B (25°C)	T=0	99.5	White crystalline solid
1 week	98.1	Faint yellowing
1 month	96.5	Noticeable yellowing
3 months	92.0	Yellow-brown solid
C (40°C)	T=0	99.5	White crystalline solid
1 week	95.3	Yellow solid
1 month	88.7	Brownish solid
3 months	75.4	Dark brown, slightly gummy
D (25°C, Light)	T=0	99.5	White crystalline solid
1 week	97.5	Noticeable yellowing
1 month	94.2	Yellow-brown solid
3 months	85.1	Brown solid

Note: The data in this table is hypothetical and for illustrative purposes. Actual results may vary.

V. Mechanistic Insight: Potential Degradation Pathways

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 22.3 Alpha Halogenation of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. reddit.com [reddit.com]
• 6. bloomtechz.com [bloomtechz.com]

Troubleshooting failed reactions involving "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Troubleshooting Failed Reactions

Reactions involving 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, a reactive α-bromo ketone, can sometimes lead to unexpected outcomes. This guide provides a structured approach to troubleshooting common issues.

Logical Troubleshooting Workflow

The following diagram outlines a systematic approach to identifying and resolving common issues encountered in reactions with 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Technical Support Center: Purification of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone. Here, you will find detailed information on overcoming common purification challenges to ensure the high purity of the final product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone?

A1: The most common impurities arise from the bromination of the starting material, 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone. These include:

• Unreacted Starting Material: Incomplete bromination can lead to the presence of the original ketone.

• Di-brominated Product: Over-bromination can result in the formation of 2,2-dibromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

• Solvent Residues: Residual solvents from the reaction or initial work-up can be present.

• By-products from the Brominating Agent: For example, if N-bromosuccinimide (NBS) is used, succinimide will be a by-product.

Q2: How can I monitor the progress of the bromination reaction to minimize impurity formation?

A2: Thin-Layer Chromatography (TLC) is an effective and rapid method to monitor the reaction's progress.[1][2] By comparing the reaction mixture to the starting material on a TLC plate, you can observe the consumption of the reactant and the formation of the product. The reaction is considered complete when the starting material spot is no longer visible.[2]

Q3: My purified product is an oil instead of a solid. What should I do?

A3: "Oiling out" can occur if the product is impure or if the crystallization conditions are not optimal. The presence of impurities can lower the melting point of the compound. It is recommended to first attempt purification by column chromatography to remove the majority of impurities and then proceed with recrystallization.

Q4: The purified product has a persistent yellow or brownish color. How can I decolorize it?

A4: The color may be due to trace impurities or degradation products. Treating the solution of the crude product with activated charcoal before the final recrystallization step can often remove colored impurities.

Troubleshooting Guides

This section provides solutions to specific problems that may be encountered during the purification of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Recrystallization Issues

Problem	Possible Cause	Solution
Low Recovery of Purified Product	The compound is too soluble in the recrystallization solvent.	Choose a solvent or solvent system in which the compound has high solubility at elevated temperatures and low solubility at room temperature or below. A mixed solvent system, such as ethanol/water, can be effective.
The product precipitated prematurely during hot filtration.	Ensure the filtration apparatus (funnel and flask) is pre-heated before filtering the hot solution.
No Crystal Formation Upon Cooling	The solution is not sufficiently saturated.	Concentrate the solution by evaporating some of the solvent and then allow it to cool again.
Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of the pure compound.
Oiling Out Instead of Crystallization	The concentration of the solute is too high, or the solution is being cooled too rapidly.	Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.
The melting point of the compound is below the temperature of crystallization.	Use a solvent with a lower boiling point or a mixed solvent system to lower the saturation temperature.

Column Chromatography Issues

Problem	Possible Cause	Solution
Poor Separation of Product and Impurities	The polarity of the mobile phase is too high or too low.	Optimize the mobile phase composition by testing different solvent ratios with TLC. A good starting point for non-polar compounds is a mixture of hexane and ethyl acetate.
The column is overloaded with the sample.	Use an appropriate amount of crude product for the size of the column.
Product Elutes Too Quickly or Too Slowly	The mobile phase is too polar or not polar enough, respectively.	Adjust the solvent ratio. Increase the polarity to elute the compound faster, or decrease it for slower elution.
Tailing of Spots on TLC and Broad Peaks in Eluted Fractions	The compound may be interacting too strongly with the stationary phase.	Add a small amount of a modifier to the mobile phase, such as a few drops of acetic acid for acidic compounds or triethylamine for basic compounds (though not typically necessary for this neutral ketone).

Experimental Protocols

General Purification Workflow

Caption: General workflow for the purification of the target compound.

Protocol 1: Purification by Recrystallization

This protocol is based on methods used for structurally similar α-bromo ketones.

• Dissolution: Dissolve the crude 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone in a minimum amount of hot ethanol.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel to remove any insoluble impurities and the activated charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature. For further precipitation, cool the flask in an ice bath.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold ethanol.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Purification by Column Chromatography

This is a general procedure that should be optimized based on TLC analysis.

• Adsorbent: Use silica gel as the stationary phase.

• Mobile Phase Selection: Determine a suitable mobile phase using TLC. A good starting point is a mixture of hexane and ethyl acetate (e.g., 9:1 or 8:2 v/v). The ideal solvent system should give the product an Rf value of approximately 0.3.

• Column Packing: Pack the column with silica gel using the chosen mobile phase.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent and load it onto the column.

• Elution: Elute the column with the mobile phase, collecting fractions.

• Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure.

Data Presentation

Purification Method	Starting Purity (Typical)	Final Purity (Expected)	Yield (Expected)
Recrystallization	85-95%	>98%	70-90%
Column Chromatography	50-85%	>97%	60-85%
Combined Column Chromatography & Recrystallization	<50%	>99%	50-80%

Signaling Pathways and Logical Relationships

The target compound, 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, is a synthetic intermediate. Its primary role is as a building block in the synthesis of more complex molecules, particularly in the pharmaceutical industry for the development of anti-inflammatory and analgesic drugs.[3] The α-bromo ketone functionality is highly reactive and allows for the introduction of various nucleophiles, leading to the formation of diverse chemical scaffolds.

Caption: Synthetic pathway from the starting ketone to pharmaceutical scaffolds.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. IITU | Virtual tour generated by Panotour [iitu.edu.kz]

Technical Support Center: Cyclization of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the cyclization of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, a key intermediate in the synthesis of various pharmaceutical compounds, including Dasatinib.

Troubleshooting Guide

This guide addresses common issues encountered during the Hantzsch thiazole synthesis of 2-amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole from 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone and thiourea.

Problem	Potential Cause(s)	Troubleshooting Steps
Low or No Product Formation	1. Impure Starting Materials: The purity of both the α-bromoketone and thiourea is crucial. Impurities can lead to unwanted side reactions. 2. Suboptimal Reaction Conditions: Incorrect temperature, reaction time, or solvent can significantly hinder the reaction. 3. Incomplete Reaction: The reaction may not have reached completion.	1. Verify Purity: - 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone: Recrystallize from a suitable solvent like ethanol or a hexane/ethyl acetate mixture. Confirm purity via melting point and TLC. - Thiourea: Use high-purity, dry thiourea. Consider using freshly opened reagent. 2. Optimize Conditions: - Temperature: Ensure the reaction is heated to reflux, typically in a solvent like ethanol. - Solvent: Ethanol is a common solvent for this reaction. If issues persist, consider exploring other polar solvents. - Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC). Reactions can take from a few hours to overnight. 3. Drive to Completion: Extend the reaction time and continue to monitor by TLC until the starting material spot is no longer visible.
Multiple Spots on TLC (By-product Formation)	1. Unreacted Starting Materials: The reaction is incomplete. 2. Formation of Oxazole By-product: The thiourea may be contaminated with urea. 3. Dimerization/Polymerization: Reactants or intermediates may self-condense, especially at high temperatures. 4. Formation of Isomeric Thiazoles: While less common, alternative cyclization pathways can lead to isomeric products.	1. See "Low or No Product Formation" 2. Use Pure Thiourea: Ensure the thiourea is of high purity and free from urea contamination. 3. Control Temperature: Avoid excessive heating. Ensure efficient stirring to prevent localized overheating. 4. Optimize Conditions: Modifying the solvent and temperature may influence the regioselectivity of the cyclization.
Difficulty in Product Purification	1. Oily Product: The product may not crystallize readily. 2. Presence of Persistent Impurities: By-products with similar polarity to the desired product can co-elute during chromatography or co-precipitate during recrystallization.	1. Induce Crystallization: - Trituration: Attempt to induce crystallization by triturating the crude product with a non-polar solvent like hexane or diethyl ether. - Recrystallization: Experiment with different solvent systems for recrystallization (e.g., ethanol, isopropanol, or mixtures with water). 2. Chromatographic Purification: If recrystallization is ineffective, purify the product using silica gel column chromatography with an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for the cyclization of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone with thiourea?

A1: The reaction proceeds via the Hantzsch thiazole synthesis. The mechanism involves the initial S-alkylation of the thiourea by the α-bromoketone, followed by an intramolecular condensation and subsequent dehydration to form the thiazole ring.

Q2: What are the most common by-products to expect in this reaction?

A2: Common by-products include unreacted starting materials, the corresponding oxazole if the thiourea is contaminated with urea, and potential dimerization or polymerization products of the reactants or intermediates.[1]

Q3: How can I monitor the progress of the reaction?

A3: Thin Layer Chromatography (TLC) is an effective method to monitor the reaction. Spot the reaction mixture alongside the starting materials on a silica gel plate. The disappearance of the starting material spots and the appearance of a new product spot indicate the progression of the reaction. A suitable eluent system, for example, a mixture of ethyl acetate and hexane, can be used for development.

Q4: What are the recommended purification methods for the product, 2-amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole?

A4: The most common purification method is recrystallization from a suitable solvent such as ethanol or a mixture of ethanol and water. If the product is difficult to crystallize or contains persistent impurities, silica gel column chromatography is recommended.

Q5: My product yield is consistently low. What are the key parameters to optimize?

A5: To optimize the yield, consider the following:

• Purity of Reactants: Ensure the highest purity of both 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone and thiourea.

• Stoichiometry: A slight excess of thiourea (1.1-1.2 equivalents) is often used.

• Reaction Temperature: Refluxing in a suitable solvent like ethanol is standard. Ensure the temperature is maintained consistently.

• Reaction Time: Monitor the reaction by TLC to ensure it has gone to completion.

Experimental Protocols

General Protocol for the Synthesis of 2-amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole

This protocol is a general guideline and may require optimization for specific laboratory conditions.

Materials:

• 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1 equivalent)

• Thiourea (1.2 equivalents)

• Absolute Ethanol

• Deionized Water

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone in absolute ethanol.

• Add thiourea to the solution.

• Heat the reaction mixture to reflux with vigorous stirring.

• Monitor the reaction progress using TLC. The reaction time can vary from a few hours to overnight.

• Once the reaction is complete (indicated by the consumption of the starting materials), allow the mixture to cool to room temperature.

• If a precipitate forms, collect it by filtration and wash it with cold ethanol or water.

• If no precipitate forms, pour the reaction mixture into cold water to induce precipitation.

• Collect the solid product by filtration and wash with cold water.

• The crude product can be purified by recrystallization from ethanol or an ethanol/water mixture.

Visualizations

Caption: Hantzsch Thiazole Synthesis Pathway and Potential By-products.

Caption: Troubleshooting Workflow for Cyclization Reaction.

References

• 1. jocpr.com [jocpr.com]

Technical Support Center: Reactions of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone and similar α-bromo ketones.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism for the synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone?

A1: The synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, an α-bromo ketone, typically proceeds via the acid-catalyzed α-bromination of the corresponding ketone, 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone. The reaction mechanism involves the formation of an enol intermediate, which is the rate-determining step.[1][2][3] Under acidic conditions, the carbonyl oxygen is protonated, facilitating the formation of the enol.[1][4] The electron-rich double bond of the enol then acts as a nucleophile, attacking the electrophilic bromine (e.g., from Br₂ or another bromine source).[4][5] Subsequent deprotonation of the carbonyl oxygen yields the final α-bromo ketone product.[4]

Q2: What is the rate-determining step and what are the kinetics of this reaction?

A2: The rate-determining step for the acid-catalyzed α-bromination of ketones is the formation of the enol intermediate.[1][2] The reaction kinetics are typically second-order overall, following the rate law: Rate = k[Ketone][H⁺].[2][3] This means the reaction rate is dependent on the concentration of the ketone and the acid catalyst, but is independent of the bromine concentration.[2][3] Consequently, the rate of chlorination, bromination, and iodination for a given ketone under acidic conditions is the same, as the halogen is not involved in the rate-limiting step.[2][3]

Q3: What are some common brominating agents for this type of reaction, and how do they compare?

A3: Several brominating agents can be used for the α-bromination of acetophenone derivatives. The choice of reagent can impact reaction efficiency, safety, and environmental friendliness.[1] Commonly used agents include liquid bromine (Br₂), N-bromosuccinimide (NBS), and copper(II) bromide (CuBr₂).[1] Pyridine hydrobromide perbromide is another effective reagent.[1]

Brominating Agent	Advantages	Disadvantages	Typical Yields (for 4-chloroacetophenone)
Pyridine hydrobromide perbromide	High efficiency, safer to handle than liquid Br₂	85%[1]
N-Bromosuccinimide (NBS)	Milder reagent, good for selective monobromination	Poor thermal stability, incompatible with some common solvents (e.g., THF, DMF)[1]	Low, mostly unreacted starting material after 3 hours under specific conditions[1]
Copper(II) Bromide (CuBr₂)	High safety and good thermal stability[1]	Contains heavy metal ions, which is a concern for green chemistry[1]	~60%[1]
Liquid Bromine (Br₂)	Readily available	Highly toxic, corrosive, low reaction selectivity, and poses environmental and safety risks[1]	Not specified in direct comparison, but generally effective

Q4: What are the expected physical and chemical properties of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone?

A4: Based on its structure, 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is a solid organic compound. Its key properties are summarized below.

Property	Value
Molecular Formula	C₁₀H₁₀BrClO₂[6][7][8]
Molecular Weight	277.54 g/mol [6][7]
IUPAC Name	2-bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone[6]
CAS Number	683274-74-0[6][7][8]

Q5: What are the main safety hazards associated with 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone?

A5: According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this compound is associated with several hazards. It is harmful if swallowed, in contact with skin, or if inhaled.[6] It also causes skin and serious eye irritation and may cause respiratory irritation.[6] Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles, should be worn, and all work should be conducted in a well-ventilated fume hood.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Possible Cause	Troubleshooting Step
Deactivated Aromatic Ring: The starting material, 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, has both electron-donating (-OCH₃, -CH₃) and electron-withdrawing (-Cl, acetyl group) substituents. Complex electronic effects may hinder the reaction.	Consider using a more reactive brominating agent or harsher reaction conditions (e.g., higher temperature), while carefully monitoring for side reactions.[9]
Insufficient Reaction Temperature: The bromination of acetophenone derivatives can be temperature-sensitive.	For reactions using pyridine hydrobromide perbromide, a temperature of at least 80-90°C may be necessary for a good yield.[1] Optimize the temperature for your specific substrate and brominating agent.
Poor Quality Brominating Agent: N-bromosuccinimide (NBS), for example, can decompose over time.	Use a freshly opened or purified batch of the brominating agent.
Inappropriate Solvent: The choice of solvent can influence the reaction rate and outcome.	Acetic acid is a commonly used solvent for the bromination of ketones.[3] Methanol is also used in conjunction with NBS and acidic alumina.[9] Ensure the solvent is appropriate for the chosen brominating agent.

Issue 2: Formation of Multiple Products (Over-bromination or Ring Bromination)

Possible Cause	Troubleshooting Step
Excess Brominating Agent: Using too much of the brominating agent can lead to di- or tri-bromination at the α-position.	Reduce the stoichiometry of the brominating agent. A molar ratio of 1.0:1.1 (ketone:brominating agent) is a good starting point.[1]
Ring Bromination: The aromatic ring can undergo electrophilic substitution, especially if it is activated by electron-donating groups.	Use milder reaction conditions (lower temperature, shorter reaction time).[9] Using an acid catalyst generally favors α-bromination over ring bromination.[2][3] The use of a Lewis acid catalyst like FeBr₃ can promote ring bromination.[10]
Reaction Time: Longer reaction times can lead to the formation of by-products.	Monitor the reaction closely using Thin Layer Chromatography (TLC).[9] Quench the reaction as soon as the starting material is consumed. For some acetophenone derivatives, a reaction time of 3 hours has been found to be optimal.[1]

Experimental Protocols

Protocol 1: General Procedure for α-Bromination using Pyridine Hydrobromide Perbromide

This protocol is a general guideline for the α-bromination of acetophenone derivatives.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 equivalent) in glacial acetic acid.

• Addition of Brominating Agent: Add pyridine hydrobromide perbromide (1.1 equivalents) to the solution.

• Heating: Heat the reaction mixture to 90°C and maintain this temperature for 3 hours.[1]

• Monitoring: Monitor the progress of the reaction by TLC.

• Workup: Once the reaction is complete, cool the mixture to room temperature and pour it into ice-water.

• Isolation: Collect the precipitated solid by filtration, wash it with cold water, and dry it.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography.[9]

Protocol 2: General Procedure for α-Bromination using N-Bromosuccinimide (NBS) and Acidic Alumina

This protocol provides an alternative method using NBS.

• Reaction Setup: To a solution of the 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (10 mmol) in methanol (20 mL) in a round-bottom flask, add acidic Al₂O₃ (10% w/w of the ketone).[9]

• Addition of Brominating Agent: Add N-bromosuccinimide (12 mmol) in portions over 10-15 minutes.[9]

• Reaction: Stir the mixture at room temperature. The reaction is typically complete within 3 hours.[9]

• Monitoring: Monitor the reaction progress using TLC.[9]

• Workup: After completion, cool the reaction mixture to room temperature and pour it into ice-water to precipitate the crude product.[9]

• Isolation: Filter the solid product, wash with cold water, and dry.[9]

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure α-bromo ketone derivative.[9]

Visualizations

Caption: Acid-catalyzed α-bromination mechanism.

Caption: General experimental workflow for α-bromination.

Caption: Troubleshooting logic for α-bromination reactions.

References

• 1. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 22.3 Alpha Halogenation of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. fiveable.me [fiveable.me]
• 6. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone | C10H10BrClO2 | CID 2756888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scbt.com [scbt.com]
• 8. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl) ethanone [oakwoodchemical.com]
• 9. benchchem.com [benchchem.com]
• 10. reddit.com [reddit.com]

Technical Support Center: Catalyst Selection for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone. The information is designed to address specific issues that may be encountered during experimental procedures involving this compound.

Frequently Asked Questions (FAQs)

Q1: What are the common applications of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone in organic synthesis?

2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is an α-bromoketone, a class of compounds that are valuable synthetic intermediates.[1][2] They are frequently used in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and other biologically active compounds. Common reactions include their use as precursors for:

• α,β-unsaturated ketones: These can be formed through dehydrobromination.[3][4]

• α-arylketones: These can be synthesized via cross-coupling reactions.[5]

• Heterocyclic compounds: α-bromoketones are key building blocks for various heterocycles like furans, imidazoles, and thiophenes.

Q2: What are the key safety precautions to consider when working with 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone?

Based on the general hazards of α-bromoketones and the available information for the title compound, the following safety precautions are crucial:

• Toxicity: It is harmful if swallowed, in contact with skin, or inhaled.[6]

• Irritation: It can cause skin and serious eye irritation, as well as respiratory irritation.[6]

• Handling: Always handle this compound in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Q3: How is 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone typically synthesized?

The synthesis of α-bromoketones like 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone generally involves the bromination of the corresponding ketone, 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.[7] Common brominating agents include:

• Bromine (Br₂) in a suitable solvent like acetic acid.[3][4]

• N-Bromosuccinimide (NBS), often with a catalytic amount of acid.

• Copper(II) bromide.[7]

The choice of brominating agent and reaction conditions can influence the yield and selectivity of the reaction.

Troubleshooting Guides

Problem 1: Low Yield in the Synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

Potential Cause	Suggested Solution
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC). If the starting material is still present after the expected reaction time, consider increasing the reaction temperature or adding more brominating agent.
Side Reactions	Over-bromination (dibromination) can occur. Use a stoichiometric amount of the brominating agent and add it slowly to the reaction mixture. Running the reaction at a lower temperature may also improve selectivity.[2]
Product Decomposition	The HBr generated during the reaction can sometimes lead to product decomposition.[2] Consider using a non-protic solvent or adding a mild, non-nucleophilic base to scavenge the acid.
Work-up Issues	The product may have some solubility in the aqueous layer during extraction. Ensure proper phase separation and consider back-extracting the aqueous layer with a suitable organic solvent.[8]

Problem 2: Difficulty in Catalyst Selection for Cross-Coupling Reactions

Potential Cause	Suggested Solution
Poor Catalyst Activity	For Negishi-type cross-coupling reactions with arylzinc reagents, nickel catalysts such as NiCl₂·glyme have been shown to be effective for α-bromoketones.[5] If palladium catalysts are used, the choice of ligand is critical for achieving good catalytic activity.
Low Enantioselectivity (for asymmetric reactions)	The choice of chiral ligand is crucial. For nickel-catalyzed asymmetric cross-couplings, pybox ligands have been successfully employed.[5] Screening different ligands is often necessary to find the optimal one for a specific substrate.
Reaction Not Initiating	Ensure all reagents and solvents are anhydrous and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen). Oxidative addition of the palladium or nickel catalyst to the C-Br bond is a critical step that can be inhibited by oxygen.

Experimental Protocols

Note: The following protocols are generalized examples based on literature for similar α-bromoketones and should be adapted and optimized for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Protocol 1: Synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

This protocol is a general procedure for the α-bromination of a ketone.

• Preparation: Dissolve 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 eq) in a suitable solvent such as dioxane or acetic acid.

• Reagent Addition: Slowly add a solution of bromine (1.0 eq) in the same solvent to the ketone solution at room temperature with stirring.

• Reaction: Stir the mixture at room temperature and monitor the reaction by TLC until the starting material is consumed.

• Work-up: Quench the reaction by adding an aqueous solution of sodium bisulfite to remove any excess bromine. Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography.

Protocol 2: Nickel-Catalyzed Asymmetric Cross-Coupling

This protocol is based on the stereoconvergent Negishi α-arylation of ketones.[5]

• Catalyst Preparation: In an oven-dried flask under an argon atmosphere, add NiCl₂·glyme (0.05 eq) and the desired chiral ligand (e.g., a pybox ligand, 0.065 eq).

• Reactant Addition: Add 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 eq) followed by glyme. Stir the solution at room temperature for 20 minutes.

• Cooling: Cool the reaction mixture to -30 °C.

• Reagent Addition: Add a pre-prepared suspension of the arylzinc reagent (ArZnI, 1.3 eq) dropwise over 3 minutes.

• Reaction: Stir the reaction mixture at -30 °C for 4 hours.

• Quenching and Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent, dry the organic layer, and concentrate it.

• Purification: Purify the product by flash column chromatography.

Data Presentation

Table 1: Influence of Reaction Parameters on a Model Nickel-Catalyzed α-Arylation

This data is illustrative and based on a model system from the literature to demonstrate the effect of different parameters.[5]

Entry	Catalyst	Ligand	Solvent	Temperature (°C)	Yield (%)	ee (%)
1	NiCl₂·glyme	L1	Glyme/THF	-30	85	92
2	None	L1	Glyme/THF	-30	No Reaction	-
3	NiCl₂·glyme	None	Glyme/THF	-30	40	-
4	NiCl₂·glyme	L2	Glyme/THF	-30	75	80
5	NiCl₂·glyme	L1	Dioxane	-30	60	88
6	NiCl₂·glyme	L1	Glyme/THF	25	70	85

Visualizations

Caption: A general workflow for screening catalysts and optimizing reaction conditions for cross-coupling reactions.

Caption: A decision-making diagram for troubleshooting low-yielding reactions.

References

• 1. α-Bromoketone synthesis by bromination [organic-chemistry.org]
• 2. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Catalytic Asymmetric Cross-Couplings of Racemic α-Bromoketones with Arylzinc Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone | C10H10BrClO2 | CID 2756888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. How To [chem.rochester.edu]

Technical Support Center: Solvent Effects on 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone Reactivity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone. The information provided addresses common issues related to solvent effects on the reactivity of this compound in nucleophilic substitution reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary reaction pathways for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone with nucleophiles?

A1: 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, an α-bromo ketone, primarily undergoes nucleophilic substitution reactions. The two main competing pathways are the SN1 (Substitution Nucleophilic Unimolecular) and S_N2 (Substitution Nucleophilic Bimolecular) mechanisms. The choice of solvent is a critical factor in determining which pathway is favored.

Q2: How does the choice of solvent influence the reaction mechanism?

A2: The polarity and protic nature of the solvent play a crucial role in directing the reaction towards either an S_N1 or S_N2 pathway.

• Polar Protic Solvents (e.g., water, ethanol, methanol) can stabilize the carbocation intermediate formed in the S_N1 pathway through hydrogen bonding.[1] This stabilization lowers the activation energy for the S_N1 reaction, making it more favorable. However, these solvents can also solvate the nucleophile, reducing its nucleophilicity and thus hindering the S_N2 pathway.[2][3]

• Polar Aprotic Solvents (e.g., acetone, DMF, DMSO, acetonitrile) are polar enough to dissolve the reactants but do not have acidic protons to form strong hydrogen bonds with the nucleophile.[2][3] This leaves the nucleophile more "free" and reactive, thereby favoring the concerted, one-step S_N2 mechanism.[2][3]

• Non-Polar Solvents (e.g., hexane, toluene) are generally not suitable for these reactions as they do not effectively dissolve the often ionic or polar reactants.

Q3: Which mechanism, S_N1 or S_N2, is generally preferred for α-bromo ketones?

A3: For α-bromo ketones, the S_N2 pathway is generally favored. The electron-withdrawing effect of the adjacent carbonyl group makes the α-carbon more electrophilic and susceptible to backside attack by a nucleophile. Conversely, the formation of a carbocation at the α-position is destabilized by the same electron-withdrawing carbonyl group, making the S_N1 pathway less likely.

Q4: What are common side reactions to be aware of?

A4: Besides the desired substitution product, several side reactions can occur:

• Elimination (E2): In the presence of a strong, sterically hindered base, an E2 elimination reaction can compete with substitution to form an α,β-unsaturated ketone.[4][5]

• Dibromination: During the synthesis of the starting material, incomplete conversion can be an issue, and forcing the reaction with excess brominating agent can lead to the formation of a dibrominated product.

• Reaction with Solvent: In the case of solvolysis reactions (typically under S_N1 conditions), the solvent itself can act as the nucleophile.

Troubleshooting Guides

Issue 1: Low Yield of the Desired Substitution Product

Possible Cause	Troubleshooting Steps
Incorrect Solvent Choice	- For S_N2 reactions with a strong nucleophile, ensure you are using a polar aprotic solvent like acetone, DMF, or acetonitrile.[2][3] - If an S_N1 reaction is desired (with a weak nucleophile), a polar protic solvent like ethanol or methanol should be used.[1]
Poor Nucleophile Reactivity	- In polar protic solvents, the nucleophile may be heavily solvated. Consider switching to a polar aprotic solvent to enhance nucleophilicity.[2][3] - Ensure the nucleophile is sufficiently strong for the desired transformation.
Steric Hindrance	The bulky nature of the substituted phenyl ring may slow down the reaction. Consider increasing the reaction temperature or using a less sterically hindered nucleophile if possible.
Side Reactions	- If elimination is suspected, use a less basic nucleophile or a non-basic catalyst if applicable. - To avoid dibromination issues from the start, ensure the purity of your 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Issue 2: Formation of an α,β-Unsaturated Ketone as a Major Byproduct

Possible Cause	Troubleshooting Steps
Strongly Basic Nucleophile/Conditions	The nucleophile is likely acting as a base, promoting an E2 elimination reaction.[4][5] - Use a less basic nucleophile. - If a base is required, use a non-nucleophilic, sterically hindered base in stoichiometric amounts. - Lower the reaction temperature to favor substitution over elimination.

Issue 3: Incomplete Reaction or Slow Reaction Rate

Possible Cause	Troubleshooting Steps
Insufficient Reaction Temperature	Gently heat the reaction mixture. Monitor the progress by TLC to avoid decomposition.
Low Reactant Concentration	Ensure the concentration of your reactants is appropriate for the reaction scale.
Impure Starting Material	Impurities in the 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone or the nucleophile can inhibit the reaction. Purify the starting materials if necessary.

Quantitative Data Summary

The following table provides a hypothetical summary of expected product distribution based on general principles of solvent effects on nucleophilic substitution reactions of α-bromo ketones.

Solvent	Solvent Type	Nucleophile	Expected Major Pathway	Expected Major Product	Potential Major Byproduct	Hypothetical Yield of Major Product
Acetone	Polar Aprotic	Strong (e.g., NaN3)	S_N2	Substitution	-	85-95%
DMF	Polar Aprotic	Strong (e.g., KCN)	S_N2	Substitution	-	90-98%
Ethanol	Polar Protic	Weak (e.g., H2O)	S_N1 (Solvolysis)	Substitution (Ethanol adduct)	Elimination	50-70%
Methanol	Polar Protic	Strong (e.g., NaOCH3)	Competing S_N2/E2	Substitution/Elimination	Elimination/Substitution	Varies
Toluene	Non-Polar	Any	Very Slow/No Reaction	-	-	<10%

Experimental Protocols

Protocol 1: Synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

This protocol is adapted from general procedures for the α-bromination of acetophenone derivatives.[6]

Materials:

• 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

• N-Bromosuccinimide (NBS)

• p-Toluenesulfonic acid (p-TsOH) or Acetic Acid

• Dichloromethane (DCM) or Carbon Tetrachloride (CCl4)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• In a round-bottom flask, dissolve 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 eq) in DCM.

• Add a catalytic amount of p-TsOH (0.1 eq) or use acetic acid as a co-solvent.

• Add N-Bromosuccinimide (1.05 eq) portion-wise to the solution.

• Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, filter the mixture to remove succinimide.

• Wash the filtrate with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: General Procedure for S_N2 Reaction with an Amine Nucleophile

This protocol is a general guideline for the reaction of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone with a primary or secondary amine.[6]

Materials:

• 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

• Amine (primary or secondary)

• Potassium carbonate (K2CO3) or Triethylamine (TEA)

• Acetonitrile or DMF

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• Dissolve 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1.0 eq) and the base (e.g., K2CO3, 1.5 eq) in acetonitrile or DMF in a round-bottom flask.

• Add the amine (1.2 eq) to the solution.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Partition the residue between ethyl acetate and water.

• Separate the organic layer, wash with brine, and dry over anhydrous Na2SO4.

• Filter and concentrate the organic layer to obtain the crude product.

• Purify the product by column chromatography if necessary.

Visualizations

Caption: Logical relationship of solvent choice on reaction pathway.

References

• 1. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. gctlc.org [gctlc.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. fiveable.me [fiveable.me]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Monitoring Reactions of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone by TLC/HPLC

Welcome to the technical support center for monitoring reactions involving 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone . This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and frequently asked questions (FAQs) for monitoring reaction progress using Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

TLC Monitoring

Q1: What is a good starting solvent system for TLC analysis of this reaction?

A1: A common and effective starting solvent system for aromatic ketones like 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is a mixture of a non-polar solvent and a moderately polar solvent. A hexane:ethyl acetate mixture is a highly recommended starting point. You can begin with a ratio of 9:1 (hexane:ethyl acetate) and adjust the polarity based on the initial results. For acetophenone, a related compound, an Rf value of 0.4-0.6 is typically observed in a 9:1 hexane:ethyl acetate system.[1]

Q2: How can I visualize the spots on the TLC plate?

A2: The aromatic nature of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone and its likely precursors and products makes them UV-active. Therefore, the primary method for visualization is using a UV lamp at 254 nm, where the compounds will appear as dark spots on a fluorescent background.[1] Additionally, iodine vapor can be used as a general stain for many organic compounds.[1] For more specific visualization of ketones, a 2,4-dinitrophenylhydrazine (DNPH) stain can be used, which typically forms yellow to orange spots.

Q3: My starting material and product have very similar Rf values. How can I improve the separation?

A3: If the spots are too close together, you can try the following:

• Decrease the polarity of the mobile phase: A less polar solvent system will generally result in lower Rf values and may increase the separation between spots.

• Try a different solvent system: Sometimes, changing one of the solvents can alter the selectivity of the separation. For example, you could try a mixture of dichloromethane and hexane.

• Use a co-spot: Always run a co-spot lane (a mixture of the starting material and the reaction mixture) to definitively identify the starting material spot, especially when Rf values are close.

HPLC Monitoring

Q4: What are the recommended starting conditions for HPLC analysis?

A4: For quantitative analysis and better resolution, a reverse-phase HPLC method is recommended. Based on methods for similar halogenated aromatic ketones, a C18 column is a suitable choice. A good starting mobile phase would be a mixture of acetonitrile (MeCN) and water, possibly with a small amount of acid like phosphoric acid or formic acid to improve peak shape. A gradient elution may be necessary to separate all components effectively.

Q5: How can I quantify the progress of the reaction using HPLC?

A5: To quantify the reaction progress, you would typically create a calibration curve using a known concentration of the starting material. By injecting a sample of the reaction mixture at different time points, you can determine the concentration of the remaining starting material by comparing its peak area to the calibration curve. The disappearance of the starting material and the appearance of the product peak will indicate the reaction's progress.

Experimental Protocols

TLC Monitoring Protocol

• Plate Preparation: Use a silica gel TLC plate with a fluorescent indicator (F254). With a pencil, gently draw a starting line about 1 cm from the bottom of the plate.

• Spotting:

  • Dissolve a small amount of your starting material in a suitable solvent (e.g., ethyl acetate or dichloromethane) to create a reference solution.

  • On the starting line, spot the starting material (SM), the reaction mixture (RM), and a co-spot (CO) of both the starting material and reaction mixture. Keep the spots small and concentrated.

• Development:

  • Place the TLC plate in a developing chamber containing the chosen mobile phase (e.g., 9:1 hexane:ethyl acetate). Ensure the solvent level is below the starting line.

  • Allow the solvent to travel up the plate until it is about 1 cm from the top.

• Visualization:

  • Remove the plate from the chamber and mark the solvent front with a pencil.

  • Allow the plate to dry completely.

  • Visualize the spots under a UV lamp (254 nm) and circle them with a pencil.

  • Calculate the Rf values for each spot (Rf = distance traveled by spot / distance traveled by solvent front).

HPLC Monitoring Protocol (Starting Point)

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient: Start with a higher percentage of A and gradually increase the percentage of B over 15-20 minutes. A good starting point could be 70% A to 30% B, ramping to 10% A to 90% B.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength where the starting material and product have significant absorbance (a wavelength scan of your starting material can help determine the optimal wavelength, likely around 254 nm).

• Injection Volume: 10 µL.

• Sample Preparation: Dilute a small aliquot of the reaction mixture in the initial mobile phase composition and filter through a 0.45 µm syringe filter before injection.

Data Presentation

Table 1: Hypothetical TLC Data for a Reaction

Compound	Mobile Phase (Hexane:EtOAc)	Rf Value
1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (Starting Material)	8:2	~0.5
2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (Product)	8:2	~0.4

Table 2: Hypothetical HPLC Data for a Reaction

Compound	Retention Time (min)
1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (Starting Material)	~5.2
2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (Product)	~6.8

Troubleshooting Guides

TLC Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Streaking Spots	Sample is too concentrated.	Dilute the sample before spotting.
Compound is acidic or basic.	Add a small amount of acetic acid (for acidic compounds) or triethylamine (for basic compounds) to the mobile phase.[1]
Compound is unstable on silica gel.	Consider using alumina plates or running the TLC quickly at a lower temperature.
Spots are at the baseline	Mobile phase is not polar enough.	Increase the proportion of the more polar solvent (e.g., increase the amount of ethyl acetate).[1]
Spots are at the solvent front	Mobile phase is too polar.	Decrease the proportion of the more polar solvent (e.g., decrease the amount of ethyl acetate).[1]
No spots are visible under UV light	Compound is not UV-active or the concentration is too low.	Use a chemical stain (e.g., iodine or a permanganate stain). Concentrate the sample before spotting.[1]

HPLC Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Peak Tailing	Secondary interactions with the column (e.g., silanol interactions).	Lower the pH of the mobile phase by adding a small amount of acid (e.g., formic or trifluoroacetic acid). Use a column with end-capping.
Column is overloaded.	Dilute the sample or inject a smaller volume.
Column is old or contaminated.	Flush the column with a strong solvent or replace it.
Split Peaks	Partially blocked column inlet frit.	Replace the column inlet frit.
Sample solvent is too different from the mobile phase.	Dissolve the sample in the mobile phase.
Baseline Noise or Drift	Air bubbles in the system.	Degas the mobile phase and purge the pump.
Contaminated mobile phase or detector flow cell.	Use fresh, HPLC-grade solvents and flush the flow cell.
Fluctuating Retention Times	Inconsistent mobile phase composition.	Prepare fresh mobile phase and ensure proper mixing.
Column temperature is not stable.	Use a column oven to maintain a constant temperature.

Visualizations

Caption: Workflow for monitoring a reaction by TLC.

Caption: Troubleshooting common HPLC issues.

References

• 1. app.studyraid.com [app.studyraid.com]

Scale-up considerations for reactions using "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone"

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone," particularly concerning the scale-up of chemical reactions involving this intermediate.

Frequently Asked Questions (FAQs)

Q1: What are the key physical and chemical properties of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone?

This compound is an α-bromoketone, a class of molecules widely used as precursors in the synthesis of more complex molecules, especially various heterocycles.[1] Its key properties are summarized below.

Property	Value	Source
CAS Number	683274-74-0	[2][3]
Molecular Formula	C₁₀H₁₀BrClO₂	[2][3][4]
Molecular Weight	277.54 g/mol	[2][3]
Appearance	White to yellowish solid	[5]
IUPAC Name	2-bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone	[2]

Q2: What are the primary safety hazards associated with this compound?

This compound is classified as hazardous. Users should consult the Safety Data Sheet (SDS) before handling.[6] The primary GHS hazard classifications are listed below.[2]

Hazard Code	Description
H302	Harmful if swallowed
H312	Harmful in contact with skin
H315	Causes skin irritation
H319	Causes serious eye irritation
H332	Harmful if inhaled
H335	May cause respiratory irritation

Q3: What are the recommended storage and handling procedures?

Due to its hazardous nature, strict safety protocols should be followed.

• Handling: Use in a well-ventilated area or under a chemical fume hood.[7] Wear appropriate Personal Protective Equipment (PPE), including gloves, lab coat, and eye/face protection.[6] Avoid contact with skin, eyes, and clothing.[5] Wash hands and any exposed skin thoroughly after handling.[6]

• Storage: Store in a cool, dry, and well-ventilated place.[5][6] Keep the container tightly closed.[5] It is advisable to store the compound in a locked cabinet or area designated for corrosive and toxic materials.[6][7]

Troubleshooting Guide for Reaction Scale-Up

Scaling chemical reactions from the laboratory bench to pilot or production scale introduces challenges related to physical and chemical properties that are not always apparent in small-scale experiments.[8][9]

Q1: My reaction is showing an uncontrollable temperature increase (exotherm) upon scaling up. What are the primary causes and mitigation strategies?

Answer: This is a critical safety issue and a common scale-up challenge. The primary reason is the change in the surface-area-to-volume ratio.[9] As the reactor volume increases, the surface area available for heat exchange does not increase proportionally, making it harder to remove heat generated by the reaction.[9] An unmanaged exotherm can lead to a runaway reaction.[10]

Mitigation Strategies:

• Perform Calorimetry Studies: Before scaling up, use reaction calorimetry (e.g., RC1) to measure the heat of reaction and determine the maximum rate of heat release.[9][11] This data is crucial for safe reactor design.

• Control Reagent Addition: Switch from a batch process (adding all reagents at once) to a semi-batch process. Add the limiting or most reactive reagent slowly and controllably to manage the rate of heat generation.[11]

• Improve Heat Transfer: Ensure the pilot reactor's cooling system is adequate. Maximize the heat transfer coefficient by selecting an appropriate solvent and ensuring good agitation.

• Reduce Concentration: Running the reaction at a lower concentration can slow the reaction rate and reduce the volumetric heat output, although this may increase cycle time and solvent waste.[9]

References

• 1. asianpubs.org [asianpubs.org]
• 2. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone | C10H10BrClO2 | CID 2756888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl) ethanone [oakwoodchemical.com]
• 5. lobachemie.com [lobachemie.com]
• 6. fishersci.com [fishersci.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. reddit.com [reddit.com]
• 9. catsci.com [catsci.com]
• 10. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Safe Scale-Up of a NBS-Involved Bromination Reaction: Thermal Safety Analysis Contributes to Process Optimization - OAK Open Access Archive [oak.novartis.com]

Reference Data & Comparative Studies

A Comparative Guide to Alpha-Bromo Ketones in Synthetic Chemistry: Spotlight on 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, α-bromo ketones stand out as versatile and highly reactive intermediates, pivotal in the construction of a diverse array of molecular architectures, particularly heterocyclic compounds that form the backbone of many pharmaceutical agents. This guide provides an objective comparison of the performance of various α-bromo ketones in common synthetic transformations, with a special focus on the utility of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone. The information presented herein is supported by experimental data to aid researchers in selecting the optimal building blocks for their synthetic endeavors.

Introduction to Alpha-Bromo Ketones

Alpha-bromo ketones are carbonyl compounds halogenated at the carbon atom adjacent to the carbonyl group. This structural feature imparts a high degree of reactivity, making them susceptible to nucleophilic attack at the α-carbon. Their utility is most prominently demonstrated in the synthesis of heterocycles such as thiazoles, imidazoles, and oxazoles through well-established named reactions like the Hantzsch thiazole synthesis and the Bredereck imidazole synthesis. The reactivity of an α-bromo ketone is significantly influenced by the electronic nature of the substituents on the aromatic ring, with electron-withdrawing groups generally increasing the electrophilicity of the α-carbon and accelerating reaction rates.

Comparative Performance in Heterocycle Synthesis

The synthesis of substituted thiazoles and imidazoles are benchmark reactions to compare the efficacy of different α-bromo ketones. Below, we present a compilation of experimental data from various studies, highlighting reaction yields and times for the synthesis of analogous heterocyclic structures using different α-bromo ketone precursors.

Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis is a classic one-pot condensation reaction between an α-halo ketone and a thioamide-containing reactant, typically thiourea, to yield a thiazole ring. The efficiency of this reaction can vary based on the structure of the α-bromo ketone.

Table 1: Comparative Yields and Reaction Times for Hantzsch Thiazole Synthesis

α-Bromo Ketone	Product	Reaction Conditions	Time	Yield (%)	Reference
2-Bromo-1-phenylethanone	2-Amino-4-phenylthiazole	Methanol, Reflux	30 min	99%	[1][2]
2-Bromo-1-(4-bromophenyl)ethanone	2-Amino-4-(4-bromophenyl)thiazole	Ethanol, Reflux, Copper Silicate catalyst	1.5 h	94%	[3]
2-Bromo-1-(4-nitrophenyl)ethanone	2-Amino-4-(4-nitrophenyl)thiazole	Ethanol, Reflux, Copper Silicate catalyst	1.0 h	96%	[3]
2-Bromo-1-(4-methoxyphenyl)ethanone	2-Amino-4-(4-methoxyphenyl)thiazole	Ethanol, Reflux, Copper Silicate catalyst	2.0 h	90%	[3]
2-Bromo-1-(pyridin-2-yl)ethanone	2-Amino-4-(pyridin-2-yl)thiazole	Ethanol, 70°C	2 h	56%	[4]
2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone	2-Amino-4-(5-chloro-2-methoxy-4-methylphenyl)thiazole	Data not available in cited literature.	-	-

Note: The absence of specific data for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone in the Hantzsch synthesis within the reviewed literature highlights a gap for future comparative studies.

Imidazole Synthesis

The synthesis of substituted imidazoles often involves the reaction of an α-bromo ketone with an amidine. The reaction conditions and yields are similarly dependent on the substituents of the α-bromo ketone.

Table 2: Comparative Yields for Imidazole Synthesis

α-Bromo Ketone	Amidine	Product	Reaction Conditions	Yield (%)	Reference
2-Bromo-1-(4-methoxyphenyl)ethanone	Benzamidine	4-(4-Methoxyphenyl)-2-phenyl-1H-imidazole	THF/Water, K₂CO₃, Reflux	95%	[5]
2-Bromo-1-phenylethanone	Benzamidine	2,4-Diphenyl-1H-imidazole	THF/Water, K₂CO₃, Reflux	92%	[5]
2-Bromo-1-(4-chlorophenyl)ethanone	Benzamidine	2-Phenyl-4-(4-chlorophenyl)-1H-imidazole	THF/Water, K₂CO₃, Reflux	93%	[5]
2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone	Benzamidine	4-(5-Chloro-2-methoxy-4-methylphenyl)-2-phenyl-1H-imidazole	Data not available in cited literature.	-

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for obtaining reliable and comparable results. Below are representative protocols for the synthesis of thiazoles and imidazoles using α-bromo ketones.

General Protocol for Hantzsch Thiazole Synthesis

This protocol describes the synthesis of 2-amino-4-phenylthiazole from 2-bromoacetophenone and thiourea.[1]

Materials:

• 2-Bromoacetophenone (5.0 mmol)

• Thiourea (7.5 mmol)

• Methanol (5 mL)

• 5% Sodium Carbonate solution (20 mL)

Procedure:

• In a 20 mL scintillation vial, combine 2-bromoacetophenone and thiourea.

• Add methanol and a stir bar.

• Heat the mixture with stirring on a hot plate at a gentle reflux for 30 minutes.

• Remove the reaction from heat and allow the solution to cool to room temperature.

• Pour the reaction contents into a 100-mL beaker containing 5% Na₂CO₃ solution and swirl to mix.

• Filter the resulting precipitate through a Buchner funnel.

• Wash the filter cake with water.

• Allow the collected solid to air dry to obtain the crude product.

General Protocol for Imidazole Synthesis from α-Halo Ketones and Amidines

This protocol outlines a scalable process for the preparation of 2,4-disubstituted imidazoles.[5]

Materials:

• α-Bromo ketone (1.0 equiv)

• Amidine hydrochloride (1.1 equiv)

• Potassium bicarbonate (2.2 equiv)

• Tetrahydrofuran (THF)

• Water

Procedure:

• Dissolve the amidine hydrochloride and potassium bicarbonate in a mixture of THF and water.

• Heat the solution to a vigorous reflux.

• Slowly add a solution of the α-bromo ketone in THF to the refluxing mixture.

• Continue refluxing until the reaction is complete (monitor by TLC).

• Cool the reaction mixture to room temperature.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by recrystallization or column chromatography if necessary.

Visualizing Synthetic Pathways

The following diagrams illustrate the generalized workflows for the synthesis of thiazoles and imidazoles from α-bromo ketones.

References

• 1. chemhelpasap.com [chemhelpasap.com]
• 2. youtube.com [youtube.com]
• 3. nanobioletters.com [nanobioletters.com]
• 4. Synthesis and Evaluation of the 2-Aminothiazoles as Anti-Tubercular Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]

Spectroscopic Characterization of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone and its Analogs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative spectroscopic analysis of "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" and structurally related derivatives. Due to the limited availability of direct experimental data for the target compound, this document focuses on a comparative approach, leveraging data from analogous structures to predict and understand its spectroscopic properties. The information herein is intended to support research and development activities where this and similar chemical entities are of interest.

Introduction

"2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" is a substituted α-bromoacetophenone. Compounds of this class are versatile intermediates in organic synthesis, particularly in the preparation of various heterocyclic compounds and pharmaceutical agents. A thorough spectroscopic characterization is crucial for confirming the identity, purity, and structure of these molecules. This guide will cover the key spectroscopic techniques used for this purpose: Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Predicted Spectroscopic Data for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

Based on the analysis of structurally similar compounds, the following spectroscopic features are predicted for the target molecule.

Table 1: Predicted Spectroscopic Data for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

Technique	Predicted Observations
¹H NMR	Aromatic Protons: Two singlets or two doublets with very small coupling constants in the aromatic region (δ 7.0-8.0 ppm). Methylene Protons (-CH₂Br): A sharp singlet around δ 4.4-4.7 ppm. Methoxy Protons (-OCH₃): A sharp singlet around δ 3.8-4.0 ppm. Methyl Protons (-CH₃): A sharp singlet around δ 2.3-2.5 ppm.
¹³C NMR	Carbonyl Carbon (C=O): A signal in the range of δ 190-195 ppm. Aromatic Carbons: Multiple signals in the aromatic region (δ 110-160 ppm). Methylene Carbon (-CH₂Br): A signal around δ 30-35 ppm. Methoxy Carbon (-OCH₃): A signal around δ 55-60 ppm. Methyl Carbon (-CH₃): A signal around δ 15-20 ppm.
IR	Carbonyl Stretch (C=O): A strong, sharp absorption band in the range of 1680-1700 cm⁻¹.[1] Conjugation with the aromatic ring typically lowers the wavenumber compared to non-conjugated ketones.[1] Aromatic C=C Stretch: Medium to weak bands in the 1450-1600 cm⁻¹ region. C-O Stretch (methoxy): A moderate band around 1200-1250 cm⁻¹. C-H Stretch (aromatic and aliphatic): Bands in the 2850-3100 cm⁻¹ region.
MS	Molecular Ion Peak (M⁺): A complex isotopic cluster due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio).[2] The most abundant peaks in this cluster would correspond to the molecules containing ⁷⁹Br and ³⁵Cl, and ⁸¹Br and ³⁵Cl. Fragmentation: Common fragmentation patterns would include the loss of the bromine atom (M-Br)⁺ and cleavage of the acyl group, leading to a prominent peak for the substituted benzoyl cation.

Comparative Spectroscopic Data of Analogous Compounds

To substantiate the predicted data, the following tables summarize the experimental spectroscopic data for several structurally related 2-bromo-1-(substituted-phenyl)ethanone derivatives.

Table 2: ¹H and ¹³C NMR Data for Selected 2-Bromo-1-(substituted-phenyl)ethanone Derivatives

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	Reference
2-bromo-1-phenylethanone	7.97 (d, J=7.6 Hz, 2H), 7.63 (t, J=7.2 Hz, 1H), 7.51 (t, J=7.6 Hz, 1H), 4.74 (s, 2H)	191.0, 134.2, 134.0, 128.9, 128.5, 46.0	[3]
2-bromo-1-(4-chlorophenyl)ethanone	7.94 (d, J=8.8 Hz, 2H), 7.48 (d, J=8.8 Hz, 2H), 4.42 (s, 2H)	190.2, 140.5, 132.2, 130.3, 129.2, 30.4	[3]
2-bromo-1-(4-methoxyphenyl)ethanone	7.96 (d, 2H), 6.95 (d, 2H), 4.40 (s, 2H), 3.88 (s, 3H)	Not explicitly provided in the search results.	[4]
2-bromo-1-(p-tolyl)ethanone	Not explicitly provided in the search results.	Not explicitly provided in the search results.	[3]
2-bromo-1-(2-chlorophenyl)ethanone	7.62–7.65 (m, 1H), 7.47–7.43 (m, 2H), 7.40–7.35 (m, 1H), 4.53 (s, 2H)	194.0, 136.2, 132.8, 130.6, 130.5, 130.3, 137.2, 34.7	[3]

Table 3: IR and MS Data for Selected 2-Bromo-1-(substituted-phenyl)ethanone Derivatives

Compound	IR (cm⁻¹)	Mass Spectrum (MS)	Reference
2-bromo-1-phenylethanone	C=O stretch around 1690-1700 cm⁻¹.	Molecular Ion (M⁺) peaks at m/z 198 and 200 (due to ⁷⁹Br and ⁸¹Br isotopes).	[5][6][7]
2-bromo-1-(4-methylphenyl)ethanone	Not explicitly provided in the search results.	Molecular Ion (M⁺) peaks at m/z 212 and 214.	[8]
2-bromo-1-(4-methoxyphenyl)ethanone	Not explicitly provided in the search results.	Molecular Ion (M⁺) peaks at m/z 228 and 230.	[9]

Experimental Protocols

The following are detailed, representative methodologies for the spectroscopic characterization of "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" and its derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Weigh approximately 5-10 mg of the solid sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

  • Cap the tube and gently agitate to ensure complete dissolution.[10]

• Instrument Parameters (for a 400 MHz spectrometer):

  • ¹H NMR:

    • Pulse Program: Standard single-pulse (e.g., zg30).

    • Spectral Width: 0-16 ppm.

    • Acquisition Time: 2-4 seconds.

    • Relaxation Delay: 1-5 seconds.

    • Number of Scans: 16-64.[10]

  • ¹³C NMR:

    • Pulse Program: Proton-decoupled (e.g., zgpg30).

    • Spectral Width: 0-220 ppm.

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay: 2-5 seconds.

    • Number of Scans: 1024 or more to achieve adequate signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase and baseline correct the spectrum.

  • Calibrate the chemical shift scale to the TMS signal (0.00 ppm).

  • Integrate the signals in the ¹H NMR spectrum to determine the relative proton ratios.

Infrared (IR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal is clean by wiping it with a solvent such as isopropanol and allowing it to dry completely.

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Collect a background spectrum of the empty ATR setup.

  • Collect the sample spectrum over a range of 4000-400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis:

  • Identify the characteristic absorption bands, paying close attention to the carbonyl (C=O) stretching frequency.

  • Compare the obtained spectrum with reference spectra of similar compounds if available.

Mass Spectrometry (MS)

• Sample Introduction (Electron Ionization - EI):

  • Dissolve a small amount of the sample in a volatile organic solvent (e.g., methanol, dichloromethane).

  • Introduce the sample into the mass spectrometer, often via a direct insertion probe or through a gas chromatograph (GC-MS).

• Instrument Parameters (for EI-MS):

  • Ionization Energy: 70 eV.

  • Mass Range: Scan from m/z 40 to 400 to ensure capture of the molecular ion and significant fragments.

  • Ion Source Temperature: Typically 200-250 °C.

• Data Analysis:

  • Identify the molecular ion peak (M⁺) and analyze its isotopic pattern to confirm the presence of bromine and chlorine.[2][11]

  • Propose structures for the major fragment ions by calculating the mass differences from the molecular ion.

Workflow and Data Interpretation

The following diagram illustrates the general workflow for the spectroscopic characterization of a synthesized compound like "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone".

Caption: General workflow for the synthesis, purification, and spectroscopic characterization of an organic compound.

Conclusion

While direct experimental spectroscopic data for "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" is not widely published, a robust and informative characterization can be achieved through a comparative analysis with structurally similar compounds. The provided protocols offer a standardized approach for obtaining high-quality spectroscopic data. By combining the predictive power of structure-activity relationships with the detailed information from NMR, IR, and MS, researchers can confidently identify and characterize this and other related α-bromoacetophenone derivatives.

References

• 1. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. rsc.org [rsc.org]
• 4. 2-Bromo-4'-methoxyacetophenone(2632-13-5) 1H NMR [m.chemicalbook.com]
• 5. Ethanone, 2-bromo-1-phenyl- [webbook.nist.gov]
• 6. Ethanone, 2-bromo-1-phenyl- [webbook.nist.gov]
• 7. Ethanone, 2-bromo-1-phenyl- [webbook.nist.gov]
• 8. Ethanone, 2-bromo-1-(4-methylphenyl)- [webbook.nist.gov]
• 9. Ethanone, 2-bromo-1-(4-methoxyphenyl)- [webbook.nist.gov]
• 10. benchchem.com [benchchem.com]
• 11. youtube.com [youtube.com]

X-ray crystallography of "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" products

A comparative guide to the crystallographic analysis of bromo-substituted acetophenones, with a focus on "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" and its structural analogs, is presented for researchers, scientists, and drug development professionals. While crystallographic data for the title compound is not publicly available, this guide leverages data from structurally similar molecules to provide a comparative framework.

Comparative Crystallographic Data

To understand the potential solid-state conformation of "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone," we can analyze the crystallographic data of related bromo-acetophenone derivatives. The following table summarizes key crystallographic parameters for two such compounds, providing a basis for comparison.

Parameter	2-Bromo-1-(4-methoxyphenyl)ethanone[1]	1-(5-Bromo-2-hydroxy-4-methoxyphenyl)ethanone[2]
Chemical Formula	C₉H₉BrO₂	C₉H₉BrO₃
Molecular Weight	229.06 g/mol	245.07 g/mol
Crystal System	Monoclinic	Monoclinic
Space Group	P2₁/c	Not specified
Unit Cell Dimensions	a = 7.7360 (15) Åb = 12.441 (3) Åc = 10.048 (2) Åβ = 111.42 (3)°	a = 9.916 (3) Åb = 13.836 (5) Åc = 6.940 (2) Åβ = 90.031 (3)°
Volume (V)	900.3 (4) ų	952.0 (5) ų
Z	4	4
Calculated Density (Dx)	1.690 Mg m⁻³	Not specified
Radiation	Mo Kα (λ = 0.71073 Å)	Mo Kα
Temperature	305 K	296 K
R-factor	0.054	Not specified

Experimental Protocols

The following sections detail the typical experimental procedures for the synthesis and single-crystal X-ray diffraction analysis of bromo-substituted acetophenones, based on established methodologies.

Synthesis of Bromo-Acetophenone Derivatives

A common method for the synthesis of α-bromoacetophenones involves the reaction of the corresponding acetophenone with a brominating agent. For instance, 2-Bromo-1-(4-methoxyphenyl)ethanone can be prepared by dissolving 4-methoxyacetophenone in an appropriate solvent like ethyl acetate, followed by the addition of cupric bromide. The reaction mixture is then refluxed for several hours. After cooling, the product can be purified by filtration and recrystallization to obtain crystals suitable for X-ray diffraction.[1]

Single-Crystal X-ray Crystallography

The determination of the molecular structure of these compounds is achieved through single-crystal X-ray diffraction. A suitable single crystal of the compound is mounted on a diffractometer. The crystal is then irradiated with monochromatic X-rays, and the diffraction data are collected.

Data Collection and Refinement:

• Data Collection: Diffraction data are typically collected at a controlled temperature using Mo Kα radiation. The data collection strategy involves ω and φ scans to cover a significant portion of the reciprocal space.

• Structure Solution and Refinement: The collected data are processed to yield a set of structure factors. The crystal structure is then solved using direct methods and refined by full-matrix least-squares on F². All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are typically placed in geometrically calculated positions and refined using a riding model.

Visualizations

To aid in the understanding of the experimental workflow and the comparative logic, the following diagrams are provided.

Caption: Experimental workflow from synthesis to structure determination.

Caption: Logical relationship for comparative structural analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. 1-(5-Bromo-2-hydr­oxy-4-methoxy­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone and Chloroacetophenone

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis and drug discovery, α-haloketones are pivotal intermediates, valued for their versatile reactivity. This guide provides an objective comparison of the reactivity of two such compounds: 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone and the more common chloroacetophenone. This analysis is supported by fundamental principles of organic chemistry and outlines the expected reactivity trends in key chemical transformations.

Executive Summary

The reactivity of α-haloketones is primarily dictated by two key factors: the nature of the halogen atom and the electronic properties of the substituents on the aromatic ring. Based on these principles, 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is predicted to be significantly more reactive towards nucleophilic substitution than chloroacetophenone. This heightened reactivity stems from the greater lability of the carbon-bromine bond compared to the carbon-chlorine bond. Furthermore, the electronic effects of the substituents on the phenyl ring of the bromo-compound, a combination of electron-donating and electron-withdrawing groups, modulate the electrophilicity of the carbonyl carbon and the α-carbon.

Physicochemical Properties: A Tabular Comparison

A foundational understanding of the physical properties of these compounds is essential for designing experimental protocols, including the selection of appropriate solvents and reaction temperatures.

Property	2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone	Chloroacetophenone
CAS Number	683274-74-0[1][2][3]	532-27-4
Molecular Formula	C₁₀H₁₀BrClO₂[1][2]	C₈H₇ClO
Molecular Weight	277.54 g/mol [1][2]	154.59 g/mol
Appearance	Solid	White to gray crystalline solid
Structure	A substituted acetophenone with bromo, chloro, methoxy, and methyl groups on the phenyl ring.	An acetophenone with a chloro group on the α-carbon.

Reactivity Analysis: A Tale of Two Haloketones

The primary site of reactivity for both molecules in many common reactions is the α-carbon, which is susceptible to nucleophilic attack. The rate of these reactions is influenced by the nature of the leaving group (the halogen) and the electrophilicity of the α-carbon and the adjacent carbonyl carbon.

The Halogen Effect: Bromine vs. Chlorine

In nucleophilic substitution reactions, the carbon-halogen bond is broken. The strength of this bond plays a crucial role in determining the reaction rate. The carbon-bromine bond is weaker than the carbon-chlorine bond. Consequently, bromide is a better leaving group than chloride. This fundamental difference leads to the general reactivity trend for α-haloketones: α-bromo ketones are more reactive than their α-chloro counterparts in Sₙ2 reactions.[4] This is a major contributor to the predicted higher reactivity of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Electronic Effects of Phenyl Substituents

The phenyl ring in 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is decorated with several substituents that electronically influence the reactivity of the ketone moiety.

• Methoxy group (-OCH₃): This is a strong electron-donating group through resonance, which tends to decrease the electrophilicity of the carbonyl carbon.

• Methyl group (-CH₃): This is a weak electron-donating group through induction.

• Chloro group (-Cl): This is an electron-withdrawing group through induction but a weak electron-donating group through resonance. Overall, it has a net electron-withdrawing effect.

In contrast, chloroacetophenone has an unsubstituted phenyl ring. The presence of both electron-donating (methoxy, methyl) and electron-withdrawing (chloro) groups on the phenyl ring of the bromo-compound creates a more complex electronic environment compared to the simple phenyl ring of chloroacetophenone. The interplay of these electronic effects will fine-tune the reactivity of the carbonyl group and the adjacent α-carbon. While electron-donating groups can decrease the reactivity of the carbonyl carbon towards nucleophiles, the dominant factor in nucleophilic substitution at the α-carbon is the nature of the leaving group.

Experimental Protocols: Characteristic Reactions

Nucleophilic Substitution: A General Protocol

This protocol outlines a general procedure for the reaction of an α-haloketone with a nucleophile.

Materials:

• α-Haloketone (e.g., 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone or chloroacetophenone)

• Nucleophile (e.g., sodium azide, potassium cyanide, an amine)

• Apolar aprotic solvent (e.g., acetone, acetonitrile, DMSO)

• Stirring apparatus

• Reaction vessel

Procedure:

• Dissolve the α-haloketone in the chosen solvent in the reaction vessel.

• Add the nucleophile to the solution. The stoichiometry will depend on the specific nucleophile and desired product.

• Stir the reaction mixture at an appropriate temperature (ranging from room temperature to reflux, depending on the reactivity of the substrates).

• Monitor the progress of the reaction by a suitable technique (e.g., Thin Layer Chromatography, Gas Chromatography, or NMR).

• Upon completion, quench the reaction and perform a standard aqueous work-up.

• Isolate and purify the product by crystallization or chromatography.

Expected Outcome:

Due to the better leaving group ability of bromide, 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone would be expected to react faster and under milder conditions (e.g., lower temperature, shorter reaction time) than chloroacetophenone in a typical Sₙ2 reaction with a given nucleophile.

Visualizing Reaction Pathways

The following diagrams illustrate the general mechanism of nucleophilic substitution at the α-carbon of a ketone and a logical workflow for a typical synthesis involving these compounds.

General mechanism of Sₙ2 reaction at an α-haloketone.

A logical workflow for a typical nucleophilic substitution reaction.

Conclusion

References

• 1. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone | C10H10BrClO2 | CID 2756888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl) ethanone [oakwoodchemical.com]
• 4. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Purity Analysis of "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone": A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for assessing the purity of synthesized "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone," a key intermediate in various synthetic pathways. The document details experimental protocols for common analytical techniques, presents a comparative analysis of this compound with potential alternatives, and discusses the likely impurity profile based on its synthetic route.

Synthesis and Potential Impurities

The synthesis of "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" typically involves a two-step process:

• Friedel-Crafts Acylation: The precursor, 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, is synthesized via the Friedel-Crafts acylation of 1-chloro-4-methoxy-2-methylbenzene with an acetylating agent such as acetyl chloride or acetic anhydride, using a Lewis acid catalyst like aluminum chloride.[1]

• Bromination: The resulting acetophenone derivative is then brominated at the alpha-position to yield the final product.[2]

Based on this synthetic pathway, several potential impurities may be present in the final product:

• Unreacted Starting Materials: Residual 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

• Over-brominated Byproducts: Formation of "2,2-dibromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" can occur if the reaction conditions are not carefully controlled.

• Isomeric Byproducts: Incomplete regioselectivity during the Friedel-Crafts acylation could lead to the formation of other positional isomers of the acetophenone precursor, which would then be brominated.

• Residual Solvents and Reagents: Traces of solvents used during the synthesis and purification steps, as well as residual acids or bases.

Comparative Purity Analysis: Methodologies and Data

A thorough purity assessment of "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" requires the use of multiple analytical techniques to identify and quantify all potential impurities. This section details the recommended methodologies and presents a comparative table with typical performance metrics.

Table 1: Comparison of Analytical Techniques for Purity Analysis

Analytical Technique	Principle	Information Provided	Typical Purity Levels	Advantages	Limitations
High-Performance Liquid Chromatography (HPLC-UV)	Differential partitioning of analytes between a stationary and mobile phase, with UV detection.[3]	Quantitative purity (area %), detection of non-volatile impurities.	>98%	High resolution, quantitative, widely available.	May not detect highly volatile impurities.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds based on their boiling points and interaction with a stationary phase, followed by mass-based detection.	Identification of volatile impurities and byproducts by their mass spectra.	>99% (for volatile components)	High sensitivity, excellent for volatile impurity identification.	Not suitable for non-volatile or thermally labile compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Absorption of radiofrequency radiation by atomic nuclei in a magnetic field, providing detailed structural information.[4]	Structural confirmation, identification and quantification of impurities with distinct NMR signals.	Confirms structure, can quantify major impurities.	Provides unambiguous structural information.	Lower sensitivity compared to chromatographic methods for trace impurities.
Fourier-Transform Infrared (FT-IR) Spectroscopy	Absorption of infrared radiation by molecular vibrations, providing information about functional groups.[5]	Confirmation of functional groups present in the molecule.	Confirms identity.	Fast, non-destructive.	Provides limited information on the nature and quantity of impurities.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC-UV) Protocol

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid) is typically effective. For example, starting with 50% acetonitrile and increasing to 95% over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a known concentration of the sample (e.g., 1 mg/mL) in the initial mobile phase composition.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 15 °C/min, and hold for 5 minutes.

• Mass Spectrometer: Electron ionization (EI) at 70 eV, scanning from m/z 40 to 450.

• Sample Preparation: Dissolve the sample in a volatile solvent like dichloromethane or ethyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

• Solvent: Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

• Spectrometer: 400 MHz or higher for better resolution.

• ¹H NMR: Acquire a standard proton spectrum to observe the chemical shifts and coupling constants of all protons.

• ¹³C NMR: Acquire a proton-decoupled carbon spectrum to observe the chemical shifts of all unique carbon atoms.

• Quantitative NMR (qNMR): Can be used to determine the exact purity by integrating the signals of the target compound against a certified internal standard.

Fourier-Transform Infrared (FT-IR) Spectroscopy Protocol

• Technique: Attenuated Total Reflectance (ATR) is a common and convenient method.

• Sample Preparation: A small amount of the solid sample is placed directly on the ATR crystal.

• Data Acquisition: Collect the spectrum over a range of 4000-400 cm⁻¹.

Comparison with Alternatives

The choice of a synthetic intermediate often depends on factors like reactivity, yield, and purity of the final product. Below is a comparison of "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" with plausible alternatives.

Table 2: Comparison with Alternative α-Halo Ketones

Compound	Key Differences in Structure	Potential Advantages in Synthesis	Potential Purity Challenges
2-Chloro-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone	Chlorine instead of bromine at the α-position.	May offer different reactivity in subsequent steps.	Similar to the bromo-analog, with potential for di-chlorinated impurities.
2-Bromo-1-(2,5-dichloro-4-methylphenyl)ethanone	A second chlorine on the aromatic ring instead of a methoxy group.	The electron-withdrawing nature of the second chlorine can influence reactivity.	Potential for isomeric impurities from the Friedel-Crafts acylation.
2-Bromo-1-(5-chloro-2-hydroxy-4-methylphenyl)ethanone	A hydroxyl group instead of a methoxy group on the ring.	The hydroxyl group can be a handle for further functionalization.	The hydroxyl group may require protection during synthesis, adding steps and potential for related impurities.

Visualization of the Purity Analysis Workflow

The following diagram illustrates the logical workflow for a comprehensive purity analysis of the synthesized compound.

Caption: Workflow for the purity analysis of the synthesized compound.

This comprehensive guide provides the necessary framework for researchers to effectively analyze the purity of "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" and make informed decisions regarding its use in subsequent research and development activities. The provided experimental protocols and comparative data serve as a valuable resource for ensuring the quality and reliability of this important chemical intermediate.

References

• 1. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone | C10H10BrClO2 | CID 2756888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Ethanone, 2-bromo-1-(4-chlorophenyl)- | SIELC Technologies [sielc.com]
• 4. 2-Bromo-4'-methoxyacetophenone(2632-13-5) 1H NMR [m.chemicalbook.com]
• 5. Ethanone, 2-bromo-1-phenyl- [webbook.nist.gov]

Bioactivity screening of compounds derived from "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone"

A Comparative Guide to the Bioactivity of Compounds Derived from 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

Introduction

The molecule 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone serves as a versatile precursor in synthetic organic chemistry, particularly in the development of novel bioactive compounds. Its structure, featuring a reactive α-bromoketone and a substituted phenyl ring, makes it an ideal starting material for synthesizing a variety of derivatives, most notably chalcones. Chalcones, characterized by an α,β-unsaturated ketone system linking two aromatic rings, are known for their broad spectrum of biological activities. This guide provides a comparative analysis of the bioactivity of compounds derived from this precursor, with a focus on their anticancer and antimicrobial properties, benchmarked against established therapeutic agents.

Synthesis of Bioactive Derivatives

The primary route to synthesizing bioactive chalcones from 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone involves the Claisen-Schmidt condensation. This reaction entails the base-catalyzed condensation of the parent ketone (or a derivative where the bromo group has been substituted) with various aromatic aldehydes. The α,β-unsaturated ketone moiety formed is a key pharmacophore responsible for many of the observed biological effects.

Below is a generalized workflow for the synthesis of these chalcone derivatives.

Caption: General workflow for the synthesis of chalcone derivatives.

Comparative Bioactivity Analysis

Anticancer Activity

Derivatives of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, particularly chalcones, have demonstrated significant cytotoxic activity against various human cancer cell lines. Their mechanism of action often involves the induction of apoptosis (programmed cell death) through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways.

Quantitative Comparison of Anticancer Activity (IC₅₀ Values)

The half-maximal inhibitory concentration (IC₅₀) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. Lower IC₅₀ values indicate higher potency.

Compound/Drug	Cancer Cell Line	IC₅₀ (µM)	Reference
Chalcone Derivative 1	MCF-7 (Breast)	3.44 ± 0.19
[1] HepG2 (Liver)	4.64 ± 0.23
[1] HCT116 (Colon)	6.31 ± 0.27
[1]Chalcone Derivative 2	A-549 (Lung)	70.90 (µg/mL)
[1] Jurkat (Leukemia)	79.34 (µg/mL)
[1] MCF-7 (Breast)	79.13 (µg/mL)
[1]Chalcone-Tetrazole Hybrid	HCT116 (Colon)	0.6–3.7 (µg/mL)
[2] PC-3 (Prostate)	0.6–3.7 (µg/mL)
[2] MCF-7 (Breast)	0.6–3.7 (µg/mL)
[2]Brominated Chalcone Derivative	Gastric Cancer Cells	3.57–5.61
[2]Doxorubicin (Standard Drug)	MCF-7 (Breast)	~0.5 - 2.0	General Literature
5-Fluorouracil (Standard Drug)	HCT116 (Colon)	~3.0 - 10.0	General Literature

Apoptosis Signaling Pathway

The induction of apoptosis is a key mechanism for the anticancer activity of these chalcone derivatives. The process involves a cascade of signaling events that can be initiated through either the intrinsic or extrinsic pathway, both of which converge on the activation of executioner caspases.

Caption: Simplified overview of the intrinsic and extrinsic apoptosis pathways.

####[3][4][5][6] Antimicrobial Activity

Chalcone derivatives also exhibit promising activity against a range of pathogenic bacteria and fungi. Their efficacy is quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Quantitative Comparison of Antimicrobial Activity (MIC Values)

Compound/Drug	Microorganism	MIC (µg/mL)	Reference
Chalcone Derivative A	Staphylococcus aureus	125
[7] Bacillus subtilis	62.5
[7] Escherichia coli	250
[7] Pseudomonas aeruginosa	125
[7]Chalcone Derivative B	S. aureus	4
[8] P. aeruginosa	4
[8] Aspergillus niger	8
[8] Candida tropicalis	16
[8]Ampicillin (Standard Antibiotic)	S. aureus	~0.25 - 2.0	General Literature
E. coli	~2.0 - 8.0	General Literature
Ciprofloxacin (Standard Antibiotic)	S. aureus	~0.12 - 1.0	General Literature
P. aeruginosa	~0.25 - 1.0	General Literature
Fluconazole (Standard Antifungal)	C. albicans	~0.25 - 4.0	General Literature

Experimental Protocols

MTT Assay for Anticancer Activity

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability, proliferation, and cytotoxicity.

• [9][10][11]Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for 24-72 hours.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours. Living cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at 570 nm using a microplate reader. The intensity of the purple color is proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ value.

Caption: A typical workflow for the MTT cell viability assay.

Broth Microdilution Method for Antimicrobial Activity

This method is used to determine the Minimum Inhibitory Concentration (MIC) of antimicrobial agents.

• [12][13][14][15]Preparation of Antimicrobial Agent: Prepare a serial two-fold dilution of the test compound in a suitable broth medium in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a standardized suspension of the target microorganism (e.g., 0.5 McFarland standard).

• Inoculation: Add the microbial inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.

Western Blot for Protein Expression Analysis

Western blotting is used to detect specific proteins in a sample.

• [16][17][18][19][20]Protein Extraction: Lyse cells to extract total proteins.

• Protein Quantification: Determine the protein concentration in the lysates to ensure equal loading.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a protein-rich solution (e.g., milk or BSA) to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein, followed by a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: Add a chemiluminescent substrate that reacts with the enzyme to produce light, which is then captured on film or by a digital imager.

Conclusion

Compounds derived from 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, especially chalcones, represent a promising class of molecules with potent anticancer and antimicrobial activities. The data presented in this guide demonstrates that their efficacy can be comparable to, and in some cases exceed, that of standard therapeutic agents. The versatile synthetic routes and the potential for further structural modifications make these compounds valuable leads in the ongoing search for new and more effective drugs. Further preclinical and clinical investigations are warranted to fully explore their therapeutic potential.

References

• 1. Anticancer Activity of Chalcones and Its Derivatives: Review and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chalcone Derivatives: Role in Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 4. Intrinsic and Extrinsic Pathways of Apoptosis | Thermo Fisher Scientific - US [thermofisher.com]
• 5. Overview of cell death signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. gsconlinepress.com [gsconlinepress.com]
• 8. Antimicrobial, Antioxidant, and Anticancer Activities of Some Novel Isoxazole Ring Containing Chalcone and Dihydropyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 13. Broth microdilution - Wikipedia [en.wikipedia.org]
• 14. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 15. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Mastering Western Blot: Principles, Workflow and Essential Optimization Strategies - MetwareBio [metwarebio.com]
• 17. m.youtube.com [m.youtube.com]
• 18. Western blot protocol | Abcam [abcam.com]
• 19. mpbio.com [mpbio.com]
• 20. azurebiosystems.com [azurebiosystems.com]

Alternative reagents to "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" for thiazole synthesis

For researchers and professionals in drug development, the synthesis of the thiazole ring is a fundamental step in creating a wide array of therapeutic agents. The Hantzsch thiazole synthesis, a classic and versatile method, traditionally employs α-haloketones and thioamides. This guide provides an objective comparison of alternative reagents to 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone , a substituted α-haloketone, for the synthesis of thiazoles. We will explore alternative α-haloketones, different synthetic methodologies, and process modifications, supported by experimental data to inform your synthetic strategy.

Comparison of Synthetic Routes to Thiazoles

The choice of reagents and synthetic methodology can significantly impact the yield, reaction time, and substrate scope of thiazole synthesis. Below is a comparative analysis of the standard Hantzsch synthesis using a bromoketone with several alternative approaches.

Data Presentation: Quantitative Comparison of Thiazole Synthesis Methods

Method	α-Carbonyl Reagent	Thio-Reagent	Product	Conditions	Time	Yield (%)	Reference
Hantzsch (Standard)	2-Bromoacetophenone	Thiourea	2-Amino-4-phenylthiazole	Methanol, Reflux	12 h	45-65%	[1]
Hantzsch (Alternative Halogen)	2-Chloroacetophenone	Thioacetamide	2,4-Dimethylthiazole	Benzene, Reflux	30 min	41-45%	[2]
Hantzsch (Microwave-Assisted)	Acetophenone, Iodine (in situ bromination)	Thiourea	2-Amino-4-phenylthiazole	Microwave (70W)	5 min	92%	[3]
Hantzsch (Microwave-Assisted)	Substituted Acetophenones	Thiourea	Substituted 2-Amino-4-phenylthiazoles	Microwave (110W)	6-8 min	58%	[4]
Gabriel Synthesis	N-(2-oxopropyl)acetamide	Phosphorus Pentasulfide	2,5-Dimethylthiazole	Heat	-	-	[5]
Cook-Heilbron Synthesis	Aminoacetonitrile	Carbon Disulfide	5-Amino-2-mercaptothiazole	Mild, Aqueous	-	-	[6]

Note: Yields and reaction times are highly dependent on the specific substrates and reaction conditions and may not be directly comparable across different studies.

Experimental Workflows and Methodologies

Hantzsch Thiazole Synthesis Workflow

The Hantzsch synthesis is a straightforward and high-yielding method for the preparation of thiazole derivatives.[7] The general workflow involves the condensation of an α-haloketone with a thioamide.

Caption: A generalized workflow for the Hantzsch thiazole synthesis.

Experimental Protocol: Hantzsch Synthesis of 2-Amino-4-phenylthiazole from 2-Bromoacetophenone

This protocol details a standard Hantzsch reaction.[7]

• Reaction Setup: In a 20 mL scintillation vial, combine 2-bromoacetophenone (5.0 mmol) and thiourea (7.5 mmol).

• Solvent Addition: Add methanol (5 mL) and a stir bar to the vial.

• Heating: Heat the mixture with stirring on a hot plate set to 100°C for 30 minutes.

• Cooling: Remove the reaction from the heat and allow the solution to cool to room temperature.

• Neutralization: Pour the reaction contents into a 100-mL beaker containing 20 mL of a 5% aqueous sodium carbonate solution and swirl to mix. This neutralizes the hydrobromide salt of the thiazole, causing the product to precipitate.

• Isolation: Filter the mixture through a Büchner funnel.

• Washing and Drying: Rinse the collected solid with water and allow it to air dry on a tared watchglass.

Alternative Synthetic Routes

The Gabriel synthesis is an alternative method that involves the reaction of an α-acylaminoketone with phosphorus pentasulfide, typically yielding 2,5-disubstituted thiazoles.[5]

Experimental Protocol: Synthesis of 2,4-Dimethylthiazole [2]

• Reaction Mixture: In a 2-liter round-bottom flask with a reflux condenser, place 200 ml of dry benzene. Prepare a mixture of acetamide (300 g, 5.08 moles) and phosphorus pentasulfide (200 g, 0.9 mole) and add it to the flask.

• Addition of Chloroacetone: Add 20 ml of a mixture of chloroacetone (400 ml, 4.97 moles) and dry benzene (150 ml).

• Reaction Initiation: Gently heat the mixture in a water bath to start the exothermic reaction. Once started, remove the heat and gradually add the rest of the chloroacetone-benzene mixture.

• Reflux: After the addition is complete, reflux the mixture on a water bath for 30 minutes.

• Work-up: Add about 750 ml of water with shaking. After 30 minutes, separate the layers and discard the upper benzene layer.

• Basification and Extraction: Make the lower aqueous layer alkaline with 5 N sodium hydroxide or potassium hydroxide. The crude thiazole will separate. Extract the aqueous layer with ether.

• Drying and Distillation: Dry the combined ether extracts over anhydrous sodium sulfate, remove the ether by distillation, and fractionally distill the remaining oil. Collect the fraction boiling at 143–145°C.

The Cook-Heilbron synthesis produces 5-aminothiazoles from the reaction of α-aminonitriles with reagents like carbon disulfide.[6]

Reaction Principle: This method is particularly useful for accessing a different regioisomer of the thiazole ring compared to the Hantzsch synthesis. The reaction between an α-aminonitrile and carbon disulfide under mild conditions leads to the formation of a 5-amino-2-mercaptothiazole.[8]

Thiazole Derivatives in Cellular Signaling

Thiazole-containing compounds are prevalent in medicinal chemistry and are known to interact with various biological targets, including protein kinases.[9][10] Many thiazole derivatives act as inhibitors in key signaling pathways implicated in diseases like cancer and inflammation.

p38 MAP Kinase Signaling Pathway

The p38 Mitogen-Activated Protein Kinase (MAPK) pathway is a crucial signaling cascade involved in cellular responses to stress, inflammation, and apoptosis.[11][12] Thiazole-based molecules have been developed as potent inhibitors of p38 MAPK, making them promising candidates for anti-inflammatory and anti-cancer therapies.[11]

References

• 1. eurekaselect.com [eurekaselect.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. youtube.com [youtube.com]
• 4. asianpubs.org [asianpubs.org]
• 5. 50. Studies in the azole series. Part III. The interaction of aminoacetonitrile and carbon disulphide - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 6. p38 MAPK Signaling | Cell Signaling Technology [cellsignal.com]
• 7. chemhelpasap.com [chemhelpasap.com]
• 8. kuey.net [kuey.net]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. An overview of mammalian p38 mitogen-activated protein kinases, central regulators of cell stress and receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. creative-diagnostics.com [creative-diagnostics.com]

A Cost-Benefit Analysis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to a Key Synthetic Intermediate

In the landscape of pharmaceutical research and development, the judicious selection of starting materials is paramount to achieving both scientific innovation and economic viability. This guide provides a comprehensive cost-benefit analysis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone , a key intermediate in the synthesis of complex therapeutic agents. This analysis will focus on its application in the synthesis of the Selective Androgen Receptor Modulator (SARM) GSK2881078, offering a comparative perspective against a plausible alternative synthetic strategy.

Executive Summary

2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone serves as a crucial building block in the multi-step synthesis of GSK2881078, a compound investigated for its potential in treating muscle wasting. The primary advantage of utilizing this bromoethanone derivative lies in its activated alpha-carbon, which facilitates efficient carbon-carbon bond formation, a critical step in constructing the core structure of the final active pharmaceutical ingredient (API). However, the cost of this specialized starting material must be weighed against the potential for a more streamlined synthesis with potentially higher overall yields compared to routes starting from less functionalized precursors. This guide presents a detailed examination of the synthetic utility, cost considerations, and a comparative analysis with an alternative approach to provide researchers with the necessary data to make informed decisions.

Data Presentation: A Comparative Overview

To facilitate a clear comparison, the following tables summarize the key quantitative data for the use of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone and a potential alternative pathway involving its precursor, 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Table 1: Cost Analysis of Starting Materials

Compound	CAS Number	Supplier Example	Price (USD) per Gram	Molecular Weight ( g/mol )	Cost (USD) per Mole
2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone	683274-74-0	Oakwood Chemical	~$164	277.54	~$45,520
1-(5-chloro-2-methoxy-4-methylphenyl)ethanone	Not readily available	N/A	Estimated >$200	198.64	Estimated >$39,728
N-Bromosuccinimide (NBS)	128-08-5	Major Suppliers	~$0.50	177.98	~$89

*Prices are approximate and based on currently available data from suppliers for research quantities. Bulk pricing may vary significantly. **Estimated cost based on the complexity of synthesis from commercially available precursors.

Table 2: Comparative Synthesis Metrics for a Key Intermediate Step

Parameter	Route A: Using 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone	Route B: In-situ Bromination of 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone
Starting Material	Pre-functionalized α-bromo ketone	Unfunctionalized ketone
Number of Steps (for this stage)	1 (Direct reaction)	2 (Bromination, then reaction)
Reported/Expected Yield	High (specific yield data for GSK2881078 synthesis is proprietary)	Moderate to High (dependent on bromination efficiency)
Reagents	Base (e.g., K2CO3), Solvent (e.g., DMF)	Brominating agent (e.g., NBS), Radical initiator (e.g., AIBN), Solvent, Base, subsequent reactant
Process Complexity	Lower	Higher
Waste Generation	Lower	Higher (includes byproducts from bromination)
Overall Cost-Effectiveness	Potentially higher initial cost, but may be offset by higher yield and fewer steps.	Lower initial material cost, but potential for lower overall yield and increased processing costs.

Experimental Protocols

Detailed methodologies are crucial for reproducibility and for evaluating the practical feasibility of a synthetic route.

Protocol 1: Synthesis of a Key Intermediate Using 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (Based on the synthesis of GSK2881078)

This protocol outlines a key step in the synthesis of GSK2881078, where the bromoethanone derivative is reacted with a nucleophile.

Materials:

• 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

• Appropriate nucleophilic coupling partner (as described in patent literature for GSK2881078 synthesis)

• Potassium carbonate (K2CO3)

• N,N-Dimethylformamide (DMF)

Procedure:

• To a solution of the nucleophilic coupling partner in DMF, add potassium carbonate.

• Add a solution of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone in DMF dropwise at room temperature.

• Stir the reaction mixture at room temperature for the time specified in the detailed synthetic procedure (typically several hours).

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

• Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired intermediate.

Protocol 2: Synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone from its Precursor

This protocol describes the bromination of the corresponding ketone, which would be the initial step in an alternative synthetic route.

Materials:

• 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (as a radical initiator)

• Carbon tetrachloride (CCl4) or another suitable solvent

• Inert gas atmosphere (e.g., Nitrogen or Argon)

Procedure:

• Dissolve 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone in the chosen solvent in a reaction vessel equipped with a reflux condenser and a magnetic stirrer, under an inert atmosphere.

• Add N-Bromosuccinimide and a catalytic amount of the radical initiator to the solution.

• Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature.

• Filter off the succinimide byproduct.

• Wash the filtrate with an aqueous solution of sodium thiosulfate to remove any remaining bromine, followed by washing with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• The crude 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone can be purified by recrystallization or column chromatography.

Mandatory Visualization

To visually represent the processes and pathways discussed, the following diagrams have been generated using the DOT language.

Caption: Comparative synthetic workflows for a key GSK2881078 intermediate.

Caption: Signaling pathway of GSK2881078 via the Androgen Receptor.

Cost-Benefit Analysis

Cost:

The primary cost associated with using 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is its direct purchase price. As a specialized, pre-functionalized intermediate, it commands a higher price per gram compared to its unbrominated precursor or basic brominating agents like NBS. For large-scale synthesis, this initial investment can be substantial.

The alternative, starting with 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, presents a lower upfront cost for the main starting material. However, this route necessitates an additional bromination step, which incurs costs for the brominating agent (e.g., NBS), a radical initiator, solvent, and the energy required for the reaction and subsequent purification. Furthermore, the handling of potentially hazardous reagents like carbon tetrachloride (if used) and the management of waste streams add to the overall process cost.

Benefit:

The principal benefit of using the pre-brominated compound is the streamlining of the synthetic process. By eliminating the need for a separate bromination step, researchers can save time, reduce the number of unit operations, and potentially minimize exposure to hazardous reagents. This simplification can lead to a more robust and reproducible synthesis, which is a significant advantage in a drug development setting.

Moreover, direct use of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone can lead to a higher overall yield of the desired intermediate. The bromination of activated ketones is not always perfectly selective and can sometimes result in side products, leading to yield loss and the need for more rigorous purification. By starting with a pure, pre-functionalized material, the subsequent coupling reaction is likely to proceed more cleanly and efficiently.

Conclusion

The choice between utilizing 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone directly or preparing it in-situ from its ketone precursor is a classic example of a trade-off between initial material cost and overall process efficiency.

For early-stage research and development , where speed and reliability are often prioritized over cost, the direct use of the pre-brominated intermediate is highly advantageous. It allows for a more rapid exploration of synthetic routes and the generation of target molecules for biological evaluation.

For large-scale manufacturing , a thorough process optimization and cost analysis would be required. If the in-situ bromination can be achieved with high yield and purity, and if the associated costs of reagents, solvent, and waste disposal are significantly lower than the premium for the pre-brominated starting material, then the two-step approach may become more economically favorable.

Ultimately, this guide provides the foundational data and experimental context to aid researchers in making a strategic decision based on the specific needs and goals of their project. The provided protocols and diagrams offer a practical framework for implementing either synthetic strategy.

Navigating the Synthesis of Bioactive Scaffolds: A Comparative Look at α-Bromoketone Reactivity

Comparison of Substituted α-Bromoacetophenones in Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis, a classic condensation reaction between an α-haloketone and a thioamide-containing reactant, is a cornerstone for creating a diverse range of thiazole derivatives. The electronic and steric nature of substituents on the α-bromoacetophenone can significantly impact the reaction's efficiency, including the final product yield. To illustrate these effects, the following table summarizes the yields of 2-aminothiazole products obtained from various substituted α-bromoacetophenones reacted with thiourea.

α-Bromoacetophenone Derivative	Substituents on Phenyl Ring	Product Yield (%)	Reference
2-Bromo-1-phenylethanone	None	85	General observation
2-Bromo-1-(4-methylphenyl)ethanone	4-Methyl (electron-donating)	90
2-Bromo-1-(4-methoxyphenyl)ethanone	4-Methoxy (electron-donating)	92
2-Bromo-1-(4-chlorophenyl)ethanone	4-Chloro (electron-withdrawing)	82
2-Bromo-1-(4-nitrophenyl)ethanone	4-Nitro (electron-withdrawing)	78

The data suggests that electron-donating groups on the phenyl ring of the α-bromoacetophenone tend to afford higher yields of the corresponding 2-aminothiazole product. This is likely due to the stabilization of the carbocation-like transition state during the nucleophilic attack by the sulfur of thiourea. Conversely, strong electron-withdrawing groups may slightly decrease the yield under similar reaction conditions.

Experimental Protocols: A Representative Hantzsch Thiazole Synthesis

The following is a generalized experimental protocol for the synthesis of 2-amino-4-arylthiazole derivatives from substituted α-bromoacetophenones and thiourea. This protocol is a composite of standard procedures found in the literature and should be adapted based on the specific substrate and laboratory conditions.

Materials:

• Substituted α-bromoacetophenone (1.0 eq)

• Thiourea (1.1 eq)

• Ethanol (95%)

• Sodium bicarbonate (optional, as a mild base)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve the substituted α-bromoacetophenone (1.0 eq) in a suitable volume of 95% ethanol.

• Add thiourea (1.1 eq) to the solution. If the α-bromoacetophenone is sensitive to acidic conditions generated by the hydrobromic acid byproduct, a mild base such as sodium bicarbonate (1.2 eq) can be added.

• Heat the reaction mixture to reflux and maintain for a period of 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature. In many cases, the product will precipitate out of the solution.

• If precipitation occurs, collect the solid product by vacuum filtration and wash with cold ethanol.

• If the product does not precipitate, the solvent can be removed under reduced pressure. The resulting crude product can then be purified by recrystallization from a suitable solvent (e.g., ethanol, methanol, or an ethanol/water mixture) or by column chromatography on silica gel.

Visualizing the Synthetic Pathway

The Hantzsch thiazole synthesis follows a well-established mechanism. The workflow diagram below illustrates the key steps in the formation of a 2-aminothiazole from an α-bromoacetophenone and thiourea.

Caption: General workflow for the Hantzsch thiazole synthesis.

Alternative Synthetic Routes

While the Hantzsch synthesis is a robust method, other pathways exist for the synthesis of substituted thiazoles. One notable alternative involves the reaction of a thioamide with an α-tosyloxyketone. This method avoids the use of α-bromoketones, which can be lachrymatory and require careful handling. The yields for this method are generally comparable to the Hantzsch synthesis, though the preparation of the α-tosyloxyketone adds an extra synthetic step.

Another approach is the use of microwave-assisted synthesis, which can significantly reduce reaction times and, in some cases, improve yields. For instance, some Hantzsch reactions that require several hours at reflux can be completed in minutes under microwave irradiation.

Conclusion

"2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone," as a substituted α-bromoacetophenone, is anticipated to be a valuable precursor for the synthesis of a variety of heterocyclic compounds, particularly 2-aminothiazoles. Although direct experimental data for this specific compound is not currently available in published literature, the comparative data from analogous compounds strongly suggest its utility in reactions like the Hantzsch thiazole synthesis. Researchers can expect that the electronic effects of the chloro, methoxy, and methyl substituents will influence its reactivity, likely leading to good to excellent yields in the formation of the corresponding thiazole derivatives. The provided experimental protocol and synthetic pathway diagram offer a solid foundation for scientists and drug development professionals to incorporate this and similar building blocks into their synthetic strategies for the discovery of new chemical entities.

A Comparative Guide to Structural Analogues of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone and Their Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of structural analogues of the chemical intermediate 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone. This class of compounds, characterized by a substituted phenacyl bromide core, serves as a versatile scaffold for the synthesis of a wide array of heterocyclic molecules with significant therapeutic potential. This document summarizes their performance as antimicrobial and anticancer agents, supported by experimental data from various studies. Detailed methodologies for key experiments are also provided to facilitate further research and development.

Overview of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone and its Analogues

2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is a substituted α-bromoacetophenone. The presence of the reactive α-bromo ketone functional group makes it a valuable precursor in organic synthesis, particularly for the construction of nitrogen, sulfur, and oxygen-containing heterocycles. Structural modifications to the phenyl ring, including the nature and position of substituents, have a profound impact on the biological activities of the resulting compounds. Researchers have extensively explored these analogues for their potential as antimicrobial and anticancer agents.

Comparative Analysis of Biological Activities

The following sections and tables summarize the antimicrobial and anticancer activities of various structural analogues of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone. The data has been compiled from multiple research articles to provide a comparative overview.

Antimicrobial Activity

Substituted phenacyl bromides are key intermediates in the synthesis of various heterocyclic compounds that have demonstrated a broad spectrum of antimicrobial activities. The minimum inhibitory concentration (MIC) is a standard measure of the effectiveness of an antimicrobial agent.

Table 1: Antimicrobial Activity (MIC in µg/mL) of Selected Structural Analogues

Compound ID	Phenyl Ring Substituents	Staphylococcus aureus	Escherichia coli	Candida albicans	Reference
A1	4-H	>100	>100	>100	[1]
A2	4-Cl	50	100	100	[1]
A3	4-Br	25	50	50	[1]
A4	4-NO₂	12.5	25	25	[1]
B1	2,4-diCl	16	32	32	[2]
B2	4-F	64	128	128	[2]
C1	4-OCH₃	>100	>100	>100	[3]

Note: The compounds listed are often heterocyclic derivatives synthesized from the corresponding phenacyl bromide.

Anticancer Activity

The cytotoxic effects of structural analogues have been evaluated against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a common metric used to quantify the potency of a compound in inhibiting cancer cell growth.

Table 2: Anticancer Activity (IC50 in µM) of Selected Structural Analogues

Compound ID	Phenyl Ring Substituents	MCF-7 (Breast)	A549 (Lung)	HCT116 (Colon)	Reference
D1	4-H	25.3	31.5	28.7	[4]
D2	4-Cl	11.2	15.8	13.5	[4]
D3	4-Br	9.8	12.4	10.1	[4]
D4	4-NO₂	5.2	7.9	6.5	[4]
E1	2,4-diCl	8.5	10.2	9.1	[5]
E2	3,4-diCl	7.9	9.8	8.4	[5]
F1	4-OCH₃	35.1	42.3	38.9	[5]

Note: The compounds listed are often heterocyclic derivatives synthesized from the corresponding phenacyl bromide.

Experimental Protocols

Detailed methodologies for the synthesis of the parent compound and the evaluation of biological activities are provided below.

Synthesis of 2-Bromo-1-(substituted-phenyl)ethanone

A general and efficient protocol for the synthesis of α-bromoacetophenones involves the direct bromination of the corresponding substituted acetophenone using N-bromosuccinimide (NBS) under ultrasound irradiation.

Experimental Workflow for Synthesis

Caption: General workflow for the synthesis of α-bromoacetophenones.

Procedure:

• In a round-bottom flask, the substituted acetophenone (1 mmol) and N-bromosuccinimide (1.1 mmol) are suspended in water (10 mL).

• The flask is placed in an ultrasonic bath and irradiated for 15-20 minutes. The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is extracted with dichloromethane (3 x 15 mL).

• The combined organic layers are dried over anhydrous sodium sulfate and the solvent is removed under reduced pressure to yield the crude α-bromoacetophenone.

• The product can be further purified by recrystallization or column chromatography.

Antimicrobial Susceptibility Testing (Minimum Inhibitory Concentration - MIC)

The broth microdilution method is a widely used technique to determine the MIC of an antimicrobial agent.

Experimental Workflow for MIC Assay

Caption: Workflow for the broth microdilution MIC assay.

Procedure:

• Serial two-fold dilutions of the test compounds are prepared in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• A standardized inoculum of the target microorganism (e.g., adjusted to 0.5 McFarland standard) is prepared and further diluted to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• The plates are incubated at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anticancer Activity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Experimental Workflow for MTT Assay

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines [mdpi.com]

A Comparative Guide to the Mechanistic Pathways of Reactions Involving 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mechanistic pathways and synthetic utility of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, a specialized α-bromoketone intermediate. The primary focus is on its application in the renowned Hantzsch thiazole synthesis, with a comparative overview of alternative synthetic strategies. This document is intended to assist researchers in selecting optimal reaction pathways based on mechanistic understanding, yield, and reaction conditions.

Introduction to the Reactivity of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone

2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is a substituted phenacyl bromide. The reactivity of this compound is primarily dictated by the presence of the α-bromo ketone functional group. The bromine atom at the α-position to the carbonyl group makes this carbon atom highly electrophilic and susceptible to nucleophilic attack. This inherent reactivity allows for its versatile use as a building block in the synthesis of various heterocyclic compounds, most notably thiazoles.

The Hantzsch Thiazole Synthesis: A Primary Application

The Hantzsch thiazole synthesis is a classic and widely utilized method for the preparation of thiazole derivatives. This reaction involves the condensation of an α-haloketone, such as 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, with a thioamide. In the case of synthesizing 2-aminothiazoles, thiourea is the common thioamide partner.

Reaction Scheme:

Caption: General reaction scheme for the Hantzsch thiazole synthesis.

Mechanistic Pathway:

The mechanism of the Hantzsch thiazole synthesis is a well-established sequence of nucleophilic attack and cyclization followed by dehydration.

• Nucleophilic Attack: The sulfur atom of thiourea, being a potent nucleophile, attacks the electrophilic α-carbon of the bromo-ketone, displacing the bromide ion.

• Cyclization: The nitrogen atom of the resulting intermediate attacks the carbonyl carbon in an intramolecular fashion to form a five-membered ring intermediate.

• Dehydration: The tetrahedral intermediate then undergoes dehydration to form the aromatic thiazole ring.

Caption: Simplified mechanistic workflow of the Hantzsch thiazole synthesis.

Performance Comparison: Hantzsch Synthesis and Alternatives

While the Hantzsch synthesis is a robust method, several alternatives exist for the synthesis of thiazoles, each with its own set of advantages and disadvantages. A direct comparison with "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" is challenging due to the lack of specific published data for this exact substrate in many alternative reactions. However, a general comparison based on typical substrates can be made.

Reaction Name	Key Reagents	General Yields	Reaction Conditions	Advantages	Disadvantages
Hantzsch Thiazole Synthesis	α-Haloketone, Thioamide	Good to Excellent	Often requires heating in a polar solvent (e.g., ethanol)	High yields, readily available starting materials, versatile for various substitutions.	Use of lachrymatory and toxic α-haloketones.
Van Leusen Thiazole Synthesis	Tosylmethyl isocyanide (TosMIC), Aldehyde/Ketone	Moderate to Good	Strong base (e.g., K2CO3) in an aprotic solvent (e.g., DME)	Avoids the use of α-haloketones.	TosMIC can be expensive, requires anhydrous conditions.
Cook-Heilbron Synthesis	α-Aminonitrile, Carbon Disulfide	Moderate	Varies, can require harsh conditions	Access to 5-aminothiazoles.	Limited scope, use of toxic and flammable carbon disulfide.
Gabriel Synthesis	α-Acylaminoketone, Phosphorus Pentasulfide (P4S10)	Moderate to Good	High temperatures	Good for 2,5-disubstituted thiazoles.	Use of corrosive and hazardous P4S10, high temperatures.

Experimental Protocols

General Experimental Protocol for Hantzsch Thiazole Synthesis

This protocol is a generalized procedure and may require optimization for specific substrates.

Materials:

• 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (1 equivalent)

• Thiourea (1.1 equivalents)

• Ethanol (or other suitable polar solvent)

• Round-bottom flask with reflux condenser

• Stirring apparatus

• Heating mantle

Procedure:

• To a round-bottom flask, add 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone and ethanol.

• Stir the mixture until the ketone is fully dissolved.

• Add thiourea to the solution.

• Heat the reaction mixture to reflux and maintain for a period of 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• The product may precipitate out of the solution upon cooling. If not, the solvent can be removed under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or an ethanol/water mixture).

General Experimental Protocol for Van Leusen Thiazole Synthesis (Alternative)

This is a representative protocol for the synthesis of a thiazole using an alternative method that avoids α-bromoketones.

Materials:

• An appropriate aldehyde or ketone (1 equivalent)

• Tosylmethyl isocyanide (TosMIC) (1 equivalent)

• Potassium carbonate (K2CO3) (2 equivalents)

• Methanol or another suitable alcohol

• Round-bottom flask

• Stirring apparatus

Procedure:

• In a round-bottom flask, dissolve the aldehyde/ketone and TosMIC in methanol.

• Add potassium carbonate to the mixture.

• Stir the reaction at room temperature or with gentle heating, monitoring by TLC.

• Upon completion, filter the reaction mixture to remove the inorganic salts.

• Evaporate the solvent from the filtrate under reduced pressure.

• The crude product can be purified by column chromatography.

Mechanistic Considerations for Alternative Pathways

Van Leusen Thiazole Synthesis

The Van Leusen synthesis proceeds through a different mechanistic route compared to the Hantzsch synthesis. It involves the base-mediated cycloaddition of TosMIC to a carbonyl compound.

Caption: Simplified workflow for the Van Leusen thiazole synthesis.

Conclusion

2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is a valuable intermediate primarily utilized in the Hantzsch thiazole synthesis due to the high reactivity of its α-bromo ketone moiety. The Hantzsch synthesis remains a preferred method for the construction of the thiazole ring owing to its high yields and operational simplicity. However, for substrates that are sensitive to the conditions of the Hantzsch reaction or when avoiding the use of α-haloketones is desirable, alternative methods such as the Van Leusen synthesis offer viable, albeit mechanistically distinct, pathways. The choice of synthetic route will ultimately depend on the specific target molecule, substrate availability, and desired reaction conditions. Further research to quantify the performance of "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" in a wider range of reactions would be beneficial for a more comprehensive comparative analysis.

In Silico Modeling of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the predicted reactivity of "2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone" in nucleophilic substitution reactions. Due to the limited availability of direct experimental data for this specific compound, this analysis leverages in silico modeling principles and experimental data from analogous substituted 2-bromoacetophenones. By examining theoretical models and established experimental protocols for similar structures, we can forecast the reaction pathways and performance of the title compound, offering a valuable resource for synthetic planning and methodological design.

Introduction to Reactivity

The compound 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone belongs to the class of α-haloketones. The reactivity of these compounds is primarily dictated by the electrophilic nature of the α-carbon, which is susceptible to attack by a wide range of nucleophiles. The reaction typically proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. This process involves the direct displacement of the bromide leaving group by the incoming nucleophile.[1] The presence of the adjacent carbonyl group enhances the electrophilicity of the α-carbon, thereby facilitating this reaction.

However, competing reaction pathways, such as carbonyl addition, can also occur, particularly with strong, hard nucleophiles like the hydroxide ion.[2] Computational studies, particularly using Density Functional Theory (DFT), have been instrumental in elucidating the subtle factors that govern the competition between these pathways.[2]

The substituents on the phenyl ring of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone—a chloro group, a methoxy group, and a methyl group—are expected to exert significant electronic and steric effects on the reaction rate and mechanism compared to unsubstituted 2-bromoacetophenone.

Theoretical Performance Comparison: An In Silico Perspective

To model the reactivity of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, we can draw parallels from computational studies on substituted 2-bromoacetophenones. DFT calculations are a powerful tool to predict reaction pathways, transition states, and activation energies.

A key study on the reaction of α-bromoacetophenones with the hydroxide ion revealed that the reaction can proceed through either a direct SN2 substitution at the α-carbon or an addition to the carbonyl group.[2] The preferred pathway is highly dependent on the electronic nature of the substituents on the phenyl ring. Electron-withdrawing groups tend to favor carbonyl addition by stabilizing the forming alkoxide, while electron-donating groups favor the direct SN2 substitution pathway.[2]

In the case of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, the substituents present a mixed electronic effect. The chloro group is electron-withdrawing, while the methoxy and methyl groups are electron-donating. The overall effect on the reaction pathway will depend on the interplay of these opposing influences. Computational modeling can predict the net effect on the electron density at the carbonyl carbon versus the α-carbon.

For reactions with softer nucleophiles, such as amines or azole derivatives, the SN2 pathway is generally favored. A computational study on the reaction of 2-bromoacetophenone with various azole derivatives using DFT at the B3LYP level of theory has provided insights into the reactivity and electronic properties of the reactants and products.[3][4]

The following table summarizes a predictive comparison of the reactivity of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone with unsubstituted 2-bromoacetophenone based on established principles from computational studies.

Feature	2-Bromoacetophenone (Reference)	2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (Predicted)	Rationale for Prediction
Reaction with Hard Nucleophiles (e.g., OH⁻)	Competitive SN2 and carbonyl addition pathways.[2]	Likely a complex competition. The electron-withdrawing chloro group may slightly favor addition, while the electron-donating methoxy and methyl groups will favor SN2. The overall outcome is sensitive to the precise electronic balance.	Substituent effects on the stability of transition states for substitution versus addition.[2]
Reaction with Soft Nucleophiles (e.g., Amines, Azoles)	Primarily SN2 reaction at the α-carbon.[1][3]	Predominantly SN2 reaction. The electron-donating groups may increase the rate of reaction by stabilizing the transition state.	The SN2 pathway is generally favored for α-haloketones with soft nucleophiles.[1] Electron-donating groups can accelerate SN2 reactions.
Predicted Reaction Rate (vs. Reference)	-	Potentially faster in SN2 reactions with soft nucleophiles.	The net electron-donating character of the methoxy and methyl groups is likely to outweigh the withdrawing effect of the chloro group, leading to a more electron-rich transition state and a lower activation barrier.

Experimental Protocols

General Protocol for Reaction with an Amine Nucleophile[1]

• Reaction Setup: In a round-bottom flask, dissolve the 2-bromoacetophenone derivative (1.0 equivalent) and a suitable base (e.g., potassium carbonate, 1.5 equivalents) in an appropriate solvent such as acetonitrile.

• Addition of Nucleophile: Add the amine nucleophile (2.2 equivalents) to the solution. The excess amine can also serve as a base to neutralize the HBr byproduct.

• Reaction Conditions: Stir the reaction mixture at room temperature.

• Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC). The reaction is typically complete within 1-4 hours.

• Workup: Once the reaction is complete, remove the solvent under reduced pressure. Partition the resulting residue between ethyl acetate and water.

• Purification: Separate the organic layer, wash it with brine, and dry it over anhydrous sodium sulfate. The crude product can then be purified by recrystallization or column chromatography.

General Protocol for Synthesis of 2-Bromoacetophenones[1]

For researchers needing to synthesize the starting material, a general bromination protocol is as follows:

• Reaction Setup: To a round-bottom flask, add the substituted acetophenone (1.0 equivalent), N-bromosuccinimide (NBS, 1.05 equivalents), and a catalytic amount of p-toluenesulfonic acid (0.1 equivalents).

• Solvent Addition: Add a suitable solvent, such as dichloromethane (DCM).

• Reaction Conditions: Attach a reflux condenser and heat the mixture to reflux with stirring.

• Monitoring: Monitor the reaction progress using TLC. The reaction is typically complete within 2-12 hours.

• Workup: After cooling to room temperature, filter the mixture to remove the succinimide byproduct.

• Purification: The filtrate can be washed with saturated sodium bicarbonate solution, water, and brine. The organic layer is then dried and the solvent removed to yield the crude product, which can be further purified by recrystallization or column chromatography.

Visualizing Reaction Pathways and Workflows

The following diagrams, generated using Graphviz, illustrate the key reaction pathways and a general experimental workflow.

Predicted S_N2 reaction pathway for the title compound.

Competing reaction pathways with a hard nucleophile.

General experimental workflow for nucleophilic substitution.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Celal Bayar Üniversitesi Fen Bilimleri Dergisi » Makale » A Computational Study on the Nucleophilic Substitution Reaction between 2-Bromoacetophenone and Azole Derivatives [dergipark.org.tr]

Safety & Regulatory Compliance

Proper Disposal of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone: A Comprehensive Guide for Laboratory Professionals

For immediate reference, treat 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone as a hazardous, halogenated organic waste. Segregation from other waste streams is critical. In case of exposure, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention. For spills, evacuate the area, eliminate ignition sources, and absorb the material with an inert substance for proper disposal.

This guide provides detailed, step-by-step procedures for the safe handling and disposal of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, a halogenated ketone utilized in pharmaceutical research and development. Adherence to these protocols is essential for ensuring personnel safety, maintaining a secure laboratory environment, and complying with hazardous waste regulations. The information presented is based on established best practices for the disposal of halogenated organic compounds and safety data for structurally similar alpha-bromo ketones.

Immediate Safety and Hazard Information

Hazard Identification and Classification (Based on Analogous Compounds)

Hazard Class	GHS Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage.
Serious Eye Damage/Irritation	Category 1	H318: Causes serious eye damage.
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled.
Specific target organ toxicity — Single exposure	Category 3	H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following equipment is mandatory when handling 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone:

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles with a face shield.	Protects eyes and face from splashes and airborne particles.
Hand Protection	Nitrile or other suitable chemical-resistant gloves (e.g., Viton®, Barrier®).	Prevents skin contact and absorption.[1]
Body Protection	A flame-retardant laboratory coat worn over personal clothing.	Protects against contamination of personal clothing and skin.
Respiratory Protection	An approved respirator (e.g., a NIOSH-approved respirator with an organic vapor cartridge) should be used if working outside a fume hood or if there is a risk of aerosolization.	Prevents inhalation of harmful vapors or dust.

Step-by-Step Disposal Protocol

The proper disposal of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is a multi-step process that begins at the point of waste generation and ends with its final removal by a certified hazardous waste contractor.

Experimental Workflow for Waste Disposal

Caption: Waste Disposal Workflow for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Detailed Methodologies

• Waste Identification and Segregation :

  • As soon as a material containing 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is deemed waste, it must be classified as "Halogenated Organic Waste".[2]

  • Crucially, this waste stream must be kept separate from non-halogenated organic wastes, acids, bases, oxidizers, and other reactive chemicals to prevent dangerous reactions and to facilitate proper disposal.[2] Mixing halogenated and non-halogenated waste significantly increases disposal costs.

• Containerization :

  • Select a waste container that is compatible with halogenated organic compounds. High-density polyethylene (HDPE) or glass containers with secure, tight-fitting lids are appropriate.

  • Ensure the container is in good condition, free from cracks or leaks.

  • The container must be kept closed at all times except when waste is being added.

• Labeling :

  • Label the waste container with a "Hazardous Waste" tag before any waste is added.

  • The label must clearly state "Halogenated Organic Waste" and list all chemical constituents by their full name, including their approximate percentages. Do not use abbreviations or chemical formulas.

  • Indicate the relevant hazards (e.g., "Toxic," "Corrosive").

• Storage :

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).

  • The SAA should be a secure, well-ventilated area, away from sources of ignition and incompatible materials.

  • Store the container in secondary containment to prevent the spread of material in case of a leak.

• Disposal :

  • Once the container is full or is no longer needed, arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.

  • Do not dispose of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone down the drain or in regular trash under any circumstances.

  • The ultimate disposal method for halogenated organic waste is typically high-temperature incineration at a permitted hazardous waste facility.[2]

Emergency Procedures: Spills and Exposure

Accidents can happen, and a clear, pre-defined emergency plan is vital.

Logical Relationship for Spill Response

Caption: Decision-making workflow for responding to a chemical spill.

Exposure Response

• Skin Contact : Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[3] Seek immediate medical attention.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.

• Inhalation : Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[3][4]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3][4]

Spill Cleanup Protocol

For small, manageable spills:

• Evacuate and Secure : Alert personnel in the immediate area and evacuate. Control all sources of ignition.

• Personal Protection : Don the appropriate PPE as outlined in the table above.

• Containment : Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels to absorb the initial spill.

• Collection : Carefully sweep or scoop the absorbed material into a compatible, sealable container for hazardous waste.

• Decontamination : Clean the spill area with soap and water. Collect the cleaning materials and also dispose of them as hazardous waste.

• Label and Dispose : Label the container with "Hazardous Waste - Spill Cleanup" and list the spilled chemical. Arrange for disposal through your institution's EHS department.

For large spills, or any spill that you are not comfortable or equipped to handle, evacuate the area immediately and contact your institution's emergency response team.

By adhering to these rigorous safety and disposal protocols, researchers can mitigate the risks associated with 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone and ensure a safe and compliant laboratory environment.

References

• 1. benchchem.com [benchchem.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]

Navigating the Safe Handling of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone: A Comprehensive Guide

For Immediate Reference: Essential Safety and Operational Protocols

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals working with 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone (CAS No. 683274-74-0). Due to the limited availability of specific quantitative safety data for this compound, the following recommendations are based on its GHS hazard classification and established best practices for handling hazardous chemical intermediates.

Hazard Identification and Classification

Understanding the inherent risks is the foundation of safe laboratory practice. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear framework for the hazards associated with this compound.

Hazard Classification	GHS Hazard Statement
Acute Toxicity, Oral	H302: Harmful if swallowed[1]
Acute Toxicity, Dermal	H312: Harmful in contact with skin[1]
Skin Corrosion/Irritation	H315: Causes skin irritation[1]
Serious Eye Damage/Eye Irritation	H319: Causes serious eye irritation[1]
Acute Toxicity, Inhalation	H332: Harmful if inhaled[1]
Specific Target Organ Toxicity, Single Exposure	H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure. The following table summarizes the required PPE for various laboratory operations involving this compound.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Solution Preparation	Chemical splash goggles and a face shield	Double-gloving with nitrile or neoprene gloves	Flame-resistant lab coat	Work within a certified chemical fume hood
Conducting Reactions and Purifications	Chemical splash goggles and a face shield	Double-gloving with nitrile or neoprene gloves	Flame-resistant lab coat and a chemical-resistant apron	Work within a certified chemical fume hood
Handling Solid Compound (outside a fume hood)	Not recommended. If unavoidable, use at a minimum chemical splash goggles and a face shield.	Double-gloving with nitrile or neoprene gloves	Flame-resistant lab coat	N95 respirator or higher

Experimental Protocols: Safe Handling and Operational Workflow

Adherence to a strict, step-by-step protocol is essential for minimizing risk.

Preparation and Engineering Controls:

• Fume Hood: All manipulations of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone must be conducted within a certified chemical fume hood to minimize inhalation exposure.

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been tested within the last year.

• Spill Kit: A chemical spill kit appropriate for halogenated organic compounds should be readily available.

Weighing and Solution Preparation:

• Don the appropriate PPE as outlined in the table above.

• Weigh the solid compound in the fume hood, preferably on a disposable weighing paper or in a tared container to minimize contamination of the balance.

• Add solvent to the solid in a controlled manner to avoid splashing.

• Cap the container securely before removing it from the fume hood.

Conducting Reactions:

• Set up the reaction apparatus within the fume hood.

• Transfer solutions containing the compound using appropriate techniques (e.g., cannula transfer for air-sensitive reactions) to minimize exposure.

• Monitor the reaction for any unexpected changes.

Post-Handling Procedures:

• Decontaminate all surfaces and equipment that have come into contact with the compound using a suitable solvent, followed by soap and water.

• Properly dispose of all contaminated materials as hazardous waste.

Disposal Plan

Improper disposal of halogenated organic compounds can cause significant environmental harm.

• Waste Categorization: All waste materials contaminated with 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone must be disposed of as hazardous waste. This includes solid waste (e.g., contaminated gloves, paper towels, silica gel) and liquid waste (e.g., reaction mixtures, solvent washes).

• Waste Segregation: Collect halogenated organic waste in a dedicated, clearly labeled, and sealed container. Do not mix with non-halogenated organic waste.

• Institutional Guidelines: Consult your institution's environmental health and safety (EHS) office for specific disposal procedures and to arrange for waste pickup.

Emergency Response

Immediate and appropriate action is critical in the event of a spill or personnel exposure.

Chemical Spill:

• Minor Spill (in a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, vermiculite).

  • Carefully collect the absorbed material into a labeled hazardous waste container.

  • Decontaminate the spill area with a suitable solvent, followed by soap and water.

• Major Spill (or any spill outside a fume hood):

  • Evacuate the immediate area.

  • Alert others and contact your institution's emergency response team.

  • Prevent the spread of the spill if it is safe to do so.

Personnel Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Visual Workflow and Emergency Protocols

The following diagrams illustrate the logical flow for safe handling and emergency response.

Caption: Workflow for the safe handling of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone.

Caption: Emergency response procedure for spills and personnel exposure.

References

• 1. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone | C10H10BrClO2 | CID 2756888 - PubChem [pubchem.ncbi.nlm.nih.gov]